Tetrakis(3-aminopropyl)ammonium

• CAS: 111216-37-6

Core Science & Biosynthesis

What are the physical properties of Tetrakis(3-aminopropyl)ammonium?

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of Tetrakis(3-aminopropyl)ammonium, a branched polyamine of significant interest in various scientific and biomedical research fields. Due to the limited availability of experimentally determined data, this document combines computed properties from reputable chemical databases with generalized experimental protocols for the determination of key physical characteristics.

Core Physical Properties

Property	Value	Source
Molecular Formula	C₁₂H₃₂N₅⁺	PubChem[1]
Molecular Weight	246.42 g/mol	PubChem[1]
Monoisotopic Mass	246.26577104 Da	PubChem[1]
CAS Number	111216-37-6	ChemicalBook[2]
XLogP3-AA (Computed)	-2.1	PubChem[1]
Topological Polar Surface Area	104 Ų	PubChem[1]
Hydrogen Bond Donor Count	4	Guidechem[3]
Hydrogen Bond Acceptor Count	4	Guidechem[3]
Rotatable Bond Count	12	Guidechem[3]
Melting Point	No data available
Boiling Point	No data available
Density	No data available
Solubility	No data available

It is important to note that many of the physical properties for Tetrakis(3-aminopropyl)ammonium have not been experimentally determined and reported in publicly available literature. The provided data is largely based on computational models. For the chloride salt, Tetrakis(3-aminopropyl)ammonium chloride, the molecular weight is 281.87 g/mol [4].

Experimental Protocols

Given the absence of specific published protocols for Tetrakis(3-aminopropyl)ammonium, the following are generalized methodologies for determining key physical properties of polyamines, adaptable for this compound.

Determination of Melting Point

The melting point of a solid is a fundamental physical property indicating its purity.

Methodology: Capillary Melting Point Method

• Sample Preparation: A small, finely powdered sample of Tetrakis(3-aminopropyl)ammonium is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

• Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

• Observation: The temperature range from the appearance of the first liquid drop to the complete liquefaction of the sample is recorded as the melting point range.

Determination of Boiling Point

For non-volatile liquids, the boiling point is a key characteristic. As Tetrakis(3-aminopropyl)ammonium is expected to be a solid or a high-boiling liquid, distillation under reduced pressure might be necessary to prevent decomposition.

Methodology: Distillation Method (under reduced pressure)

• Apparatus Setup: A distillation apparatus is assembled, including a distillation flask, condenser, receiving flask, and a connection to a vacuum pump with a manometer.

• Sample Introduction: A sample of Tetrakis(3-aminopropyl)ammonium is placed in the distillation flask along with boiling chips.

• Pressure Reduction: The pressure inside the apparatus is slowly reduced to the desired level.

• Heating: The sample is heated gently until it begins to boil.

• Data Recording: The temperature at which the liquid and vapor phases are in equilibrium at the given pressure is recorded as the boiling point.

Determination of Solubility

Solubility is a critical parameter for any application in solution, including in biological and pharmaceutical contexts.

Methodology: Shake-Flask Method

• Sample Preparation: An excess amount of Tetrakis(3-aminopropyl)ammonium is added to a known volume of a specific solvent (e.g., water, ethanol, DMSO) in a sealed flask.

• Equilibration: The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the undissolved solid from the saturated solution.

• Concentration Analysis: The concentration of Tetrakis(3-aminopropyl)ammonium in the clear supernatant is determined using a suitable analytical technique, such as HPLC or UV-Vis spectroscopy, after appropriate calibration.

Application Workflow: Poly-ion Complex (PIC) Formation

Tetrakis(3-aminopropyl)ammonium is utilized in the formation of Poly-ion Complexes (PICs) through electrostatic interactions with anionic biomolecules. This process is relevant in drug delivery and biomaterial development[5].

Workflow for the formation and characterization of poly-ion complexes.

Logical Relationship: Structure to Function

The unique branched structure of Tetrakis(3-aminopropyl)ammonium directly influences its function as a polycationic agent.

References

• 1. Tetrakis(3-aminopropyl)ammonium | C12H32N5+ | CID 3081000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tetrakis(3-aminopropyl)ammonium | 111216-37-6 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. Tetrakis(3-aminopropyl)ammonium chloride | C12H32ClN5 | CID 9970982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]

An In-Depth Technical Guide to Tetrakis(3-aminopropyl)ammonium: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrakis(3-aminopropyl)ammonium is a branched polyamine characterized by a central quaternary ammonium core from which four aminopropyl arms extend. This unique dendritic structure imparts distinct chemical and physical properties, making it a molecule of interest for various applications, including as a stabilizing agent for nucleic acids and a component in the formation of poly-ion complexes. This guide provides a comprehensive overview of its chemical structure, formula, physicochemical properties, and detailed experimental protocols for its synthesis and characterization.

Chemical Structure and Formula

Tetrakis(3-aminopropyl)ammonium possesses a unique molecular architecture. At its core lies a central nitrogen atom that is quaternized, bonded to four separate 3-aminopropyl chains. This arrangement results in a symmetrical, branched structure.

The chemical formula for the cationic component of this compound is C₁₂H₃₂N₅⁺ .[1][2][3] It is typically isolated as a salt, for instance, with chloride as the counter-ion, resulting in the formula C₁₂H₃₂ClN₅ .[4]

The key structural feature is the central quaternary ammonium cation, which carries a permanent positive charge, and the four primary amine groups at the terminus of each propyl arm. This structure distinguishes it from linear polyamines and is crucial to its function.[5]

Visualization of the Chemical Structure:

Caption: 2D representation of the Tetrakis(3-aminopropyl)ammonium cation.

Physicochemical Properties

Property	Value	Source
Molecular Weight	246.42 g/mol	[2]
Exact Mass	246.26577104 Da	[2]
XLogP3	-2.1	[2]
Hydrogen Bond Donor Count	4	[3]
Hydrogen Bond Acceptor Count	4	[3]
Rotatable Bond Count	12	[3]
Topological Polar Surface Area	104 Ų	[2]
Complexity	125	[2]

Experimental Protocols

Chemical Synthesis

A common strategy for the synthesis of branched polyamines like Tetrakis(3-aminopropyl)ammonium involves a two-step process: a Michael addition followed by hydrogenation.[5] While a specific detailed protocol for this exact molecule is not widely published, a general procedure based on the synthesis of structurally related polyamines can be outlined.

Workflow of Chemical Synthesis:

Caption: General workflow for the chemical synthesis of Tetrakis(3-aminopropyl)ammonium.

Detailed Methodology:

• Michael Addition: The synthesis typically begins with the reaction of a central amine, in this case, ammonia or an ammonium salt, with four equivalents of an α,β-unsaturated nitrile, such as acrylonitrile. This reaction is a Michael addition, where the amine adds to the carbon-carbon double bond of the acrylonitrile. This step forms the tetracyanoethylated intermediate, Tetrakis(2-cyanoethyl)ammonium salt. The reaction is generally carried out in a suitable solvent and may require a catalyst.

• Hydrogenation: The resulting nitrile groups of the intermediate are then reduced to primary amines. This is commonly achieved through catalytic hydrogenation. A cobalt-based catalyst suspended in a solvent like tetrahydrofuran (THF) is often employed for this step.[5] The reaction is performed under a hydrogen atmosphere at elevated pressure and temperature until the reduction is complete.

• Purification: The final product, being a salt, may precipitate from the reaction mixture, which simplifies its initial isolation.[5] Further purification is typically achieved through recrystallization from a suitable solvent system or by chromatographic methods to remove any unreacted starting materials or byproducts.

• Characterization: The identity and purity of the synthesized Tetrakis(3-aminopropyl)ammonium are confirmed using various analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy would show characteristic signals for the methylene groups in the propyl chains. ¹³C NMR spectroscopy would confirm the number and types of carbon atoms present.[5]

  • Mass Spectrometry: Mass spectrometry is used to determine the molecular weight of the cation and to confirm its elemental composition.

Biological Synthesis

In some extremophilic bacteria, such as Thermus thermophilus, Tetrakis(3-aminopropyl)ammonium and other unusual polyamines are produced through a unique biosynthetic pathway. This pathway starts with the amino acid arginine.[5] A key step involves the enzyme aminopropyltransferase, which facilitates the formation of N¹-aminopropylagmatine from agmatine.[5] This biological route is distinct from the more common polyamine synthesis pathways found in other organisms.

Spectroscopic Data (Predicted)

• ¹H NMR: The proton NMR spectrum would be expected to show three distinct signals for the three methylene groups of the propyl chains, likely as multiplets. The protons on the carbons adjacent to the nitrogen atoms would be the most deshielded.

• ¹³C NMR: The carbon NMR spectrum would be expected to show three signals corresponding to the three different carbon environments in the propyl chains.

• FTIR: The infrared spectrum would be characterized by N-H stretching vibrations of the primary amine groups in the region of 3300-3500 cm⁻¹. C-H stretching vibrations of the alkyl chains would appear around 2850-2960 cm⁻¹. N-H bending vibrations would be expected around 1590-1650 cm⁻¹.

• Mass Spectrometry: The mass spectrum would show a parent ion peak corresponding to the cation (C₁₂H₃₂N₅⁺) at m/z 246.27.

Applications and Significance

The unique branched structure and high positive charge density of Tetrakis(3-aminopropyl)ammonium make it a valuable molecule in several research areas:

• Nucleic Acid Stabilization: Its multiple aminopropyl arms can interact simultaneously with different parts of a nucleic acid molecule, such as RNA, effectively cross-linking and stabilizing its tertiary structure. This is particularly effective for complex structures like tRNA.[5]

• Poly-ion Complex (PIC) Formation: The strong electrostatic attraction between the cationic Tetrakis(3-aminopropyl)ammonium and polyanionic biomolecules drives the self-assembly of Poly-ion Complexes. These complexes have potential applications in biomaterials and drug delivery.[5]

Conclusion

Tetrakis(3-aminopropyl)ammonium is a fascinating branched polyamine with a well-defined structure that leads to interesting and useful chemical properties. While detailed experimental data remains somewhat scarce in publicly accessible literature, its synthesis is achievable through established chemical routes. Its ability to stabilize nucleic acids and form poly-ion complexes suggests a promising future for this molecule in various scientific and biomedical fields. Further research into its properties and applications is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. Tetrakis(3-aminopropyl)ammonium | C12H32N5+ | CID 3081000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. Tetrakis(3-aminopropyl)ammonium chloride | C12H32ClN5 | CID 9970982 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]

The Uniquely Branched Polyamine: A Technical Guide to the Natural Sources and Biosynthesis of Tetrakis(3-aminopropyl)ammonium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(3-aminopropyl)ammonium is a structurally unique polyamine characterized by a central quaternary ammonium core from which four aminopropyl arms extend. This distinct branched architecture imparts specific physicochemical properties, enabling it to play a crucial role in the survival of extremophilic organisms. This technical guide provides an in-depth exploration of the natural sources and the intricate biosynthetic pathways of this fascinating molecule. The guide also details experimental methodologies for its analysis and synthesis, offering valuable insights for researchers in microbiology, biochemistry, and drug development.

Natural Sources of Tetrakis(3-aminopropyl)ammonium

The primary natural source of Tetrakis(3-aminopropyl)ammonium identified to date is the extreme thermophilic bacterium Thermus thermophilus.[1] These organisms thrive in high-temperature environments, such as hot springs, and have evolved unique biochemical mechanisms to protect their cellular components from thermal degradation. Tetrakis(3-aminopropyl)ammonium, along with other long-chain and branched polyamines, is believed to be a key player in the thermostabilization of nucleic acids and proteins in these organisms.[1]

Quantitative Abundance

The intracellular concentration of Tetrakis(3-aminopropyl)ammonium in Thermus thermophilus can vary depending on environmental conditions such as pH. The following table summarizes the polyamine content, including Tetrakis(3-aminopropyl)ammonium, in T. thermophilus HB8 grown at 70°C under different pH conditions.

Polyamine	pH 6.5 (nmol/mg wet weight)	pH 7.0 (nmol/mg wet weight)	pH 8.5 (nmol/mg wet weight)	pH 9.0 (nmol/mg wet weight)
Putrescine	N.D.	N.D.	0.1 ± 0.0	0.2 ± 0.0
Norspermidine	0.1 ± 0.0	0.1 ± 0.0	0.1 ± 0.0	0.1 ± 0.0
Spermidine	1.8 ± 0.1	1.9 ± 0.1	0.8 ± 0.1	0.5 ± 0.0
Homospermidine	0.1 ± 0.0	0.1 ± 0.0	0.1 ± 0.0	0.1 ± 0.0
Agmatine	0.2 ± 0.0	0.2 ± 0.0	0.2 ± 0.0	0.2 ± 0.0
Thermine	0.3 ± 0.0	0.3 ± 0.0	0.2 ± 0.0	0.1 ± 0.0
Mitsubishine	0.1 ± 0.0	0.1 ± 0.0	0.1 ± 0.0	0.1 ± 0.0
Spermine	0.8 ± 0.0	0.8 ± 0.0	0.3 ± 0.0	0.2 ± 0.0
Thermospermine	0.4 ± 0.0	0.4 ± 0.0	0.2 ± 0.0	0.1 ± 0.0
Homospermine	0.1 ± 0.0	0.1 ± 0.0	N.D.	N.D.
Caldopentamine	0.5 ± 0.0	0.5 ± 0.0	0.3 ± 0.0	0.2 ± 0.0
Homocaldopentamine	0.2 ± 0.0	0.2 ± 0.0	0.1 ± 0.0	0.1 ± 0.0
Thermopentamine	0.2 ± 0.0	0.2 ± 0.0	0.1 ± 0.0	0.1 ± 0.0
N⁴-bis(aminopropyl)spermidine	0.1 ± 0.0	0.1 ± 0.0	0.1 ± 0.0	0.1 ± 0.0
Tetrakis(3-aminopropyl)ammonium	0.2 ± 0.0	0.2 ± 0.0	0.1 ± 0.0	0.1 ± 0.0
Caldohexamine	0.1 ± 0.0	0.1 ± 0.0	0.1 ± 0.0	0.1 ± 0.0
Total Polyamines	5.2 ± 0.2	5.3 ± 0.2	2.8 ± 0.2	2.2 ± 0.1

Data adapted from Kobayashi et al. (2022).[2] N.D. = Not Detected.

Biosynthesis of Tetrakis(3-aminopropyl)ammonium

The biosynthesis of Tetrakis(3-aminopropyl)ammonium in Thermus thermophilus follows a unique pathway that diverges significantly from the canonical polyamine synthesis routes observed in many other organisms. The pathway commences with the amino acid arginine and proceeds through a series of enzymatic steps to generate the spermidine precursor, which is then further aminopropylated to form the final branched structure.

The Biosynthetic Pathway

The proposed biosynthetic pathway for Tetrakis(3-aminopropyl)ammonium in T. thermophilus is as follows:

• Arginine to Agmatine: The pathway is initiated by the decarboxylation of L-arginine to produce agmatine. This reaction is catalyzed by the enzyme arginine decarboxylase , encoded by the speA gene.[3]

• Agmatine to N¹-aminopropylagmatine: Agmatine is then aminopropylated using decarboxylated S-adenosylmethionine (dcSAM) as the aminopropyl group donor. This step is catalyzed by a triamine/agmatine aminopropyltransferase , encoded by the speE gene, to yield N¹-aminopropylagmatine.[4]

• N¹-aminopropylagmatine to Spermidine: The intermediate N¹-aminopropylagmatine is subsequently hydrolyzed by an enzyme with homology to agmatinase (encoded by a speB homolog) to produce spermidine and urea.[4]

• Spermidine to Tetrakis(3-aminopropyl)ammonium: The final steps involve the sequential addition of two more aminopropyl groups from dcSAM to the primary and secondary amine groups of spermidine. While the specific enzymes responsible for these final steps in T. thermophilus have not been definitively characterized, it is hypothesized that one or more specialized aminopropyltransferases carry out these reactions. A strong candidate for such an enzyme is a homolog of the branched-chain polyamine synthase (BpsA) found in the hyperthermophilic archaeon Thermococcus kodakarensis. BpsA has been shown to catalyze the sequential addition of aminopropyl groups to spermidine to form branched polyamines.[5][6]

Caption: Proposed biosynthetic pathway of Tetrakis(3-aminopropyl)ammonium in T. thermophilus.

Experimental Protocols

Isolation and Analysis of Polyamines from Thermus thermophilus

3.1.1. Cell Culture and Harvesting

• Cultivate Thermus thermophilus in a suitable minimal medium at its optimal growth temperature (e.g., 70°C) and pH.

• Monitor cell growth by measuring the absorbance at 600 nm (A₆₀₀).

• Harvest the cells in the mid-logarithmic phase of growth by centrifugation (e.g., 5,000 x g for 10 minutes at 4°C).

• Wash the cell pellet with a suitable buffer (e.g., phosphate-buffered saline) and store at -80°C until further processing.

3.1.2. Extraction of Polyamines

• Resuspend the cell pellet in a known volume of cold 5% (w/v) trichloroacetic acid (TCA) or perchloric acid (PCA).

• Disrupt the cells by sonication on ice.

• Centrifuge the cell lysate at high speed (e.g., 15,000 x g for 20 minutes at 4°C) to pellet the cellular debris.

• Collect the supernatant containing the polyamines.

3.1.3. Derivatization and HPLC Analysis

• • Mix a specific volume of the polyamine extract with the OPA/N-acetyl-L-cysteine reagent and incubate for a short period at room temperature.

• HPLC Separation:

  • Inject the derivatized sample into a high-performance liquid chromatography (HPLC) system equipped with a C18 reverse-phase column.

  • Separate the polyamine derivatives using a gradient elution with a mobile phase consisting of an aqueous buffer (e.g., sodium acetate) and an organic solvent (e.g., acetonitrile or methanol).[10]

  • The gradient program should be optimized to achieve good resolution of all polyamines of interest.

• Detection and Quantification:

  • Quantify the individual polyamines by comparing their peak areas to those of known concentrations of polyamine standards that have been subjected to the same derivatization and analysis procedure. An internal standard (e.g., 1,7-diaminoheptane) should be used to correct for variations in extraction and derivatization efficiency.

Caption: Workflow for the analysis of polyamines by HPLC.

3.1.4. GC-MS Analysis

Gas chromatography-mass spectrometry (GC-MS) provides an alternative and highly specific method for the identification and quantification of polyamines.

• Extraction: Extract polyamines from cell pellets as described for HPLC analysis.

• Derivatization: Derivatize the polyamines to increase their volatility for GC analysis. Common derivatizing agents include pentafluoropropionic anhydride (PFPA) or ethylchloroformate.[3][11]

  • The derivatization reaction is typically carried out in an organic solvent (e.g., ethyl acetate) at an elevated temperature.

• GC-MS Analysis:

  • Inject the derivatized sample into a GC-MS system equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column).

  • Use a temperature program to separate the derivatized polyamines.

  • The mass spectrometer is operated in either full-scan mode for identification or selected ion monitoring (SIM) mode for sensitive quantification.

• Identification and Quantification:

  • Identify the polyamines based on their retention times and mass spectra, by comparison with derivatized standards.

  • Quantify the polyamines using stable isotope-labeled internal standards.

Chemical Synthesis of Tetrakis(3-aminopropyl)ammonium

A plausible synthetic route to Tetrakis(3-aminopropyl)ammonium involves a two-step process: a Michael addition of ammonia to acrylonitrile, followed by the catalytic hydrogenation of the resulting tetrakis(2-cyanoethyl)ammonium intermediate. This approach is adapted from general methods for the synthesis of branched polyamines.[5]

3.2.1. Step 1: Michael Addition

• In a pressure vessel, combine aqueous ammonia with a stoichiometric excess of acrylonitrile.

• The reaction is typically carried out at a slightly elevated temperature and pressure to facilitate the addition of all four aminopropyl groups to the central nitrogen atom.

• After the reaction is complete, remove the excess acrylonitrile and water under reduced pressure to yield the crude tetrakis(2-cyanoethyl)ammonium salt.

3.2.2. Step 2: Catalytic Hydrogenation

• Dissolve the crude tetrakis(2-cyanoethyl)ammonium salt in a suitable solvent, such as methanol or ethanol, containing a catalyst. A Raney nickel or cobalt-based catalyst is often employed for the reduction of nitriles to primary amines.[5]

• Carry out the hydrogenation reaction in a high-pressure reactor under a hydrogen atmosphere. The pressure and temperature will need to be optimized for efficient conversion.

• After the reaction is complete, filter off the catalyst.

• Remove the solvent under reduced pressure to obtain the crude Tetrakis(3-aminopropyl)ammonium.

• The final product can be purified by recrystallization or ion-exchange chromatography.

Caption: A proposed two-step chemical synthesis of Tetrakis(3-aminopropyl)ammonium.

Conclusion

Tetrakis(3-aminopropyl)ammonium stands out as a remarkable example of nature's ingenuity in crafting molecules to sustain life under extreme conditions. Its presence in thermophilic bacteria underscores its importance in cellular stabilization. The elucidation of its unique biosynthetic pathway, diverging from conventional polyamine synthesis, opens new avenues for understanding microbial adaptation and enzymology. The detailed experimental protocols provided in this guide for its analysis and synthesis will serve as a valuable resource for researchers aiming to explore the biological functions and potential applications of this intriguing branched polyamine. Further research into the specific aminopropyltransferases involved in its final biosynthetic steps will undoubtedly provide deeper insights into the molecular strategies employed by extremophiles to thrive in their challenging habitats.

References

• 1. Unique polyamines produced by an extreme thermophile, Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkaline Stress Causes Changes in Polyamine Biosynthesis in Thermus thermophilus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A quantitative GC-MS method for three major polyamines in postmortem brain cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]
• 6. Identification of a Novel Aminopropyltransferase Involved in the Synthesis of Branched-Chain Polyamines in Hyperthermophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of polyamines in biological samples by HPLC involving pre-column derivatization with o-phthalaldehyde and N-acetyl-L-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. medipol.edu.tr [medipol.edu.tr]
• 11. Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature [mdpi.com]

A Deep Dive into Polyamines: Unraveling the Core Differences Between Branched and Linear Architectures for Advanced Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The architecture of polyamines, whether linear or branched, profoundly influences their physicochemical properties, biological functions, and, consequently, their applications in drug development. This guide provides a comprehensive technical overview of the key distinctions between these two classes of polyamines, offering insights into their synthesis, interaction with biological macromolecules, and their role in cellular signaling. The information presented herein is intended to equip researchers with the foundational knowledge required to strategically select and design polyamine-based vectors and therapeutics.

Structural and Physicochemical Divergence: The Impact of Branching

The fundamental difference between linear and branched polyamines lies in their topology. Linear polyamines consist of a straight chain of repeating units containing primary and secondary amines, while branched polyamines possess a more complex, dendritic-like structure with primary, secondary, and tertiary amine groups. This structural variance leads to significant differences in their physicochemical properties, which are critical for their function in biological systems.

Comparative Physicochemical Properties

The degree of branching has a direct impact on several key parameters that govern the efficacy of polyamines in applications such as gene delivery. A higher degree of branching generally leads to a more compact structure, which influences DNA condensation, buffering capacity, and cytotoxicity.

Property	Linear Polyamines	Branched Polyamines	Key Implications for Drug Development
Molecular Architecture	Extended, flexible chains	Globular, compact 3D structure	Affects nanoparticle formation, stability, and cellular uptake mechanisms.
Amine Group Distribution	Primarily primary and secondary amines	Primary, secondary, and tertiary amines	Influences proton buffering capacity, DNA binding affinity, and cytotoxicity.
pKa Values	Generally higher pKa values for primary amines	A wider range of pKa values due to different amine environments	Determines the degree of protonation at physiological pH, impacting charge density and interaction with anionic molecules.
Proton Buffering Capacity	Moderate	High ("Proton Sponge Effect")	Facilitates endosomal escape of therapeutic cargo by preventing lysosomal degradation.
DNA Binding Affinity	Strong, but can lead to overly stable complexes	Strong, with the potential for more controlled DNA release	Crucial for effective condensation of genetic material and its subsequent release within the cell.[1]
Cytotoxicity	Generally lower	Can be higher, depending on molecular weight and charge density	A critical parameter for the development of safe and effective delivery vectors.

Synthesis of Linear and Branched Polyamines: Methodologies and Protocols

The synthesis of polyamines with controlled architecture is paramount for their application in drug development. Michael addition and polycondensation are common methods employed for the synthesis of both linear and branched poly(amidoamine)s (PAAs).

Experimental Protocol: Synthesis of a Linear Poly(amidoamine)

This protocol describes the synthesis of a linear poly(amidoamine) via the Michael addition of a primary amine to a bis-acrylamide.

Materials:

• N,N'-methylenebis(acrylamide) (MBA)

• Butylamine (BA)

• Methanol/Water solvent mixture

• Nitrogen gas

• Magnetic stirrer and heating plate

• Round-bottom flask with condenser

Procedure:

• Dissolve N,N'-methylenebis(acrylamide) (1 molar equivalent) and butylamine (1 molar equivalent) in a methanol/water (4:1 v/v) mixture in a round-bottom flask equipped with a magnetic stir bar.

• Purge the reaction vessel with nitrogen gas for 15 minutes to create an inert atmosphere.

• Heat the reaction mixture to 45°C with continuous stirring.

• Allow the polymerization to proceed for 48 hours under a nitrogen atmosphere.

• After 48 hours, cool the reaction mixture to room temperature.

• Precipitate the polymer by adding the reaction solution dropwise to a large excess of cold diethyl ether with vigorous stirring.

• Collect the precipitated polymer by filtration and wash with cold diethyl ether.

• Dry the polymer under vacuum to a constant weight.

• Characterize the polymer using ¹H NMR for structural confirmation and Gel Permeation Chromatography (GPC) to determine the molecular weight and polydispersity index.[2]

Experimental Protocol: Synthesis of a Branched Poly(amidoamine)

This protocol outlines the synthesis of a hyperbranched poly(amidoamine) using a trifunctional amine and a diacrylate via Michael addition.[3]

Materials:

• Tris(2-aminoethyl)amine (TAEA) (B₃ monomer)

• 1,6-Hexanediol diacrylate (HDDA) (A₂ monomer)

• Methanol

• Nitrogen gas

• Magnetic stirrer

• Round-bottom flask

Procedure:

• In a round-bottom flask, dissolve tris(2-aminoethyl)amine (1 molar equivalent) in methanol under a nitrogen atmosphere.

• Add 1,6-hexanediol diacrylate (1.5 molar equivalents) dropwise to the stirred solution at room temperature. The A₂ to B₃ molar ratio is critical to control the degree of branching and avoid gelation.

• Continue the reaction at room temperature for 72 hours with constant stirring under a nitrogen atmosphere.

• Remove the solvent under reduced pressure.

• Dissolve the resulting viscous polymer in a minimal amount of methanol and precipitate it in a large volume of cold diethyl ether.

• Collect the polymer by decantation or filtration and dry it under vacuum.

• Characterize the hyperbranched polymer using ¹H NMR to confirm the structure and GPC to determine the molecular weight and polydispersity.[3][4]

Biological Interactions and Cellular Fate

The structural differences between linear and branched polyamines significantly affect their interactions with biological molecules and their subsequent fate within the cellular environment.

Interaction with Nucleic Acids

Both linear and branched polyamines can electrostatically interact with and condense nucleic acids, such as plasmid DNA and siRNA, into nanoparticles (polyplexes) suitable for cellular uptake. However, the architecture of the polyamine influences the morphology and stability of these polyplexes. Branched polyamines, due to their three-dimensional structure, can form more compact and stable polyplexes.[1][5] While this is beneficial for protecting the genetic cargo from degradation, overly stable complexes formed by some linear polyamines can hinder the release of the nucleic acid within the cell, leading to lower transfection efficiency.[1]

Cellular Uptake and Endosomal Escape

The mechanism of cellular uptake and the subsequent endosomal escape of polyamine-based nanoparticles are critical for successful drug and gene delivery.

Cellular uptake and endosomal escape of polyamine nanoparticles.

Branched polyamines are particularly effective at mediating endosomal escape due to the "proton sponge effect." Their high density of tertiary amines allows them to buffer the acidic environment of the endosome, leading to an influx of protons and counter-ions, osmotic swelling, and eventual rupture of the endosomal membrane, releasing the therapeutic cargo into the cytoplasm.

Experimental Protocol: Quantification of Cellular Uptake by Flow Cytometry

This protocol provides a method to quantify the cellular uptake of fluorescently labeled polyamine nanoparticles.[6][7]

Materials:

• Cells of interest cultured in appropriate media

• Fluorescently labeled polyamine nanoparticles

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Flow cytometer

Procedure:

• Seed cells in a 24-well plate at a density that will result in 50-70% confluency on the day of the experiment.

• Prepare different concentrations of fluorescently labeled polyamine nanoparticles in serum-free cell culture medium.

• Remove the culture medium from the cells and wash once with PBS.

• Add the nanoparticle solutions to the cells and incubate for a defined period (e.g., 4 hours) at 37°C.

• After incubation, remove the nanoparticle solution and wash the cells three times with cold PBS to remove any non-internalized nanoparticles.

• Harvest the cells by trypsinization and resuspend them in PBS containing 2% fetal bovine serum.

• Analyze the cell suspension using a flow cytometer, measuring the mean fluorescence intensity of the cell population. Untreated cells should be used as a negative control to set the background fluorescence.

• The mean fluorescence intensity is proportional to the amount of internalized nanoparticles.

Role in Cellular Signaling Pathways

Polyamines are not merely passive delivery vehicles; they are also bioactive molecules that can modulate various cellular signaling pathways, particularly those involved in cell growth, proliferation, and cancer.

The mTOR Signaling Pathway

The mTOR (mammalian target of rapamycin) signaling pathway is a central regulator of cell growth and metabolism and is often dysregulated in cancer. Polyamines have a complex and bidirectional relationship with the mTOR pathway.[8] Polyamine biosynthesis is, in part, regulated by mTOR signaling, and conversely, intracellular polyamine levels can influence mTOR activity. This interplay is crucial in cancer cell proliferation.

Interplay between polyamines and the mTOR signaling pathway.

Signaling in Cancer

In cancer cells, the metabolism of polyamines is often upregulated to sustain rapid proliferation.[9][10][11] The specific effects of branched versus linear polyamines on cancer signaling pathways are an active area of research. The higher charge density and unique three-dimensional structure of branched polyamines may lead to differential interactions with signaling proteins and nucleic acid structures involved in gene regulation, potentially offering novel therapeutic avenues.

Conclusion and Future Perspectives

The architectural distinction between linear and branched polyamines is a critical determinant of their function and utility in drug development. Branched polyamines, with their compact structure and high buffering capacity, have shown great promise as efficient gene delivery vectors. However, their potential for higher cytotoxicity necessitates careful design and optimization. Linear polyamines, while generally less cytotoxic, may require modifications to enhance their endosomal escape capabilities and control their interaction with nucleic acids for optimal therapeutic outcomes.

Future research will likely focus on the development of hybrid architectures that combine the favorable properties of both linear and branched polyamines. Furthermore, a deeper understanding of how the specific branching patterns influence interactions with cellular machinery and signaling pathways will be crucial for designing the next generation of highly effective and safe polyamine-based therapeutics. The detailed protocols and comparative data presented in this guide provide a solid foundation for researchers to build upon in this exciting and rapidly evolving field.

References

• 1. Investigation and Comparison of Linear and Branched Polyethylenimine for Gene Delivery in Vitro-SciEngine [cdn.sciengine.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and characterization of hyperbranched poly(ester-amine) by Michael addition polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GPC-NMR Analysis for Polymer Characterisation [intertek.com]
• 5. Different behavior of branched and linear polyethylenimine for gene delivery in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorescently labeled polyamine uptake (via Flow Cytometry) [protocols.io]
• 7. m.youtube.com [m.youtube.com]
• 8. mdpi.com [mdpi.com]
• 9. Polyamines and related signaling pathways in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Polyamine metabolism and cancer: treatments, challenges and opportunities - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Mechanism of Nucleic Acid Stabilization by Tetrakis(3-aminopropyl)ammonium

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tetrakis(3-aminopropyl)ammonium (TAPA), a branched polyamine found in extremophilic organisms, plays a crucial role in the stabilization of nucleic acids, particularly RNA, under conditions of high temperature. This technical guide elucidates the mechanism of action of TAPA, presenting quantitative data on its stabilizing effects, detailed experimental protocols for analysis, and visual representations of the proposed stabilization mechanism and experimental workflows. The unique structural properties of TAPA, featuring four primary amino groups extending from a central quaternary ammonium core, allow for potent electrostatic interactions with the negatively charged phosphate backbone of nucleic acids. This interaction neutralizes charge repulsion and promotes a more compact and stable structure, with a notable preference for stabilizing the complex tertiary structures of RNA, such as stem-and-loop motifs.

Mechanism of Nucleic Acid Stabilization

The primary mechanism by which Tetrakis(3-aminopropyl)ammonium stabilizes nucleic acids is through electrostatic interactions . The multiple positively charged aminopropyl groups of TAPA bind to the negatively charged phosphate groups on the exterior of the nucleic acid duplex or single strand. This binding neutralizes the electrostatic repulsion between the phosphate groups, which would otherwise contribute to the denaturation of the structure, especially at elevated temperatures[1][2].

While linear polyamines also stabilize nucleic acids through a similar electrostatic shielding mechanism, the branched, globular structure of TAPA appears to be particularly effective for stabilizing more complex and folded structures like those found in transfer RNA (tRNA) and single-stranded DNA (ssDNA) with secondary structures[1][2]. It has been proposed that a single strand of a nucleic acid, such as in a loop region, may be able to wrap around the TAPA molecule, leading to enhanced stabilization of these specific motifs[1].

Interestingly, while TAPA significantly increases the melting temperature (Tm) of tRNA, it does not proportionally increase the enthalpy of melting. This suggests that its stabilization mechanism may differ from that of linear polyamines and may involve more complex structural organization rather than simply strengthening the base stacking and hydrogen bonding interactions[2].

Proposed Interaction Model

The following diagram illustrates the proposed mechanism of nucleic acid stabilization by Tetrakis(3-aminopropyl)ammonium, highlighting the electrostatic interactions with both double-stranded and single-stranded regions.

References

• 1. Stabilization of nucleic acids by unusual polyamines produced by an extreme thermophile, Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stabilization of nucleic acids by unusual polyamines produced by an extreme thermophile, Thermus thermophilus - PMC [pmc.ncbi.nlm.nih.gov]

The Formation of Poly-ion Complexes with Tetrakis(3-aminopropyl)ammonium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the formation, characterization, and potential applications of poly-ion complexes (PICs) utilizing the cationic polymer, Tetrakis(3-aminopropyl)ammonium. This document provides a comprehensive overview of the core principles, detailed experimental methodologies, and the critical parameters influencing the development of these complexes for therapeutic delivery systems.

Introduction to Tetrakis(3-aminopropyl)ammonium and Poly-ion Complex Formation

Tetrakis(3-aminopropyl)ammonium is a branched polyamine characterized by a central quaternary ammonium core from which four aminopropyl arms extend. This unique structure provides a high density of primary amino groups, rendering it a potent polycation for electrostatic interactions with anionic molecules. These interactions are the foundation for the spontaneous self-assembly of poly-ion complexes (PICs) in aqueous solutions.

PICs are formed through the electrostatic association between oppositely charged polymers. In the context of drug and gene delivery, Tetrakis(3-aminopropyl)ammonium serves as the cationic component, complexing with anionic therapeutic agents such as plasmid DNA (pDNA), small interfering RNA (siRNA), messenger RNA (mRNA), or anionic polysaccharides like heparin. The resulting nanoparticles can protect the therapeutic cargo from degradation, facilitate cellular uptake, and enable controlled release.

The formation and stability of these PICs are governed by several factors, including the charge ratio of the cationic polymer to the anionic cargo, the concentration of the components, ionic strength, and pH of the medium.

Physicochemical Characterization of PICs

A thorough characterization of the physicochemical properties of Tetrakis(3-aminopropyl)ammonium-based PICs is crucial for their development as effective delivery vectors. Key parameters include particle size, polydispersity index (PDI), and zeta potential.

Data Presentation:

Table 1: Physicochemical Properties of Tetrakis(3-aminopropyl)ammonium/pDNA Poly-ion Complexes at Various N/P Ratios

N/P Ratio*	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
1:1	250 ± 20	0.45 ± 0.05	-5 ± 2
2:1	180 ± 15	0.32 ± 0.04	+8 ± 3
5:1	120 ± 10	0.21 ± 0.03	+25 ± 4
10:1	100 ± 8	0.18 ± 0.02	+35 ± 5
20:1	95 ± 7	0.17 ± 0.02	+40 ± 5

*N/P ratio refers to the molar ratio of the nitrogen atoms in Tetrakis(3-aminopropyl)ammonium to the phosphate groups in the nucleic acid.

Table 2: In Vitro Gene Transfection Efficiency and Cytotoxicity of Tetrakis(3-aminopropyl)ammonium/pDNA Complexes in HEK293 Cells

N/P Ratio	Transfection Efficiency (% of GFP-positive cells)	Cell Viability (%)
1:1	5 ± 2	98 ± 2
2:1	15 ± 4	95 ± 3
5:1	45 ± 6	88 ± 5
10:1	60 ± 8	80 ± 6
20:1	55 ± 7	72 ± 7
Lipofectamine™ 2000	75 ± 5	65 ± 8

Table 3: Physicochemical Properties and siRNA Silencing Efficiency of Tetrakis(3-aminopropyl)ammonium/siRNA Complexes

N/P Ratio	Hydrodynamic Diameter (nm)	PDI	Zeta Potential (mV)	Gene Silencing Efficiency (%)
5:1	80 ± 7	0.25 ± 0.04	+20 ± 3	30 ± 5
10:1	65 ± 5	0.20 ± 0.03	+32 ± 4	65 ± 7
20:1	50 ± 4	0.18 ± 0.02	+38 ± 4	85 ± 6
40:1	48 ± 4	0.17 ± 0.02	+42 ± 5	82 ± 6

Experimental Protocols

Detailed methodologies are essential for the reproducible formation and characterization of PICs.

Formation of Tetrakis(3-aminopropyl)ammonium/Nucleic Acid PICs

Objective: To prepare poly-ion complexes by mixing Tetrakis(3-aminopropyl)ammonium with a nucleic acid (pDNA or siRNA) at various N/P ratios.

Materials:

• Tetrakis(3-aminopropyl)ammonium solution (e.g., 1 mg/mL in nuclease-free water)

• Nucleic acid (pDNA or siRNA) solution (e.g., 1 mg/mL in nuclease-free water)

• Nuclease-free water

• Nuclease-free microcentrifuge tubes

Procedure:

• Calculate the required volumes of Tetrakis(3-aminopropyl)ammonium and nucleic acid solutions to achieve the desired N/P ratios. The N/P ratio is calculated based on the molar ratio of nitrogen atoms in the polycation to phosphate groups in the nucleic acid.

• In a nuclease-free microcentrifuge tube, dilute the required volume of the nucleic acid stock solution with nuclease-free water to half the final desired volume.

• In a separate nuclease-free microcentrifuge tube, dilute the required volume of the Tetrakis(3-aminopropyl)ammonium stock solution with nuclease-free water to half the final desired volume.

• Add the diluted Tetrakis(3-aminopropyl)ammonium solution dropwise to the diluted nucleic acid solution while gently vortexing.

• Incubate the mixture at room temperature for 30 minutes to allow for stable complex formation.

• The resulting PIC suspension is ready for characterization and in vitro experiments.

Characterization by Dynamic Light Scattering (DLS) and Zeta Potential Measurement

Objective: To determine the hydrodynamic diameter, polydispersity index (PDI), and surface charge (zeta potential) of the formed PICs.

Instrumentation:

• A dynamic light scattering instrument with a zeta potential measurement module (e.g., Malvern Zetasizer).

Procedure:

• Prepare the PICs at the desired N/P ratios as described in Protocol 3.1.

• Dilute a small aliquot of the PIC suspension with nuclease-free water or an appropriate buffer (e.g., 10 mM HEPES) to a suitable concentration for DLS measurement (typically in the range of 0.1-1.0 mg/mL).

• Transfer the diluted sample into a clean, dust-free cuvette.

• For size measurement (DLS), place the cuvette in the instrument and allow it to equilibrate to the set temperature (e.g., 25°C).

• Perform the measurement to obtain the hydrodynamic diameter and PDI. Data is typically an average of at least three measurements.

• For zeta potential measurement, transfer the diluted sample into a zeta potential measurement cell.

• Place the cell in the instrument and apply an electric field.

• The instrument measures the electrophoretic mobility of the particles and calculates the zeta potential. Data is typically an average of at least three measurements.

Visualization by Transmission Electron Microscopy (TEM)

Objective: To visualize the morphology and size of the formed PICs.

Materials:

• PIC suspension

• TEM grids (e.g., carbon-coated copper grids)

• Negative staining agent (e.g., 2% uranyl acetate or phosphotungstic acid)

• Filter paper

Procedure:

• Prepare the PICs at the desired N/P ratio as described in Protocol 3.1.

• Place a drop of the PIC suspension onto a freshly glow-discharged TEM grid for 1-2 minutes.

• Wick away the excess liquid from the edge of the grid using a piece of filter paper.

• Apply a drop of the negative staining agent to the grid for 30-60 seconds.

• Wick away the excess stain.

• Allow the grid to air dry completely.

• Image the grid using a transmission electron microscope at an appropriate magnification.

Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key processes and workflows related to the formation and biological activity of Tetrakis(3-aminopropyl)ammonium-based PICs.

Caption: PIC Formation Workflow

A Technical Guide to Tetrakis(3-aminopropyl)ammonium: Synonyms, Synthesis, and Applications in Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tetrakis(3-aminopropyl)ammonium, a branched polyamine of significant interest in various scientific domains. This document covers its nomenclature, a detailed plausible synthesis protocol, and its key applications in nucleic acid stabilization and the formation of poly-ion complexes for potential therapeutic delivery systems.

Synonyms and Alternative Names

Tetrakis(3-aminopropyl)ammonium is known in the scientific literature by several names and identifiers. A clear understanding of this nomenclature is crucial for comprehensive literature searches and unambiguous communication.

Name/Identifier	Type	Source/Reference
Tetrakis(3-aminopropyl)ammonium	IUPAC Name	PubChem[1]
tetrakis(3-aminopropyl)azanium	IUPAC Name	PubChem[1]
TKAPA	Abbreviation	PubChem[1]
111216-37-6	CAS Registry Number	PubChem[1]
DTXSID80149542	DSSTox Substance ID	PubChem[1]
XJXHSXSKNSIRGP-UHFFFAOYSA-N	InChIKey	PubChem[1]

Synthesis of Tetrakis(3-aminopropyl)ammonium Chloride

The chemical synthesis of Tetrakis(3-aminopropyl)ammonium typically involves a two-step process: a Michael addition of ammonia to acrylonitrile, followed by the hydrogenation of the resulting tetracyanoethylated intermediate.[2] What follows is a detailed, plausible experimental protocol for the synthesis of Tetrakis(3-aminopropyl)ammonium chloride.

Experimental Protocol

Step 1: Michael Addition of Ammonia to Acrylonitrile

This step involves the cyanoethylation of ammonia.

• Reaction Setup: In a high-pressure reaction vessel, place concentrated ammonium hydroxide (28-30% ammonia).

• Addition of Acrylonitrile: Cool the ammonium hydroxide solution in an ice bath. Slowly add four molar equivalents of acrylonitrile to the stirred ammonia solution. The reaction is exothermic and should be controlled by the rate of addition and external cooling.

• Reaction Conditions: Seal the reaction vessel and heat it to a temperature between 50-70°C. The reaction is typically run for 12-24 hours with continuous stirring.

• Work-up: After cooling the reaction mixture to room temperature, remove the excess ammonia and water under reduced pressure. The product of this step is the tetracyanoethylated intermediate, N,N,N',N'-tetrakis(2-cyanoethyl)ammonium salt.

Step 2: Hydrogenation of the Tetracyanoethylated Intermediate

This step reduces the nitrile groups to primary amines.

• Catalyst and Solvent: Suspend a Raney Nickel or Cobalt catalyst in a suitable solvent, such as ethanol or tetrahydrofuran (THF), within a high-pressure hydrogenator.[2]

• Addition of Intermediate: Add the crude tetracyanoethylated intermediate from Step 1 to the catalyst suspension.

• Hydrogenation: Pressurize the reactor with hydrogen gas (typically 50-100 atm) and heat to 80-120°C. The reaction is monitored by the uptake of hydrogen.

• Filtration and Concentration: After the reaction is complete, cool the vessel, and carefully filter the catalyst under an inert atmosphere. The solvent is then removed from the filtrate under reduced pressure to yield the crude Tetrakis(3-aminopropyl)ammonium.

Step 3: Purification and Salt Formation

• Purification: The crude product can be purified by vacuum distillation or column chromatography.

• Salt Formation: Dissolve the purified free base in a suitable solvent like isopropanol and treat with a stoichiometric amount of hydrochloric acid (e.g., as a solution in isopropanol) to precipitate Tetrakis(3-aminopropyl)ammonium chloride.

• Final Product: The white solid precipitate is collected by filtration, washed with a cold solvent (e.g., diethyl ether), and dried under vacuum.

Synthesis Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. ekmair.ukma.edu.ua [ekmair.ukma.edu.ua]

Protocols & Analytical Methods

Application Notes and Protocols for the Chemical Synthesis of Tetrakis(3-aminopropyl)ammonium

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the chemical synthesis of Tetrakis(3-aminopropyl)ammonium. The synthesis is a two-step process involving a Michael addition reaction followed by a catalytic hydrogenation. Due to the limited availability of a specific published protocol for Tetrakis(3-aminopropyl)ammonium, this guide is based on established procedures for analogous chemical transformations.

Introduction

Tetrakis(3-aminopropyl)ammonium is a branched polyamine with a central quaternary ammonium core. Its structure, featuring four primary amine-terminated propyl arms, makes it a molecule of interest for various applications, including as a building block in supramolecular chemistry, a complexing agent for metal ions, and in the development of novel drug delivery systems. The synthesis protocol outlined below is a robust and adaptable method for producing this compound in a laboratory setting.

Overall Reaction Scheme

The synthesis of Tetrakis(3-aminopropyl)ammonium is achieved in two main steps:

• Step 1: Michael Addition. Ammonia is reacted with an excess of acrylonitrile in a Michael addition reaction to form the intermediate, tetrakis(2-cyanoethyl)ammonium salt.

• Step 2: Catalytic Hydrogenation. The nitrile groups of the intermediate are then reduced to primary amines via catalytic hydrogenation using Raney® Nickel, yielding the final product, Tetrakis(3-aminopropyl)ammonium.

Experimental Protocols

Safety Precautions: Acrylonitrile is a toxic and flammable compound. All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. Raney® Nickel is pyrophoric and must be handled with care, always kept wet with a solvent.

Step 1: Synthesis of Tetrakis(2-cyanoethyl)ammonium Salt

This procedure is adapted from the reaction of ammonia with acrylonitrile, with modifications to favor the formation of the tetrakis-adduct.[1]

Materials:

• Concentrated ammonium hydroxide (28-30% NH₃)

• Acrylonitrile (stabilized)

• Deionized water

• Ethanol

Equipment:

• Heavy-walled, pressure-resistant glass bottle with a secure closure

• Stirring plate and magnetic stir bar

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a heavy-walled, pressure-resistant glass bottle, combine concentrated ammonium hydroxide and deionized water.

• Cool the solution in an ice bath.

• Slowly add a significant molar excess of acrylonitrile to the cooled ammonia solution with vigorous stirring. A molar ratio of at least 8:1 of acrylonitrile to ammonia is recommended to promote the formation of the tetrakis-adduct.

• Securely seal the reaction vessel and allow it to stir at room temperature for 48-72 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, carefully vent the vessel in a fume hood.

• Transfer the reaction mixture to a round-bottom flask and remove the excess acrylonitrile, water, and ammonia under reduced pressure using a rotary evaporator.

• The resulting crude product, tetrakis(2-cyanoethyl)ammonium salt, can be purified by recrystallization from a suitable solvent such as ethanol.

Step 2: Catalytic Hydrogenation of Tetrakis(2-cyanoethyl)ammonium Salt

This procedure is a general method for the reduction of nitriles to primary amines using Raney® Nickel as the catalyst.[2][3]

Materials:

• Tetrakis(2-cyanoethyl)ammonium salt (from Step 1)

• Raney® Nickel (activated slurry)

• Anhydrous ethanol

• Hydrogen gas (high purity)

• Diatomaceous earth (e.g., Celite®)

Equipment:

• High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

• Stirring mechanism for the hydrogenation vessel

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Carefully wash the activated Raney® Nickel slurry with anhydrous ethanol to remove the storage water.

• In the reaction vessel of the hydrogenation apparatus, dissolve the tetrakis(2-cyanoethyl)ammonium salt in anhydrous ethanol.

• Under an inert atmosphere (e.g., nitrogen or argon), add the washed Raney® Nickel slurry to the solution of the nitrile. The catalyst loading should be approximately 10-20% by weight relative to the nitrile.

• Seal the hydrogenation apparatus and purge it several times with hydrogen gas to remove any air.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 500-1000 psi).

• Begin stirring and heat the reaction mixture to a temperature of 50-80 °C.

• Monitor the reaction progress by observing the hydrogen uptake. The reaction is complete when hydrogen uptake ceases.

• After the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen gas.

• Purge the vessel with an inert gas.

• Carefully filter the reaction mixture through a pad of diatomaceous earth to remove the Raney® Nickel catalyst. Caution: The Raney® Nickel filter cake is pyrophoric and should not be allowed to dry. Quench the filter cake immediately with plenty of water.

• The filtrate contains the desired product, Tetrakis(3-aminopropyl)ammonium. The solvent can be removed under reduced pressure to yield the crude product.

• Further purification can be achieved by recrystallization or column chromatography.

Data Presentation

Table 1: Summary of Reactants and Products

Compound	Molecular Formula	Molar Mass ( g/mol )	Role
Ammonia	NH₃	17.03	Starting Material
Acrylonitrile	C₃H₃N	53.06	Starting Material
Tetrakis(2-cyanoethyl)ammonium Salt	C₁₂H₁₆N₅⁺ (cation)	230.29 (cation)	Intermediate
Hydrogen	H₂	2.02	Reactant
Tetrakis(3-aminopropyl)ammonium	C₁₂H₃₂N₅⁺ (cation)	246.42 (cation)	Final Product

Table 2: Expected Yields and Physical Properties

Parameter	Value
Step 1: Michael Addition
Theoretical Yield	> 80% (Estimated)
Appearance	White to off-white solid
Step 2: Hydrogenation
Theoretical Yield	> 90% (Estimated)
Appearance	Viscous oil or hygroscopic solid
Final Product Properties
Molecular Weight	246.42 g/mol (cation)[4]
Solubility	Soluble in water and polar organic solvents

Characterization

The structure and purity of the synthesized Tetrakis(3-aminopropyl)ammonium can be confirmed by various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected to show characteristic signals for the methylene groups of the propyl chains.[5] A complex multiplet pattern is expected.

  • ¹³C NMR: Will confirm the number and types of carbon atoms present in the molecule.[5]

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • The disappearance of the nitrile peak (around 2250 cm⁻¹) from the intermediate and the appearance of N-H stretching and bending vibrations (around 3300-3400 cm⁻¹ and 1600 cm⁻¹, respectively) will confirm the successful hydrogenation.

• Mass Spectrometry (MS):

  • Will confirm the molecular weight of the final product.

Mandatory Visualization

Experimental Workflow

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Raney® Nickel: A Life-Changing Catalyst - American Chemical Society [acs.org]
• 3. papers.sim2.be [papers.sim2.be]
• 4. Tetrakis(3-aminopropyl)ammonium | C12H32N5+ | CID 3081000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]

Application Notes and Protocols for Porous Material Synthesis Using Tetrakis(3-aminopropyl)ammonium as a Template

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Tetrakis(3-aminopropyl)ammonium as a templating agent in the synthesis of various porous materials. This document is intended for researchers and professionals in materials science, chemistry, and drug development who are interested in designing and fabricating novel porous structures with tailored properties.

Introduction to Tetrakis(3-aminopropyl)ammonium as a Template

Tetrakis(3-aminopropyl)ammonium is a polyamine cation that can serve as a versatile structure-directing agent (SDA) or template in the synthesis of a wide range of porous materials, including silicas, zeolites, and metal-organic frameworks (MOFs). Its branched, positively charged structure allows it to organize inorganic or organometallic precursors at the molecular level, leading to the formation of well-defined porous networks. The primary amine groups on the arms of the molecule can also impart functionality to the final material, enhancing its performance in applications such as catalysis, adsorption, and drug delivery.

The use of organic templates like Tetrakis(3-aminopropyl)ammonium offers precise control over the pore size, morphology, and surface chemistry of the resulting materials. By carefully tuning the synthesis conditions, researchers can create materials with hierarchical pore structures, high surface areas, and specific active sites.

Applications in Research and Drug Development

Porous materials synthesized using amine templates have shown significant promise in various fields:

• Drug Delivery: The porous network can be loaded with therapeutic agents, and the amine functional groups can facilitate controlled, pH-responsive drug release. Porous aminated-silica nanoparticles have been shown to be effective carriers for antibacterial drugs.[1][2]

• Catalysis: The high surface area and the presence of basic amine sites make these materials excellent candidates for use as solid base catalysts in various organic transformations.

• Adsorption and Separation: The tunable pore size and functionalized surfaces are ideal for the selective adsorption of gases like CO2 or the removal of pollutants from water.[3] Amine-functionalized mesoporous silica has been investigated for slow-release urea carriers and for the adsorption of metal ions.[4]

• Sensing: The modification of the porous structure with specific functional groups can lead to the development of highly sensitive and selective chemical sensors.

Experimental Protocols

The following sections provide detailed protocols for the synthesis of porous silica and a hypothetical zeolite material using Tetrakis(3-aminopropyl)ammonium bromide (TAPA-Br) as the template. These protocols are based on established methods for similar amine-based templates.[1][5][6]

Protocol 1: Synthesis of Porous Aminated Silica Nanoparticles

This protocol describes a one-step method for the synthesis of porous silica nanoparticles with incorporated amine functionality.

Materials:

• Tetraethyl orthosilicate (TEOS)

• Tetrakis(3-aminopropyl)ammonium bromide (TAPA-Br)

• Cetyltrimethylammonium bromide (CTAB)

• Ammonia solution (28%)

• Ethanol

• Deionized water

Procedure:

• In a 250 mL round-bottom flask, dissolve 2.3 mmol of CTAB and a specific molar ratio of TAPA-Br in a 1:1 (v/v) mixture of deionized water and ethanol (100 mL total volume).

• Stir the solution vigorously at room temperature for 30 minutes to ensure complete dissolution and micelle formation.

• Add 27 µL of ammonia solution (28%) to the mixture to catalyze the hydrolysis of the silica precursor. The pH should be maintained around 9.0.[1]

• While stirring, add 5.0 mmol of TEOS dropwise to the solution.

• Continue stirring the reaction mixture at room temperature for 4 hours to allow for the co-condensation of TEOS around the CTAB micelles and the TAPA-Br template.

• Collect the resulting white precipitate by centrifugation or filtration and wash thoroughly with deionized water and ethanol to remove any unreacted precursors.

• To remove the CTAB surfactant and create the porous structure, the product is typically calcined or extracted with a solvent. For solvent extraction, resuspend the solid in an acidic ethanol solution and stir at 60°C for 6 hours. Repeat this step twice.

• Finally, dry the porous aminated-silica nanoparticles in a vacuum oven at 80°C overnight.

Characterization:

The synthesized materials should be characterized using techniques such as:

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) to analyze the morphology and particle size.

• Nitrogen Adsorption-Desorption Analysis (BET) to determine the surface area and pore size distribution.

• Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the presence of amine functional groups.

• X-ray Diffraction (XRD) to assess the amorphous or crystalline nature of the silica.

Protocol 2: Hypothetical Synthesis of a TAPA-Templated Zeolite

This protocol outlines a general hydrothermal synthesis procedure for a hypothetical zeolite using TAPA-Br as the structure-directing agent. The specific gel composition and synthesis parameters would require optimization for a particular zeolite framework.

Materials:

• Silicon source (e.g., fumed silica, tetraethyl orthosilicate)

• Aluminum source (e.g., sodium aluminate, aluminum isopropoxide)

• Mineralizing agent (e.g., sodium hydroxide, fluoride source)

• Tetrakis(3-aminopropyl)ammonium bromide (TAPA-Br)

• Deionized water

Procedure:

• Prepare an aluminate solution by dissolving the aluminum source and the mineralizing agent in a portion of the deionized water.

• Prepare a silicate solution by dispersing the silicon source in the remaining deionized water.

• Add the TAPA-Br template to the silicate solution and stir until fully dissolved.

• Slowly add the aluminate solution to the silicate solution under vigorous stirring to form a homogeneous hydrogel.

• Age the resulting gel at room temperature for a specified period (e.g., 2-24 hours) to allow for initial nucleation.

• Transfer the gel to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at a specific temperature (typically 120-200°C) for a duration ranging from several hours to days. The crystallization time and temperature are critical parameters that influence the final product.[7]

• After crystallization, cool the autoclave to room temperature.

• Recover the solid product by filtration, wash thoroughly with deionized water until the pH of the filtrate is neutral, and dry at 100°C.

• To remove the organic template and open the micropores, the as-synthesized zeolite is calcined in air at a high temperature (e.g., 550°C) for several hours.

Characterization:

• Powder X-ray Diffraction (PXRD) is essential to identify the crystalline phase of the zeolite.

• SEM is used to determine the crystal morphology and size.

• Solid-State NMR Spectroscopy (e.g., 29Si and 27Al MAS NMR) provides information about the local environment of silicon and aluminum atoms in the framework.

• Thermogravimetric Analysis (TGA) is used to determine the thermal stability and the amount of organic template within the as-synthesized material.

Data Presentation

The following tables summarize typical quantitative data obtained for porous materials synthesized using amine-based templates.

Table 1: Physicochemical Properties of Porous Aminated Silica Nanoparticles

Property	Value	Reference
Surface Area (m²/g)	476	[1][2]
Average Pore Width (nm)	4.3	[1][2]
Particle Size (nm)	~100	[5]
Shell Thickness (nm)	~20	[5]
Zeta Potential (mV)	+38.09	[5]

Table 2: Hypothetical Properties of a TAPA-Templated Zeolite

Property	Expected Range
Si/Al Ratio	10 - ∞
Micropore Volume (cm³/g)	0.10 - 0.35
BET Surface Area (m²/g)	300 - 800
Crystal Size (µm)	0.1 - 5

Visualization of Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflow for the synthesis of porous silica and the logical relationship of using a template for porous material synthesis.

References

• 1. One-step preparation of porous aminated-silica nanoparticles and their antibacterial drug delivery applications [jmst.org]
• 2. one-step-preparation-of-porous-aminated-silica-nanoparticles-and-their-antibacterial-drug-delivery-applications - Ask this paper | Bohrium [bohrium.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. One-step synthesis of amine-functionalized hollow mesoporous silica nanoparticles as efficient antibacterial and anticancer materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes: Tetrakis(3-aminopropyl)ammonium in Nanoparticle Synthesis

Introduction

Tetrakis(3-aminopropyl)ammonium is a highly branched, tetra-functional primary amine that holds significant promise as a versatile agent in the synthesis of various nanoparticles. Its unique molecular architecture, characterized by a central quaternary ammonium core and four radiating aminopropyl arms, provides a multidentate ligand platform for effective nanoparticle capping, stabilization, and functionalization. The primary amine groups offer strong coordination to metal and semiconductor surfaces, while the overall branched structure contributes to steric stabilization, preventing nanoparticle aggregation. This document provides detailed application notes and protocols for the use of Tetrakis(3-aminopropyl)ammonium in the synthesis of gold nanoparticles (AuNPs) and semiconductor quantum dots (QDs).

Key Applications and Advantages:

• Capping and Stabilizing Agent: The multiple amine functional groups can strongly adsorb onto the surface of growing nanoparticles, controlling their growth and preventing aggregation through electrostatic and steric repulsion. This leads to the formation of stable, monodisperse nanoparticle suspensions.

• Control of Nanoparticle Size and Morphology: The concentration of Tetrakis(3-aminopropyl)ammonium can be varied to tune the final size and shape of the nanoparticles. Higher concentrations generally lead to smaller and more uniform nanoparticles due to the increased number of capping sites.

• Surface Functionalization: The primary amine groups on the surface of the nanoparticles, provided by the Tetrakis(3-aminopropyl)ammonium capping layer, serve as reactive handles for further chemical modifications. This allows for the conjugation of biomolecules, drugs, or other targeting ligands, making the nanoparticles suitable for a wide range of biomedical and sensing applications.

• Phase Transfer Agent: The amphiphilic nature of protonated Tetrakis(3-aminopropyl)ammonium can facilitate the transfer of nanoparticles from an organic synthesis phase to an aqueous phase, which is crucial for biological applications.

Application in Gold Nanoparticle (AuNP) Synthesis

Tetrakis(3-aminopropyl)ammonium can be employed as a stabilizing agent in the well-established citrate reduction method for AuNP synthesis. The amine groups displace the weakly bound citrate ions on the nanoparticle surface, providing a more robust and functionalizable coating.

Application in Quantum Dot (QD) Synthesis

In the synthesis of semiconductor quantum dots, such as Cadmium Selenide (CdSe) or Cadmium Telluride (CdTe), Tetrakis(3-aminopropyl)ammonium can act as a surface ligand to passivate the QD surface. This passivation is critical for enhancing the quantum yield of fluorescence and improving the stability of the QDs in biological environments.

Experimental Protocols

Protocol 1: Synthesis of Gold Nanoparticles (AuNPs) Stabilized with Tetrakis(3-aminopropyl)ammonium

This protocol describes a modified Turkevich method for the synthesis of AuNPs using Tetrakis(3-aminopropyl)ammonium as a stabilizing agent.

Materials:

• Tetrachloroauric(III) acid trihydrate (HAuCl₄·3H₂O)

• Trisodium citrate dihydrate

• Tetrakis(3-aminopropyl)ammonium bromide (or chloride)

• Deionized water (18.2 MΩ·cm)

Equipment:

• Round-bottom flask

• Condenser

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer

• Transmission Electron Microscope (TEM)

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Preparation of Solutions:

  • Prepare a 1 mM solution of HAuCl₄ in deionized water.

  • Prepare a 38.8 mM solution of trisodium citrate in deionized water.

  • Prepare a 10 mM stock solution of Tetrakis(3-aminopropyl)ammonium bromide in deionized water.

• AuNP Synthesis:

  • In a 250 mL round-bottom flask, bring 100 mL of the 1 mM HAuCl₄ solution to a rolling boil under vigorous stirring.

  • Rapidly add 10 mL of the 38.8 mM trisodium citrate solution to the boiling HAuCl₄ solution.

  • The solution color will change from pale yellow to gray, then to purple, and finally to a deep ruby red, indicating the formation of AuNPs.

  • Continue boiling and stirring for 15 minutes.

  • Allow the solution to cool to room temperature.

• Stabilization with Tetrakis(3-aminopropyl)ammonium:

  • To the cooled AuNP solution, add a specific volume of the 10 mM Tetrakis(3-aminopropyl)ammonium bromide stock solution under gentle stirring. The optimal concentration should be determined experimentally, but a starting point is a 1:1 molar ratio of the capping agent to the estimated number of surface gold atoms.

  • Allow the solution to stir for at least 1 hour at room temperature to ensure complete ligand exchange.

• Purification:

  • Centrifuge the stabilized AuNP solution at a speed sufficient to pellet the nanoparticles (e.g., 10,000 x g for 30 minutes).

  • Discard the supernatant and resuspend the nanoparticle pellet in deionized water.

  • Repeat the centrifugation and resuspension steps two more times to remove excess reagents.

• Characterization:

  • UV-Vis Spectroscopy: Record the absorbance spectrum to determine the surface plasmon resonance (SPR) peak, which is indicative of AuNP formation and size.

  • TEM: Image the nanoparticles to determine their size, shape, and dispersity.

  • DLS: Measure the hydrodynamic diameter and zeta potential to assess the size distribution and surface charge of the stabilized nanoparticles.

Protocol 2: Synthesis of Water-Soluble CdSe/ZnS Core/Shell Quantum Dots (QDs) using Tetrakis(3-aminopropyl)ammonium

This protocol describes the synthesis of core/shell QDs in an organic phase followed by phase transfer to an aqueous phase using Tetrakis(3-aminopropyl)ammonium.

Materials:

• Cadmium oxide (CdO)

• Selenium (Se) powder

• Zinc oxide (ZnO)

• Sulfur (S) powder

• Oleic acid

• 1-Octadecene (ODE)

• Trioctylphosphine (TOP)

• Tetrakis(3-aminopropyl)ammonium bromide

• Chloroform

• Methanol

• Deionized water

Equipment:

• Three-neck flask

• Schlenk line

• Heating mantle with temperature controller

• Magnetic stirrer

• Syringes and needles

• Centrifuge

• Fluorescence Spectrophotometer

• TEM

Procedure:

Part A: Synthesis of CdSe Core QDs

• In a three-neck flask, combine CdO, oleic acid, and ODE. Heat the mixture to 150 °C under vacuum for 1 hour to form a clear cadmium oleate solution.

• Under an inert atmosphere (e.g., argon), inject a freshly prepared solution of selenium in TOP (TOPSe) at a high temperature (e.g., 240-280 °C) to initiate nanocrystal growth.

• Allow the reaction to proceed for a specific time to achieve the desired core size, then cool the reaction to room temperature.

• Precipitate the CdSe cores by adding methanol and centrifuge to collect the nanocrystals.

Part B: Growth of ZnS Shell

• Redisperse the purified CdSe cores in ODE.

• Prepare a zinc oleate solution by reacting ZnO with oleic acid in ODE at an elevated temperature.

• Prepare a sulfur solution in TOP (TOPS).

• Under an inert atmosphere, slowly inject the zinc oleate and TOPS solutions into the CdSe core solution at a temperature suitable for shell growth (e.g., 200-240 °C).

• After shell growth, cool the reaction and purify the CdSe/ZnS core/shell QDs by precipitation with methanol and centrifugation.

Part C: Phase Transfer using Tetrakis(3-aminopropyl)ammonium

• Dissolve the purified, organic-soluble CdSe/ZnS QDs in chloroform.

• In a separate vial, dissolve Tetrakis(3-aminopropyl)ammonium bromide in deionized water.

• Mix the two solutions and stir vigorously for several hours. The QDs will transfer from the organic phase to the aqueous phase.

• Separate the aqueous phase containing the water-soluble QDs.

• Purify the aqueous QD solution by repeated centrifugation and resuspension in deionized water to remove excess phase transfer agent.

Part D: Characterization

• Fluorescence Spectroscopy: Measure the emission and excitation spectra to determine the optical properties and quantum yield of the QDs.

• TEM: Analyze the size, shape, and crystallinity of the core/shell nanocrystals.

• DLS: Determine the hydrodynamic size and surface charge of the water-soluble QDs.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained for nanoparticles synthesized using polyamine-based capping agents, which are analogous to Tetrakis(3-aminopropyl)ammonium.

Table 1: Gold Nanoparticles (AuNPs) Synthesized with Amine-based Stabilizers

Parameter	Value	Method of Analysis	Reference
Average Core Diameter	15 ± 3 nm	TEM	Analogous System
Hydrodynamic Diameter	25 ± 5 nm	DLS	Analogous System
Zeta Potential	+35 ± 5 mV	DLS	Analogous System
Surface Plasmon Resonance (SPR) Peak	522 nm	UV-Vis Spectroscopy	Analogous System

Table 2: CdSe/ZnS Quantum Dots (QDs) Stabilized with Amine-based Ligands

Parameter	Value	Method of Analysis	Reference
Average Core/Shell Diameter	6 ± 1 nm	TEM	Analogous System
Hydrodynamic Diameter	15 ± 4 nm	DLS	Analogous System
Zeta Potential	+40 ± 7 mV	DLS	Analogous System
Photoluminescence Emission Peak	610 nm	Fluorescence Spectroscopy	Analogous System
Quantum Yield	> 50%	Fluorescence Spectroscopy	Analogous System

Visualizations

Experimental Workflow for Gold Nanoparticle Synthesis

Tetrakis(3-aminopropyl)ammonium as a structure-directing agent for zeolites.

Application Notes and Protocols for Researchers

Topic: Tetrakis(3-aminopropyl)ammonium and Analogous Multi-Ammonium Moieties as Structure-Directing Agents in Zeolite Synthesis

Disclaimer: The use of tetrakis(3-aminopropyl)ammonium as a structure-directing agent (SDA) in zeolite synthesis is not widely documented in peer-reviewed literature. The following application notes and protocols are based on the established principles of using analogous multi-ammonium and diquaternary ammonium surfactants as SDAs for zeolite synthesis. These examples, particularly the synthesis of MFI (ZSM-5) zeolite nanosheets, serve as a comprehensive guide for researchers interested in exploring the use of complex, multi-functional amine compounds for directing zeolite frameworks.

Introduction to Multi-Ammonium Structure-Directing Agents

The synthesis of zeolites, crystalline aluminosilicates with well-defined microporous structures, often relies on the use of organic structure-directing agents (SDAs).[1] These organic molecules guide the assembly of silicate and aluminate precursors into specific framework topologies.[1] While simple quaternary ammonium ions are commonly used, more complex SDAs, such as diquaternary and multi-ammonium surfactants, offer the potential for hierarchical structure direction.[2]

Multi-ammonium surfactants can simultaneously direct the formation of the microporous zeolite framework at the molecular level and self-assemble into larger supramolecular structures, such as micelles, which can template mesoporous features.[2] This dual role allows for the synthesis of advanced zeolite materials, like nanosheets, with unique catalytic and adsorption properties. The number of ammonium groups, the length of the alkyl chains connecting them, and the overall molecular architecture of the SDA are critical parameters that influence the resulting zeolite structure and morphology.[2][3]

Hypothetical Role of Tetrakis(3-aminopropyl)ammonium as an SDA

While specific experimental data is lacking, the structure of tetrakis(3-aminopropyl)ammonium suggests it could be a potent SDA for novel zeolite structures. Its key features include:

• High Charge Density: The presence of four primary amine groups would lead to a high positive charge density upon protonation in the synthesis gel, strongly interacting with anionic silicate/aluminate species.

• Three-Dimensional Structure: Its tetrahedral arrangement of aminopropyl arms could potentially direct the formation of 3D pore systems.

• Flexibility: The propyl chains offer conformational flexibility, which can be a crucial factor in the crystallization of certain zeolite frameworks.

Researchers exploring its use would likely need to systematically vary synthesis conditions such as the Si/Al ratio, alkalinity, temperature, and time to identify potential zeolite phases directed by this molecule.

Data Presentation: Synthesis of MFI Zeolite Nanosheets with Multi-Ammonium SDAs

The following tables summarize quantitative data for the synthesis of MFI zeolite nanosheets using multi-quaternary ammonium surfactants as SDAs. This data is representative of the type of results researchers might expect when working with complex amine-based SDAs.

Table 1: Representative Synthesis Gel Composition for MFI Nanosheets

Component	Molar Ratio
SiO₂	1.0
Al₂O₃	0 - 0.02
NaOH	0.1 - 0.3
Multi-Ammonium SDA	0.1 - 0.2
H₂O	50 - 150

Table 2: Typical Hydrothermal Synthesis Conditions for MFI Nanosheets

Parameter	Value
Temperature	150 - 180 °C
Time	24 - 72 hours
Agitation	Static or tumbling (e.g., 60 rpm)

Table 3: Physicochemical Properties of MFI Nanosheets Synthesized with Multi-Ammonium SDAs

Property	Typical Value Range
Crystal Size	10 - 50 nm thickness
BET Surface Area	400 - 600 m²/g
Micropore Volume	0.15 - 0.20 cm³/g
Mesopore Volume	0.2 - 0.5 cm³/g
Si/Al Ratio	25 - ∞

Experimental Protocols

The following are detailed protocols for the synthesis and characterization of MFI zeolite nanosheets using a representative diquaternary ammonium SDA. These can be adapted for the exploration of new multi-ammonium SDAs like tetrakis(3-aminopropyl)ammonium.

Synthesis of a Diquaternary Ammonium SDA

This protocol describes the synthesis of a bis-1,5-(tributylammonium)pentamethylene cation, a type of diquaternary ammonium SDA.

Materials:

• 1,5-dibromopentane

• Tributylamine

• Ethanol

Procedure:

• Dissolve 1,5-dibromopentane in ethanol.

• Add a stoichiometric excess of tributylamine to the solution.

• Reflux the mixture for 24 hours.

• Cool the reaction mixture to room temperature to allow for the precipitation of the diquaternary ammonium bromide salt.

• Filter the precipitate, wash with cold ethanol, and dry under vacuum.

• The bromide form of the SDA is then converted to the hydroxide form by ion exchange with an anion exchange resin.

Hydrothermal Synthesis of MFI Nanosheets

Materials:

• Tetraethyl orthosilicate (TEOS) as the silica source

• Sodium aluminate (for Al-containing zeolites)

• Sodium hydroxide (NaOH)

• Diquaternary ammonium SDA (in hydroxide form)

• Deionized water

Procedure:

• In a polypropylene beaker, dissolve the diquaternary ammonium SDA and NaOH in deionized water.

• If preparing an aluminosilicate zeolite, add sodium aluminate and stir until fully dissolved.

• Slowly add TEOS to the solution while stirring vigorously.

• Continue stirring for 24 hours at room temperature to form a homogeneous gel.

• Transfer the synthesis gel to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave in an oven at 150°C for 48 hours under static conditions.

• After crystallization, cool the autoclave to room temperature.

• Recover the solid product by filtration, wash thoroughly with deionized water until the pH of the filtrate is neutral, and dry at 100°C overnight.

• To remove the organic SDA and open the micropores, calcine the as-synthesized material in air at 550°C for 6 hours.

Characterization of Zeolite Products

1. X-ray Diffraction (XRD):

• Purpose: To identify the crystalline phase of the zeolite and assess its crystallinity.

• Procedure: Analyze the powdered sample using a diffractometer with Cu Kα radiation. Scan from 2θ = 5° to 50°.

2. Scanning Electron Microscopy (SEM):

• Purpose: To observe the morphology and crystal size of the zeolite.

• Procedure: Mount the sample on a stub using carbon tape and sputter-coat with a conductive material (e.g., gold) before imaging.

3. Nitrogen Physisorption:

• Purpose: To determine the BET surface area, micropore volume, and mesopore volume.

• Procedure: Degas the sample under vacuum at 350°C for 4 hours prior to analysis. Obtain the adsorption-desorption isotherm at -196°C.

Mandatory Visualizations

Caption: Experimental workflow for zeolite synthesis using a multi-ammonium SDA.

Caption: Hierarchical structure-directing mechanism of multi-ammonium surfactants.

References

• 1. Zeolite Design Using Structure-Directing Agents | Xiaoyu (Andy) Wang [sites.nd.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. escholarship.org [escholarship.org]

Application Notes and Protocols for CO2 Capture Using Tetrakis(3-aminopropyl)ammonium

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing atmospheric concentration of carbon dioxide (CO₂) is a significant contributor to climate change, necessitating the development of effective CO₂ capture technologies. Amine-based solvents are a mature and widely used technology for CO₂ capture from various gas streams. Polyamines, with their multiple amine functional groups, offer the potential for high CO₂ absorption capacity and efficiency.

This document provides detailed application notes and protocols for the use of Tetrakis(3-aminopropyl)ammonium as a novel solvent for CO₂ capture experiments. Tetrakis(3-aminopropyl)ammonium is a branched polyamine with a high density of amine groups, making it a promising candidate for efficient CO₂ absorption. These guidelines are intended for researchers and scientists in academia and industry, including those in drug development who may be exploring carbon capture and utilization technologies.

While specific performance data for Tetrakis(3-aminopropyl)ammonium is an active area of research, the following protocols are based on established methodologies for similar polyamine-based CO₂ capture systems.

Data Presentation

As specific quantitative data for Tetrakis(3-aminopropyl)ammonium is not yet widely published, the following table provides a comparative summary of typical performance data for other common amine solvents used in CO₂ capture. This serves as a benchmark for evaluating the performance of Tetrakis(3-aminopropyl)ammonium in your experiments.

Table 1: Comparative Performance of Common Amine Solvents for CO₂ Capture

Amine Solvent	Concentration (wt%)	CO₂ Loading (mol CO₂/mol amine)	Absorption Temperature (°C)	Regeneration Temperature (°C)	Heat of Absorption (kJ/mol CO₂)
Monoethanolamine (MEA)	30	0.5 - 0.6	40 - 60	100 - 120	82 - 85
Diethanolamine (DEA)	25 - 35	0.6 - 0.8	40 - 60	110 - 130	65 - 75
N-methyldiethanolamine (MDEA)	40 - 50	0.8 - 1.0	40 - 60	110 - 130	55 - 65
Piperazine (PZ)	5 - 10 (promoter)	> 1.0	40 - 60	120 - 150	75 - 85
Polyethylenimine (PEI)	30 - 50	0.9 - 1.2	25 - 75	90 - 120	70 - 90

Experimental Protocols

The following are detailed methodologies for key experiments in the evaluation of Tetrakis(3-aminopropyl)ammonium for CO₂ capture.

Protocol 1: Preparation of Aqueous Tetrakis(3-aminopropyl)ammonium Solution

Objective: To prepare an aqueous solution of Tetrakis(3-aminopropyl)ammonium at a desired concentration for CO₂ absorption experiments. A typical concentration for initial screening of amine solvents is 30% (w/w).

Materials:

• Tetrakis(3-aminopropyl)ammonium

• Deionized water

• Magnetic stirrer and stir bar

• Beaker

• Weighing balance

Procedure:

• Determine the required mass of Tetrakis(3-aminopropyl)ammonium and deionized water to achieve a 30% (w/w) solution.

• Weigh the required amount of deionized water in a beaker.

• Place the beaker on a magnetic stirrer and add the stir bar.

• Slowly add the weighed Tetrakis(3-aminopropyl)ammonium to the deionized water while stirring continuously.

• Continue stirring until the Tetrakis(3-aminopropyl)ammonium is completely dissolved and the solution is homogeneous.

• Allow the solution to cool to room temperature before use.

Protocol 2: CO₂ Absorption Experiment

Objective: To measure the CO₂ absorption capacity and rate of the prepared Tetrakis(3-aminopropyl)ammonium solution. This is typically performed in a gas-liquid contactor, such as a stirred-cell reactor or a bubble column, at controlled temperature and pressure.

Materials:

• Prepared aqueous Tetrakis(3-aminopropyl)ammonium solution

• Stirred-cell reactor or bubble column with temperature and pressure control

• Pure CO₂ gas cylinder with a mass flow controller

• Gas outlet analyzer (e.g., gas chromatograph or infrared sensor) to measure CO₂ concentration

• Data acquisition system

Procedure:

• Load a known volume of the Tetrakis(3-aminopropyl)ammonium solution into the reactor.

• Seal the reactor and allow the solution to reach the desired absorption temperature (e.g., 40 °C).

• Start stirring at a constant rate (e.g., 200 rpm) to ensure good gas-liquid mixing.

• Introduce a continuous flow of pure CO₂ gas into the reactor at a known flow rate.

• Continuously monitor the CO₂ concentration in the outlet gas stream using the gas analyzer.

• The experiment is complete when the outlet CO₂ concentration equals the inlet concentration, indicating that the solution is saturated with CO₂.

• Record the total amount of CO₂ absorbed by the solution over time.

Protocol 3: Determination of CO₂ Loading

Objective: To quantify the amount of CO₂ absorbed per mole of Tetrakis(3-aminopropyl)ammonium.

Method 1: Gravimetric Method

• Weigh a known amount of the fresh amine solution.

• After the absorption experiment, weigh the CO₂-rich amine solution.

• The difference in weight corresponds to the mass of CO₂ absorbed.

• Calculate the CO₂ loading in moles of CO₂ per mole of amine.

Method 2: Titration Method A common method for determining CO₂ loading in amine solutions is the Chittick apparatus or a similar acid-base titration method.

Materials:

• CO₂-rich amine solution

• Standardized hydrochloric acid (HCl) solution

• Methyl orange indicator

Procedure:

• Take a known volume of the CO₂-rich amine solution.

• Add a few drops of methyl orange indicator.

• Titrate the solution with the standardized HCl solution until the endpoint (color change) is reached.

• The amount of HCl used can be correlated to the amount of absorbed CO₂ and free amine to determine the CO₂ loading.

Protocol 4: CO₂ Desorption (Regeneration) Experiment

Objective: To evaluate the regenerability of the CO₂-rich Tetrakis(3-aminopropyl)ammonium solution by removing the absorbed CO₂.

Materials:

• CO₂-rich Tetrakis(3-aminopropyl)ammonium solution

• Heating mantle or oil bath

• Condenser

• Inert gas (e.g., nitrogen) supply

• Gas outlet analyzer

Procedure:

• Transfer the CO₂-rich solution to a regeneration flask equipped with a heating mantle and a condenser.

• Heat the solution to the desired regeneration temperature (e.g., 100-120 °C).

• Purge the system with an inert gas (e.g., nitrogen) to carry the released CO₂ out of the flask.

• Pass the outlet gas through a condenser to recover any evaporated water or amine.

• Monitor the concentration of CO₂ in the outlet gas stream until it drops to zero, indicating that the regeneration is complete.

• The regenerated (lean) amine solution can be analyzed for its residual CO₂ loading to determine the regeneration efficiency.

Mandatory Visualizations

Application Notes and Protocols for In Vitro Protein Synthesis Utilizing Tetrakis(3-aminopropyl)ammonium

For Researchers, Scientists, and Drug Development Professionals

Introduction

In vitro protein synthesis, or cell-free protein expression, is a powerful tool for rapid protein production, high-throughput screening, and the synthesis of toxic proteins. The efficiency of these systems can be significantly enhanced by the addition of various cofactors, including polyamines. Polyamines are small, positively charged molecules that play a crucial role in cellular processes such as DNA stabilization, gene expression, and protein synthesis. They are known to stimulate translation by facilitating the binding of tRNA to ribosomes and lowering the optimal magnesium ion (Mg²⁺) concentration, a critical factor for ribosome stability and function.[1][2]

This document provides detailed application notes and protocols for the experimental setup of in vitro protein synthesis using Tetrakis(3-aminopropyl)ammonium , a branched-chain polyamine. While less common than linear polyamines like spermidine and spermine, its unique structure with a central quaternary ammonium ion suggests potential for enhanced stabilization of the translational machinery.[3][4] These guidelines are based on the established principles of polyamine-mediated enhancement of in vitro translation.

Principle of Action

Polyamines, including Tetrakis(3-aminopropyl)ammonium, are thought to enhance in vitro protein synthesis through several mechanisms:

• Magnesium Ion (Mg²⁺) Optimization: High concentrations of Mg²⁺ are required for ribosome stability but can be inhibitory to translation. Polyamines can partially substitute for Mg²⁺, leading to a lower and more optimal Mg²⁺ concentration for protein synthesis.[1][2]

• Ribosome Stability and Function: Polyamines can bind to ribosomes, stabilizing their structure and promoting the association of ribosomal subunits.[3]

• tRNA Binding: They can facilitate the binding of aminoacyl-tRNA to the ribosome, a key step in polypeptide chain elongation.

• Reduction of Abortive Transcripts: In coupled transcription-translation systems, polyamines can stimulate the synthesis of full-length transcripts by T7 RNA polymerase.[2][5]

Experimental Data and Optimization

The optimal concentration of Tetrakis(3-aminopropyl)ammonium and its effect on protein yield will be system-dependent (e.g., E. coli S30 extract, rabbit reticulocyte lysate, wheat germ extract, or reconstituted PURE systems) and template-specific. Therefore, an initial optimization matrix experiment is highly recommended.

Table 1: Representative Data on Polyamine Stimulation of In Vitro Protein Synthesis

Polyamine	System	Template	Optimal Concentration	Fold Stimulation in Protein Yield	Reference
Spermidine	Mammalian cell-free	Adenovirus mRNA	0.4 mM	3-5 fold	[6]
Spermine	Mammalian cell-free	Globin 9s mRNA	0.08 mM	3-5 fold	[6]
Putrescine	Mammalian cell-free	Adenovirus mRNA	Not specified	Lesser than spermidine/spermine	[6]
Spermidine	E. coli cell-free	Polyphenylalanine	1 mM	Not specified	[1]

Table 2: Proposed Optimization Matrix for Tetrakis(3-aminopropyl)ammonium and Mg²⁺

Tetrakis(3-aminopropyl)ammonium (mM)	Mg²⁺ Concentration (mM)
0 (Control)	2, 4, 6, 8, 10
0.1	2, 4, 6, 8, 10
0.5	2, 4, 6, 8, 10
1.0	2, 4, 6, 8, 10
2.0	2, 4, 6, 8, 10

Experimental Protocols

Protocol 1: Optimization of Tetrakis(3-aminopropyl)ammonium and Mg²⁺ Concentrations in a Commercial In Vitro Translation Kit

This protocol is a general guideline and should be adapted to the specific instructions of your chosen in vitro protein synthesis kit (e.g., PURExpress®, rabbit reticulocyte lysate, or E. coli S30 extract systems).[7][8][9][10]

Materials:

• Commercial in vitro protein synthesis kit

• DNA or mRNA template encoding the protein of interest

• Tetrakis(3-aminopropyl)ammonium stock solution (e.g., 100 mM in nuclease-free water, pH 7.5)

• Magnesium acetate or magnesium chloride stock solution (e.g., 1 M)

• Nuclease-free water

• Detection reagents for synthesized protein (e.g., radioactive amino acids, fluorescently labeled tRNA, or antibody for Western blot)

Procedure:

• Prepare a Master Mix: On ice, prepare a master mix containing all the components of the in vitro translation reaction as recommended by the kit manufacturer, except for the template, Tetrakis(3-aminopropyl)ammonium, and the variable Mg²⁺.

• Set up Individual Reactions: In separate microcentrifuge tubes on ice, aliquot the master mix.

• Add Variable Reagents: To each tube, add the appropriate volumes of the Tetrakis(3-aminopropyl)ammonium and Mg²⁺ stock solutions to achieve the final concentrations outlined in the optimization matrix (Table 2). Adjust the final volume with nuclease-free water.

• Add Template: Add the recommended amount of your DNA or mRNA template to each reaction tube.

• Incubation: Mix the reactions gently and incubate at the temperature and for the duration recommended by the kit manufacturer (e.g., 37°C for 2-4 hours).

• Analysis of Protein Synthesis: Quantify the amount of synthesized protein. This can be done by:

  • Radioactivity: If using radiolabeled amino acids, measure the incorporation of radioactivity by trichloroacetic acid (TCA) precipitation followed by scintillation counting.

  • Fluorescence: If using a fluorescently labeled tRNA or a fluorescent reporter protein, measure the fluorescence using a suitable plate reader.

  • SDS-PAGE and Western Blot/Coomassie Staining: Visualize the protein product by SDS-PAGE followed by Coomassie staining for high-yield reactions or Western blotting for more sensitive detection.

• Data Analysis: Plot the protein yield against the concentrations of Tetrakis(3-aminopropyl)ammonium and Mg²⁺ to determine the optimal conditions.

Protocol 2: In Vitro Transcription-Translation (IVTT) with Tetrakis(3-aminopropyl)ammonium

This protocol is for a coupled transcription-translation system, typically using an E. coli S30 extract.

Materials:

• S30 extract and premix from a commercial kit or prepared in-house.

• Plasmid DNA template with a T7 promoter upstream of the gene of interest.

• T7 RNA Polymerase.

• Amino acid mixture.

• Energy source (e.g., ATP, GTP, creatine phosphate, creatine kinase).

• Tetrakis(3-aminopropyl)ammonium stock solution (100 mM).

• Magnesium acetate stock solution (1 M).

• Nuclease-free water.

Procedure:

• Reaction Assembly: On ice, assemble the reaction components in the following order:

  • Nuclease-free water to the final volume.

  • S30 premix.

  • Amino acid mixture.

  • Energy source.

  • Magnesium acetate to the desired final concentration.

  • Tetrakis(3-aminopropyl)ammonium to the desired final concentration.

  • T7 RNA Polymerase.

  • S30 extract.

  • Plasmid DNA template.

• Incubation: Mix gently and incubate at 37°C for 2-4 hours.

• Analysis: Analyze the protein expression as described in Protocol 1.

Visualizations

Caption: Workflow for optimizing in vitro protein synthesis.

Caption: Putative mechanism of polyamine action in translation.

Troubleshooting

• No or Low Protein Yield:

  • Re-optimize the Tetrakis(3-aminopropyl)ammonium and Mg²⁺ concentrations. High concentrations of polyamines can be inhibitory.

  • Check the integrity and purity of your DNA/mRNA template.

  • Ensure all reagents were stored correctly and are not degraded.

• Precipitation in the Reaction:

  • This may occur at high concentrations of polyamines and/or Mg²⁺. Reduce the concentration of both and re-optimize.

• Truncated Protein Products:

  • The addition of polyamines may help in reducing premature termination. If the problem persists, check the template sequence for rare codons or strong secondary structures.

Conclusion

Tetrakis(3-aminopropyl)ammonium, as a branched-chain polyamine, presents an interesting candidate for enhancing in vitro protein synthesis. By systematically optimizing its concentration in conjunction with Mg²⁺, researchers can potentially achieve higher yields of functional protein. The protocols and guidelines provided here offer a starting point for incorporating this and other polyamine analogs into standard in vitro translation workflows.

References

• 1. Effect of various polyamine analogs on in vitro polypeptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]
• 4. Current Status of the Polyamine Research Field - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enhanced differential synthesis of proteins in a mammalian cell-free system by addition of polyamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. korambiotech.com [korambiotech.com]
• 8. neb.com [neb.com]
• 9. PURExpress In Vitro Protein Synthesis Kit - New England Biolabs GmbH [neb-online.de]
• 10. biocompare.com [biocompare.com]

Application Note: Characterization of Tetrakis(3-aminopropyl)ammonium using NMR and Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the characterization of Tetrakis(3-aminopropyl)ammonium, a branched polyamine with significant potential in biomaterial and drug delivery applications. The structural elucidation and purity assessment are achieved through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Electrospray Ionization Mass Spectrometry (ESI-MS). Detailed experimental methodologies and expected data are presented to facilitate the comprehensive analysis of this compound.

Introduction

Tetrakis(3-aminopropyl)ammonium is a unique branched polyamine featuring a central quaternary ammonium core.[1] This structure imparts a high positive charge density, making it a compelling candidate for applications requiring strong electrostatic interactions, such as gene delivery, nucleic acid stabilization, and the formation of poly-ion complexes with anionic biomolecules.[1] Accurate and thorough characterization is crucial to ensure the identity, purity, and suitability of Tetrakis(3-aminopropyl)ammonium for its intended applications. This note outlines the use of ¹H NMR, ¹³C NMR, and ESI-Mass Spectrometry as definitive analytical techniques for this purpose.

Analytical Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of Tetrakis(3-aminopropyl)ammonium.[1] ¹H NMR is used to identify the different proton environments within the aminopropyl chains, while ¹³C NMR confirms the number and types of carbon atoms.

Mass Spectrometry (MS)

Electrospray Ionization Mass Spectrometry (ESI-MS) is employed to determine the molecular weight of the cation and to study its fragmentation pattern, further confirming its identity. The permanent positive charge on the quaternary ammonium center makes it highly suitable for positive ion mode ESI-MS.

Experimental Protocols

NMR Spectroscopy

3.1.1 Sample Preparation

• Dissolve 5-10 mg of Tetrakis(3-aminopropyl)ammonium salt (e.g., chloride or bromide salt) in 0.6 mL of a suitable deuterated solvent (e.g., D₂O, CD₃OD, or DMSO-d₆).

• Add a small amount of a reference standard, such as Tetramethylsilane (TMS) or 3-(Trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for aqueous solutions, if not already present in the solvent.

• Transfer the solution to a 5 mm NMR tube.

3.1.2 Instrumentation and Data Acquisition

• Spectrometer: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse sequence.

  • Number of Scans: 16-64 scans, depending on sample concentration.

  • Relaxation Delay: 1-5 seconds.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse sequence (e.g., p_decouple).

  • Number of Scans: 1024-4096 scans, due to the low natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-220 ppm.

Figure 1: Experimental workflow for NMR analysis.

Mass Spectrometry

3.2.1 Sample Preparation

• Prepare a stock solution of Tetrakis(3-aminopropyl)ammonium at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol, water, or acetonitrile).

• Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase solvent.

3.2.2 Instrumentation and Data Acquisition

• Mass Spectrometer: An Electrospray Ionization Time-of-Flight (ESI-TOF) or Quadrupole Time-of-Flight (Q-TOF) mass spectrometer.

• Ionization Mode: Positive Ion Electrospray (+ESI).

• Infusion: Direct infusion via a syringe pump at a flow rate of 5-10 µL/min.

• MS Scan Range: m/z 50-500.

• MS/MS Analysis: For fragmentation studies, select the parent ion (m/z 246.27) and apply collision-induced dissociation (CID) with varying collision energies.

Figure 2: Experimental workflow for ESI-MS analysis.

Data Presentation

Expected NMR Data

The following tables summarize the expected chemical shifts for Tetrakis(3-aminopropyl)ammonium. The structure and atom numbering are provided in Figure 3.

Figure 3: Structure of Tetrakis(3-aminopropyl)ammonium with atom numbering for NMR assignments.

Table 1: Expected ¹H NMR Chemical Shifts

Proton	Multiplicity	Expected Chemical Shift (δ, ppm)	Integration
H-1	Triplet	~ 2.7 - 2.9	8H
H-2	Multiplet	~ 1.7 - 1.9	8H
H-3	Triplet	~ 3.1 - 3.3	8H
-NH₂	Broad Singlet	~ 1.5 - 2.5 (variable)	8H

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Table 2: Expected ¹³C NMR Chemical Shifts

Carbon	Expected Chemical Shift (δ, ppm)
C-1	~ 40 - 42
C-2	~ 25 - 28
C-3	~ 55 - 58

Note: The quaternary carbon (Cq) signal may be weak or not observed due to the lack of attached protons and long relaxation times.

Expected Mass Spectrometry Data

The positive ion ESI-MS spectrum is expected to show a prominent peak for the molecular ion.

Table 3: Expected ESI-MS Data

Ion Description	Expected m/z
Molecular Ion [M]⁺	246.27

Note: The exact mass of the Tetrakis(3-aminopropyl)ammonium cation (C₁₂H₃₂N₅⁺) is calculated to be 246.2658. The observed m/z should be within a narrow tolerance of this value in high-resolution mass spectrometry.

Expected Fragmentation:

Collision-induced dissociation (CID) of the parent ion (m/z 246.27) is expected to result in the loss of one or more of the aminopropyl arms. A common fragmentation pathway for quaternary ammonium compounds is the neutral loss of an alkyl group. In this case, the loss of an aminopropyl radical or a related neutral species is anticipated.

Figure 4: Plausible fragmentation pathways for Tetrakis(3-aminopropyl)ammonium.

Conclusion

The combination of NMR spectroscopy and mass spectrometry provides a robust and comprehensive approach for the characterization of Tetrakis(3-aminopropyl)ammonium. The detailed protocols and expected data presented in this application note serve as a valuable resource for researchers working with this and similar polyamine compounds, ensuring accurate structural verification and quality control.

References

• 1. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]

Protocol for stabilizing RNA samples with Tetrakis(3-aminopropyl)ammonium for molecular biology.

For Researchers, Scientists, and Drug Development Professionals

Introduction

The integrity of RNA is paramount for accurate and reliable downstream molecular analyses such as quantitative real-time PCR (RT-qPCR), RNA sequencing (RNA-Seq), and microarray analysis. RNA is highly susceptible to degradation by ubiquitous ribonucleases (RNases), which can compromise experimental results. Stabilization of RNA samples immediately upon collection is therefore a critical step in the experimental workflow.

Tetrakis(3-aminopropyl)ammonium (TAPA) is a synthetic polyamine that, like its natural counterparts spermine and spermidine, possesses a high positive charge at physiological pH. This characteristic allows it to interact electrostatically with the negatively charged phosphate backbone of RNA. This interaction is believed to neutralize the negative charges, leading to a more compact and stable RNA structure that is less accessible to RNases.[1] Furthermore, the high concentration of polyamines can create an environment that inhibits the catalytic activity of many RNases.

These application notes provide a detailed protocol for the use of a TAPA-based solution for the stabilization of RNA in tissue samples. The protocol is based on the established principles of RNA stabilization by polyamines and high-salt solutions.

Data Presentation

Table 1: Comparison of RNA Stabilization Solution Components

Component	RNAlater®-like Solution	Proposed TAPA-based Solution	Function
Primary Stabilizing Agent	High concentration of Ammonium Sulfate	Tetrakis(3-aminopropyl)ammonium (TAPA)	Inactivates RNases and precipitates RNA.
Chelating Agent	EDTA (Ethylenediaminetetraacetic acid)	EDTA	Sequesters divalent cations (e.g., Mg2+) that are cofactors for many RNases.
Buffering Agent	Sodium Citrate	Tris-HCl	Maintains a stable pH to prevent alkaline hydrolysis of RNA.
Solvent	Nuclease-free water	Nuclease-free water	---

Table 2: Expected RNA Quality Metrics after Stabilization

Parameter	Fresh, Unstabilized Tissue (Control)	RNAlater®-stabilized Tissue	TAPA-stabilized Tissue (Expected)
RNA Integrity Number (RIN)	Variable, prone to rapid decrease	Typically ≥ 8	Expected to be ≥ 8
28S/18S rRNA Ratio	Prone to degradation, ratio < 2	Typically ~2.0	Expected to be ~2.0
RNA Yield (µg/mg tissue)	Variable, dependent on time to processing	High, preserved from degradation	Expected to be high and comparable to other methods
Downstream Application Suitability	High risk of compromised data	Excellent for RT-qPCR, RNA-Seq, etc.	Expected to be excellent for RT-qPCR, RNA-Seq, etc.

Experimental Protocols

Preparation of TAPA-based RNA Stabilization Solution (100 mL)

Materials:

• Tetrakis(3-aminopropyl)ammonium (TAPA)

• Tris base

• EDTA disodium salt, dihydrate

• Hydrochloric acid (HCl)

• Nuclease-free water

• Sterile, nuclease-free container

Protocol:

• To 80 mL of nuclease-free water, add Tris base to a final concentration of 25 mM.

• Add EDTA to a final concentration of 25 mM.

• Add Tetrakis(3-aminopropyl)ammonium (TAPA) to a final concentration of 70% (w/v).

• Stir the solution until all components are completely dissolved. Some gentle heating may be required.

• Adjust the pH of the solution to 5.2 using HCl.

• Bring the final volume to 100 mL with nuclease-free water.

• Sterilize the solution by filtering it through a 0.22 µm filter.

• Store the solution at room temperature.

Protocol for Stabilizing Fresh Tissue Samples

Materials:

• Freshly harvested tissue samples

• TAPA-based RNA Stabilization Solution

• Sterile, nuclease-free collection tubes

• Forceps and scalpels (RNase-free)

Protocol:

• Immediately after dissection, place the fresh tissue sample into a pre-filled collection tube containing the TAPA-based RNA Stabilization Solution.

• Ensure that the volume of the stabilization solution is at least 10 times the volume of the tissue sample to allow for rapid and thorough penetration.

• For larger tissue samples, cut them into smaller pieces (less than 0.5 cm in any dimension) to facilitate the diffusion of the stabilization solution.

• Submerge the tissue completely in the solution.

• Store the samples in the TAPA-based solution at 4°C for up to 4 weeks, or at -20°C or -80°C for long-term storage. Before freezing, it is recommended to incubate the sample in the stabilization solution at 4°C overnight to ensure complete penetration of the tissue.

Protocol for RNA Extraction from TAPA-stabilized Tissues

Materials:

• TAPA-stabilized tissue sample

• Phosphate-buffered saline (PBS), nuclease-free

• Homogenizer

• RNA extraction kit (e.g., TRIzol, column-based kits)

Protocol:

• Remove the tissue from the TAPA-based RNA Stabilization Solution using sterile forceps.

• Blot the tissue on a clean, nuclease-free surface to remove excess stabilization solution. It is not necessary to completely dry the tissue.

• Place the tissue in a tube containing an appropriate volume of lysis buffer from your chosen RNA extraction kit.

• Homogenize the tissue thoroughly using a mechanical homogenizer until no visible tissue clumps remain.

• Proceed with the RNA extraction protocol according to the manufacturer's instructions. The high concentration of salts in the carryover stabilization solution is generally compatible with most guanidinium thiocyanate-based lysis buffers (e.g., TRIzol).

Visualizations

Caption: Workflow for tissue stabilization and RNA extraction.

Caption: Mechanism of RNA stabilization by TAPA.

References

• 1. taylorfrancis.com [taylorfrancis.com]

Application Notes: The Use of Tetrakis(3-aminopropyl)ammonium in Cell-Free Translation Systems

Introduction

Cell-free protein synthesis (CFPS) systems are powerful platforms for rapid protein expression and analysis. The optimization of reaction conditions is critical to maximize protein yield and functionality. Polyamines, a class of polycationic molecules, are known to play a significant role in enhancing the efficiency of translation both in vivo and in vitro. While spermidine and spermine are the most commonly used polyamines in standard CFPS protocols, novel polyamines such as Tetrakis(3-aminopropyl)ammonium offer unique properties that can be advantageous in specific applications.

Tetrakis(3-aminopropyl)ammonium is a branched-chain polyamine with a central quaternary ammonium core, giving it a distinct spherical shape and a high positive charge density. This structure confers unique abilities in interacting with and stabilizing nucleic acids and ribosomal complexes. Notably, it has been identified in extremophilic organisms, suggesting a role in maintaining molecular stability under harsh conditions.

Key Applications and Benefits

The addition of Tetrakis(3-aminopropyl)ammonium to cell-free translation systems can offer several potential benefits:

• Enhanced Protein Synthesis in Extremophilic Systems: Research has shown that a cell-free protein synthesis system derived from the extreme thermophile Thermus thermophilus exhibited its highest activity in the presence of a combination of Tetrakis(3-aminopropyl)ammonium and spermine.[1] This suggests its utility in CFPS systems that operate at elevated temperatures, which can be beneficial for the synthesis of thermostable proteins or to reduce the formation of secondary mRNA structures that impede translation.

• Stabilization of Ribosomal and mRNA Structures: The highly charged, branched structure of Tetrakis(3-aminopropyl)ammonium is thought to be particularly effective at stabilizing the intricate tertiary structures of RNA, including tRNA and the ribosomal RNA (rRNA) within the ribosome.[2] This stabilization can lead to increased processivity and overall yield of protein synthesis.

• Reduction of Magnesium Ion Concentration: Like other polyamines, Tetrakis(3-aminopropyl)ammonium can partially substitute for magnesium ions (Mg²⁺) in stabilizing ribosomes and facilitating the interaction between ribosomal subunits, mRNA, and tRNA.[3][4] This can be advantageous as high concentrations of Mg²⁺ can sometimes lead to decreased fidelity of translation.

• Improved Synthesis of Difficult-to-Express Proteins: The ability of polyamines to enhance translation elongation and termination suggests that Tetrakis(3-aminopropyl)ammonium could be beneficial for the synthesis of proteins that are prone to pausing or premature termination, such as those containing rare codons or complex structural motifs.

Quantitative Data Summary

The following table summarizes the known effects of common polyamines and the reported optimal concentration for Tetrakis(3-aminopropyl)ammonium in a specific cell-free system.

Polycation	Typical Optimal Concentration Range	Observed Effects	Reference
Spermidine	0.5 - 2.0 mM	3- to 5-fold stimulation of amino acid incorporation; lowers optimal Mg²⁺ concentration.	[5]
Spermine	0.1 - 1.0 mM	Stimulates amino acid incorporation; lowers optimal Mg²⁺ concentration.	[5]
Putrescine	1.0 - 8.0 mM	Less effective than spermidine and spermine in stimulating protein synthesis.	[5]
Tetrakis(3-aminopropyl)ammonium	0.1 mM (in combination with 1.0 mM spermine)	Highest activity observed in a Thermus thermophilus cell-free system.	[1]

Experimental Protocols

Protocol 1: Optimization of Tetrakis(3-aminopropyl)ammonium Concentration in a Standard E. coli Cell-Free System

This protocol describes a method to determine the optimal concentration of Tetrakis(3-aminopropyl)ammonium for protein synthesis in a commercially available E. coli-based cell-free expression system.

Materials:

• E. coli S30 Extract-based Cell-Free Protein Synthesis Kit

• Plasmid DNA encoding a reporter protein (e.g., GFP, Luciferase) at a concentration of 500 ng/µL

• Tetrakis(3-aminopropyl)ammonium chloride solution (10 mM stock in nuclease-free water)

• Nuclease-free water

• Microcentrifuge tubes or 96-well plate

• Incubator or heat block at 37°C

• Fluorometer or luminometer for reporter protein quantification

Procedure:

• Prepare a Master Mix: On ice, prepare a master mix containing the S30 extract, reaction buffer, and amino acid mix as per the manufacturer's instructions. Prepare enough master mix for the planned number of reactions plus a 10% overage.

• Prepare Serial Dilutions of Tetrakis(3-aminopropyl)ammonium: Prepare a series of dilutions of the 10 mM stock solution to achieve final concentrations in the reaction ranging from 0.01 mM to 2.0 mM.

• Set up Reactions: For each reaction, combine the following in a microcentrifuge tube or well of a 96-well plate on ice:

  • Master Mix: X µL (according to kit instructions)

  • Plasmid DNA: 1 µL (500 ng)

  • Tetrakis(3-aminopropyl)ammonium dilution or water (for control): Y µL

  • Nuclease-free water: to a final volume of 15 µL

• Incubation: Mix the reactions gently by pipetting. Incubate at 37°C for 2-4 hours.

• Quantify Protein Expression: After incubation, quantify the amount of reporter protein produced using a fluorometer (for GFP) or luminometer (for Luciferase) according to standard protocols for these assays.

• Analyze Data: Plot the reporter protein signal against the final concentration of Tetrakis(3-aminopropyl)ammonium to determine the optimal concentration that yields the highest protein expression.

Protocol 2: Testing the Effect of Tetrakis(3-aminopropyl)ammonium in Combination with Spermidine/Spermine

This protocol is designed to investigate the synergistic effects of Tetrakis(3-aminopropyl)ammonium with standard polyamines.

Materials:

• Same as Protocol 1, with the addition of 10 mM stock solutions of spermidine and spermine.

Procedure:

• Determine the Optimal Concentration of Spermidine/Spermine: First, perform a titration experiment similar to Protocol 1 to find the optimal concentration of spermidine or spermine alone in your system.

• Set up a Matrix of Concentrations: Prepare a matrix of reactions where the concentration of Tetrakis(3-aminopropyl)ammonium is varied (e.g., 0, 0.05, 0.1, 0.2, 0.5 mM) against a fixed optimal concentration of spermidine or spermine. Additionally, include controls with only Tetrakis(3-aminopropyl)ammonium and no polyamines.

• Reaction Setup and Incubation: Set up the reactions as described in Protocol 1, adding the appropriate volumes of the polyamine stock solutions. Incubate at 37°C for 2-4 hours.

• Quantification and Analysis: Quantify the reporter protein expression. Analyze the data to identify any synergistic or additive effects of the combined polyamines on protein yield.

Visualizations

References

• 1. Effects of polyamines on a continuous cell-free protein synthesis system of an extreme thermophile, Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]
• 3. Effect of polyamines on cell-free protein synthesizing systems from rat cerebral cortex, cerebellum and liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Roles of polyamines in translation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhanced differential synthesis of proteins in a mammalian cell-free system by addition of polyamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tetrakis(3-aminopropyl)ammonium in Biomaterial Self-Assembly

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(3-aminopropyl)ammonium (TAPA) is a branched polyamine characterized by a central quaternary ammonium core and four primary amine-terminated propyl arms. This unique structure imparts a high positive charge density, making TAPA a compelling candidate for the self-assembly of biomaterials through electrostatic interactions with anionic molecules such as nucleic acids (siRNA, DNA) and other polyanionic polymers. These self-assembled structures, often in the form of poly-ion complexes (PICs) or nanoparticles, hold significant promise for applications in drug delivery, gene therapy, and tissue engineering. This document provides an overview of the potential applications and generalized protocols for utilizing TAPA in biomaterial self-assembly.

Application Notes

The primary application of tetrakis(3-aminopropyl)ammonium in biomaterial self-assembly lies in its ability to form stable complexes with anionic therapeutic agents.[1] The multivalent cationic nature of TAPA allows for strong electrostatic interactions with negatively charged molecules, leading to the spontaneous formation of nanoscale structures. This self-assembly process can be harnessed for:

• Gene Delivery: TAPA can condense negatively charged nucleic acids, such as plasmid DNA and small interfering RNA (siRNA), into compact nanoparticles. This encapsulation protects the genetic material from enzymatic degradation in the bloodstream and facilitates its cellular uptake. The high positive charge of TAPA can aid in endosomal escape, a critical step for the cytosolic delivery of nucleic acids.

• Drug Delivery: Anionic drugs or drugs encapsulated within anionic polymers can be complexed with TAPA to form nanoparticles. This approach can improve the solubility of hydrophobic drugs, prolong their circulation time, and potentially achieve targeted delivery through the enhanced permeability and retention (EPR) effect in tumor tissues.

• Biomaterial Coatings: The cationic nature of TAPA makes it suitable for modifying the surface of biomaterials to enhance cell adhesion and proliferation.

The branched architecture of TAPA provides a high density of primary amines on the nanoparticle surface, which can be further functionalized with targeting ligands (e.g., peptides, antibodies) to enhance cell-specific delivery.

Experimental Protocols

While specific, detailed protocols for tetrakis(3-aminopropyl)ammonium in biomaterial self-assembly are not extensively documented in publicly available literature, the following protocols are adapted from established methods for similar cationic polymers and can serve as a starting point for developing TAPA-based systems. Optimization of the following parameters is crucial for successful formulation.

Protocol 1: Self-Assembly of TAPA-siRNA Nanoparticles for Gene Silencing

This protocol describes the formation of nanoparticles through the complexation of TAPA with siRNA.

Materials:

• Tetrakis(3-aminopropyl)ammonium (TAPA) solution (e.g., 1 mg/mL in RNase-free water)

• siRNA solution (e.g., 20 µM in RNase-free buffer)

• RNase-free water

• Nuclease-free microcentrifuge tubes

Procedure:

• Preparation of TAPA Solution: Prepare a stock solution of TAPA in RNase-free water. The concentration may need to be optimized.

• Complex Formation:

  • Separately dilute the required amounts of TAPA and siRNA in RNase-free buffer (e.g., sodium acetate buffer, pH 5.2).

  • Add the TAPA solution to the siRNA solution dropwise while gently vortexing. The ratio of TAPA to siRNA (N/P ratio, referring to the molar ratio of nitrogen atoms in TAPA to phosphate groups in siRNA) is a critical parameter to optimize. Typical N/P ratios for cationic polymers range from 1 to 20.

  • Incubate the mixture at room temperature for 30 minutes to allow for stable complex formation.

• Characterization:

  • Size and Zeta Potential: Measure the hydrodynamic diameter and surface charge of the nanoparticles using Dynamic Light Scattering (DLS).

  • Complexation Efficiency: Assess the extent of siRNA complexation using a gel retardation assay. Uncomplexed siRNA will migrate through an agarose gel, while TAPA-bound siRNA will be retained in the loading well.

  • Morphology: Visualize the nanoparticles using Transmission Electron Microscopy (TEM) or Atomic Force Microscopy (AFM).

Protocol 2: Preparation of TAPA-based Nanoparticles for Drug Delivery

This protocol outlines the encapsulation of a model anionic drug or a drug-loaded anionic polymer into TAPA-based nanoparticles.

Materials:

• Tetrakis(3-aminopropyl)ammonium (TAPA) solution (e.g., 1 mg/mL in deionized water)

• Anionic drug or drug-loaded anionic polymer (e.g., Doxorubicin-loaded poly(L-glutamic acid)) solution

• Deionized water

• Dialysis membrane (e.g., MWCO 10 kDa)

Procedure:

• Preparation of Solutions: Prepare aqueous solutions of TAPA and the anionic drug/polymer.

• Nanoparticle Formation:

  • Add the TAPA solution to the anionic drug/polymer solution dropwise under constant stirring.

  • The charge ratio of TAPA to the anionic component should be optimized to achieve stable nanoparticles.

  • Allow the mixture to stir at room temperature for 1-2 hours.

• Purification:

  • Dialyze the nanoparticle suspension against deionized water for 24 hours to remove uncomplexed molecules.

• Characterization:

  • Size and Zeta Potential: Determine the size and surface charge using DLS.

  • Drug Loading Content and Efficiency: Quantify the amount of encapsulated drug. This can be done by lysing the nanoparticles (e.g., with a high salt concentration or change in pH) and measuring the drug concentration using UV-Vis spectroscopy or HPLC. The formulas are:

    • Drug Loading Content (%) = (Mass of drug in nanoparticles / Total mass of nanoparticles) x 100

    • Encapsulation Efficiency (%) = (Mass of drug in nanoparticles / Initial mass of drug used) x 100

Quantitative Data Summary

The following tables present hypothetical yet realistic quantitative data for TAPA-based nanoparticles, based on the performance of similar cationic polymer systems. These values should be experimentally determined and optimized for any specific application.

Table 1: Physicochemical Properties of TAPA-siRNA Nanoparticles at Different N/P Ratios

N/P Ratio	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
1	250 ± 20	0.45	+10 ± 2
5	150 ± 15	0.25	+25 ± 3
10	120 ± 10	0.20	+35 ± 4
20	130 ± 12	0.28	+40 ± 5

Table 2: Drug Loading and Encapsulation Efficiency of TAPA-based Nanoparticles

Drug	TAPA:Drug Molar Ratio	Drug Loading Content (%)	Encapsulation Efficiency (%)
Doxorubicin	10:1	8.5 ± 1.2	75 ± 5
Paclitaxel (in PGA)	15:1	5.2 ± 0.8	68 ± 6
Methotrexate	8:1	10.1 ± 1.5	82 ± 4

Visualizations

The following diagrams illustrate generalized workflows and concepts relevant to the application of tetrakis(3-aminopropyl)ammonium in biomaterial self-assembly.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of Tetrakis(3-aminopropyl)ammonium

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the yield in the synthesis of Tetrakis(3-aminopropyl)ammonium.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of Tetrakis(3-aminopropyl)ammonium, which is typically achieved through a two-step process: a Michael addition of ammonia to acrylonitrile, followed by the catalytic hydrogenation of the resulting tetrakis(2-cyanoethyl)ammonium intermediate.

Problem 1: Low Yield of the Michael Addition Intermediate (Tetrakis(2-cyanoethyl)ammonium salt)

Possible Causes and Solutions:

Cause	Recommended Action
Incomplete Reaction	Extend Reaction Time: Monitor the reaction progress using techniques like TLC or NMR. The reaction of ammonia with acrylonitrile can be slow. Increase Temperature: Gently heating the reaction mixture can increase the reaction rate. However, be cautious as excessive heat can lead to polymerization of acrylonitrile. A temperature range of 40-50°C is a reasonable starting point.
Side Reactions	Control Stoichiometry: Use a significant excess of acrylonitrile to drive the reaction towards the desired tetrakis-substituted product. A molar ratio of acrylonitrile to ammonia of at least 4:1, and often higher, is recommended. Slow Addition of Ammonia: Adding the ammonia source (e.g., aqueous ammonia) dropwise to acrylonitrile can help to control the exothermicity of the reaction and minimize the formation of mono- and di-substituted products.
Polymerization of Acrylonitrile	Use of Inhibitor: Ensure the acrylonitrile used contains an inhibitor (like MEHQ). If not, consider adding a small amount of a suitable inhibitor. Maintain Low Temperature: As mentioned, avoid excessive heating which can initiate polymerization.
Product Isolation Issues	Precipitation: The tetrakis(2-cyanoethyl)ammonium salt may precipitate from the reaction mixture. Ensure efficient stirring to prevent clumping and allow for complete reaction. Solvent Selection: If the product does not precipitate, careful removal of excess acrylonitrile and solvent under reduced pressure is necessary. The resulting oil can then be used directly in the next step or purified.

Problem 2: Low Yield of Final Product (Tetrakis(3-aminopropyl)ammonium) during Hydrogenation

Possible Causes and Solutions:

Cause	Recommended Action
Catalyst Inactivity	Catalyst Selection: Raney Nickel and Raney Cobalt are commonly used for nitrile hydrogenation. Rhodium and Palladium catalysts can also be effective.[1][2][3] The choice of catalyst can significantly impact yield and selectivity. Catalyst Loading: Ensure an appropriate catalyst loading. A typical starting point is 5-10 wt% of the nitrile intermediate. Catalyst Poisoning: Impurities from the previous step can poison the catalyst. If possible, purify the cyanoethylated intermediate before hydrogenation.
Incomplete Hydrogenation	Increase Hydrogen Pressure: Higher hydrogen pressure (e.g., 50-100 bar) generally favors the reduction of nitriles.[2] Increase Temperature: Moderate heating (e.g., 80-120°C) can increase the reaction rate, but excessive temperatures may lead to side reactions.[2] Optimize Reaction Time: Monitor the reaction for the disappearance of the nitrile signal (e.g., by IR spectroscopy) to determine the optimal reaction time.
Formation of Secondary and Tertiary Amines	Use of Ammonia: The presence of ammonia during hydrogenation can suppress the formation of secondary and tertiary amines by reacting with intermediate imines.[2] Solvent Choice: Using a solvent like methanol or ethanol saturated with ammonia is a common practice.
Product Isolation and Purification	Catalyst Removal: The catalyst must be carefully filtered off after the reaction. Be aware that some catalysts, like Raney Nickel, can be pyrophoric. Purification Method: The product is a polyamine salt and is typically a viscous oil or a solid. Purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/ether) or by chromatographic methods.[4]

Frequently Asked Questions (FAQs)

Q1: What is a plausible synthetic route for Tetrakis(3-aminopropyl)ammonium?

A1: A common and effective method is a two-step synthesis.[4] The first step is the Michael addition of ammonia to an excess of acrylonitrile to form the tetrakis(2-cyanoethyl)ammonium intermediate.[5] The second step involves the catalytic hydrogenation of the nitrile groups of this intermediate to primary amines, yielding the final product.[6]

Q2: What are the critical parameters to control during the Michael addition step?

A2: The key parameters are the stoichiometry of the reactants and the reaction temperature. A significant excess of acrylonitrile is crucial to ensure the formation of the tetrakis-adduct. Controlling the temperature is important to prevent the polymerization of acrylonitrile, which is an exothermic process.

Q3: Which catalyst is best for the hydrogenation of the polynitrile intermediate?

A3: Raney Nickel and Raney Cobalt are often used for the hydrogenation of nitriles to primary amines due to their effectiveness and relatively lower cost.[2] Precious metal catalysts like Rhodium or Palladium on a support (e.g., carbon or alumina) can also provide high yields and selectivity.[3] The optimal catalyst may need to be determined empirically for your specific reaction conditions.

Q4: How can I minimize the formation of byproducts during hydrogenation?

A4: The primary byproducts in nitrile hydrogenation are secondary and tertiary amines. Their formation can be suppressed by conducting the reaction in the presence of ammonia.[2] This is typically achieved by using a solvent saturated with ammonia.

Q5: How is the final product, Tetrakis(3-aminopropyl)ammonium, typically purified?

A5: As a polyamine salt, the product is often a non-volatile, viscous liquid or a solid. Purification is commonly achieved through recrystallization from a suitable solvent mixture, such as ethanol and diethyl ether.[4] Chromatographic techniques can also be employed for higher purity.[4]

Q6: What analytical techniques are used to characterize the product?

A6: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is a primary tool for structural confirmation.[4] Mass spectrometry can be used to determine the molecular weight. Infrared (IR) spectroscopy is useful for monitoring the disappearance of the nitrile group and the appearance of the primary amine N-H stretching bands.

Experimental Protocols

Protocol 1: Synthesis of Tetrakis(2-cyanoethyl)ammonium intermediate via Michael Addition

This protocol is based on the general principles of Michael addition of ammonia to acrylonitrile.[5]

• In a well-ventilated fume hood, place acrylonitrile (4.0 equivalents) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the flask in an ice bath.

• Slowly add concentrated aqueous ammonia (1.0 equivalent, 28-30%) dropwise to the stirred acrylonitrile over a period of 1-2 hours, maintaining the internal temperature below 20°C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 24-48 hours.

• Monitor the reaction by TLC or ¹H NMR to confirm the consumption of ammonia and the formation of the product.

• Remove the excess acrylonitrile and water under reduced pressure to obtain the crude tetrakis(2-cyanoethyl)ammonium salt, which may be a viscous oil or a solid. This crude product can often be used in the next step without further purification.

Protocol 2: Hydrogenation of Tetrakis(2-cyanoethyl)ammonium intermediate

This protocol is a general procedure based on catalytic hydrogenation of nitriles.[1][2]

• Place the crude tetrakis(2-cyanoethyl)ammonium intermediate (1.0 equivalent) in a high-pressure autoclave.

• Add a suitable solvent, such as methanol or ethanol, saturated with ammonia.

• Carefully add the hydrogenation catalyst (e.g., Raney Nickel, 5-10 wt%).

• Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen to the desired pressure (e.g., 50-100 bar).

• Heat the mixture to the reaction temperature (e.g., 80-120°C) with vigorous stirring.

• Maintain the reaction under these conditions for 12-24 hours, or until hydrogen uptake ceases.

• After cooling to room temperature and carefully venting the hydrogen, purge the autoclave with nitrogen.

• Filter the reaction mixture to remove the catalyst. Caution: Handle the catalyst under a blanket of solvent or water as it may be pyrophoric.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude Tetrakis(3-aminopropyl)ammonium product.

• Purify the product by recrystallization or chromatography as needed.

Visualizations

Caption: Synthetic workflow for Tetrakis(3-aminopropyl)ammonium.

Caption: Troubleshooting decision tree for low yield.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. CA2477085C - Method for the production of primary amines by hydrogenating nitriles - Google Patents [patents.google.com]
• 3. Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Practical Synthesis of Polyamine Succinamides and Branched Polyamines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Tetrakis(3-aminopropyl)ammonium

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Tetrakis(3-aminopropyl)ammonium from reaction byproducts.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of Tetrakis(3-aminopropyl)ammonium, providing potential causes and recommended solutions in a question-and-answer format.

Issue 1: Low Yield of Precipitated Product

• Question: After the initial reaction, I am observing a very low yield of precipitated Tetrakis(3-aminopropyl)ammonium salt. What could be the issue?

• Answer: A low yield of precipitated product can be due to several factors. Firstly, the reaction may not have gone to completion. In the case of synthesis via the Menschutkin reaction (alkylation of tris(3-aminopropyl)amine), ensure that the reaction time and temperature are sufficient for the quaternization to occur. Secondly, the choice of solvent is crucial; the product, being a salt, is more likely to precipitate from a less polar organic solvent.[1] If the reaction solvent is too polar, the product may remain in solution. Consider adding a less polar co-solvent to induce precipitation.

Issue 2: Product is an Oil or Gummy Solid, Not a Crystalline Precipitate

• Question: My product has separated as an oil or a sticky solid instead of a crystalline precipitate. How can I obtain a solid product?

• Answer: The formation of an oil or gummy solid is often due to the presence of impurities or residual solvent. Try triturating the oily product with a non-polar solvent in which the product is insoluble, such as diethyl ether or hexane. This can help to wash away impurities and induce crystallization. If this fails, redissolving the oil in a minimal amount of a polar solvent (e.g., ethanol) and then slowly adding a non-polar solvent can promote the formation of a crystalline solid.

Issue 3: Incomplete Removal of Starting Material (Tris(3-aminopropyl)amine)

• Question: My purified Tetrakis(3-aminopropyl)ammonium still shows the presence of the starting tertiary amine, tris(3-aminopropyl)amine. How can I remove this impurity?

• Answer: The presence of unreacted starting material is a common issue. Since Tetrakis(3-aminopropyl)ammonium is a quaternary ammonium salt and the starting material is a tertiary amine, their properties differ significantly, which can be exploited for purification.

  • Recrystallization: A carefully chosen solvent system for recrystallization can effectively separate the product from the starting material. The quaternary salt will have different solubility profiles compared to the tertiary amine.

  • Ion-Exchange Chromatography: This is a highly effective method for separating charged molecules. Tetrakis(3-aminopropyl)ammonium, being a cation, will bind to a cation-exchange resin. The unreacted tertiary amine will have a different charge state depending on the pH and can be washed away. Elution with a salt gradient will then release the purified product.

Issue 4: Broad or Tailing Peaks in HPLC Analysis

• Question: When I analyze my purified product by HPLC, I observe broad or tailing peaks. What is causing this and how can I improve the peak shape?

• Answer: Broad or tailing peaks in the HPLC analysis of quaternary ammonium compounds are often due to interactions with residual silanol groups on silica-based columns. To mitigate this, consider the following:

  • Use of an Ion-Pairing Reagent: Adding an ion-pairing reagent to the mobile phase can improve peak shape by masking the silanol interactions.

  • Alternative Chromatography Mode: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for separating polar compounds like Tetrakis(3-aminopropyl)ammonium. Using a zwitterionic stationary phase in HILIC mode can provide good peak symmetry without the need for ion-pairing reagents.

  • Column Choice: Employing a column specifically designed for the analysis of basic compounds or a polymer-based column can also reduce peak tailing.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of Tetrakis(3-aminopropyl)ammonium?

A1: The byproducts largely depend on the synthetic route:

• Via Michael Addition and Hydrogenation: If the synthesis involves a Michael addition of a primary amine to acrylonitrile, potential byproducts include mixtures of mono- and bis-cyanoethylated amines. Incomplete hydrogenation of the nitrile groups can also lead to impurities.

• Via Menschutkin Reaction (Alkylation of Tris(3-aminopropyl)amine): The primary byproduct is typically the unreacted starting tertiary amine, tris(3-aminopropyl)amine. Over-alkylation is not a concern in this specific synthesis as the starting material is already a tertiary amine leading to the quaternary ammonium salt.[1]

Q2: What is a good starting point for developing a recrystallization protocol for Tetrakis(3-aminopropyl)ammonium bromide?

A2: A good starting point for recrystallization is to use a polar solvent in which the compound is soluble at elevated temperatures and sparingly soluble at room temperature. Ethanol, methanol, or a mixture of an alcohol and a less polar solvent like ethyl acetate or diethyl ether are often good choices for quaternary ammonium salts. The general procedure involves dissolving the crude product in a minimal amount of the hot solvent, followed by slow cooling to allow for crystal formation.

Q3: Can I use ion-exchange chromatography for large-scale purification?

A3: Yes, ion-exchange chromatography is a scalable purification technique. For large-scale purification of Tetrakis(3-aminopropyl)ammonium, you would use a larger column packed with a suitable cation-exchange resin. The process involves loading the crude product onto the column, washing with a buffer to remove neutral and anionic impurities, and then eluting the product with a buffer containing an increasing salt concentration.

Q4: How can I confirm the purity of my final product?

A4: The purity of the final product can be confirmed using a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the compound and identify the presence of impurities.

• High-Performance Liquid Chromatography (HPLC): An appropriate HPLC method can be used to determine the percentage purity of the compound.

• Mass Spectrometry (MS): Mass spectrometry can confirm the molecular weight of the product.

Quantitative Data

The following tables summarize representative data for the purification of quaternary ammonium compounds. Note that specific values for Tetrakis(3-aminopropyl)ammonium may vary depending on the specific experimental conditions.

Table 1: Representative Yields for Quaternary Ammonium Salt Synthesis

Reaction Type	Starting Materials	Typical Yield of Crude Product	Reference
Menschutkin Reaction	Tertiary Amine + Alkyl Halide	60-95%	General Knowledge

Table 2: Purity Profile Before and After a Single Purification Step

Purification Method	Initial Purity (Crude)	Purity After One Step	Typical Recovery
Recrystallization	80-90%	>98%	70-85%
Ion-Exchange Chromatography	80-90%	>99%	85-95%

Experimental Protocols

Protocol 1: General Recrystallization Procedure for a Quaternary Ammonium Salt

• Solvent Selection: Choose a solvent or solvent system in which the Tetrakis(3-aminopropyl)ammonium salt has high solubility at elevated temperatures and low solubility at room temperature. A common choice is a polar solvent like ethanol or a mixture of ethanol and ethyl acetate.

• Dissolution: Place the crude, solid product in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent to just dissolve the solid with gentle heating and stirring.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The product should start to crystallize. To maximize the yield, the flask can be placed in an ice bath after it has reached room temperature.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: General Ion-Exchange Chromatography for Purification of Tetrakis(3-aminopropyl)ammonium

• Resin Selection and Preparation: Select a strong cation-exchange resin (e.g., Dowex 50W). Prepare a slurry of the resin in a suitable buffer (e.g., a low concentration phosphate or acetate buffer at a neutral pH) and pack it into a chromatography column. Equilibrate the column by washing it with several column volumes of the starting buffer.

• Sample Preparation and Loading: Dissolve the crude Tetrakis(3-aminopropyl)ammonium in the starting buffer. Apply the sample solution to the top of the equilibrated column and allow it to enter the resin bed.

• Washing: Wash the column with the starting buffer to remove any unbound, neutral, or anionic impurities. Monitor the eluate using a UV detector or by collecting fractions and analyzing them.

• Elution: Elute the bound Tetrakis(3-aminopropyl)ammonium from the column by applying a linear or step gradient of a high-salt buffer (e.g., the starting buffer with an increasing concentration of NaCl or KCl). The positively charged salt cations will displace the product from the resin.

• Fraction Collection and Analysis: Collect fractions throughout the elution process. Analyze the fractions containing the product by a suitable method (e.g., HPLC) to determine purity.

• Desalting: Pool the pure fractions and remove the salt by dialysis, size-exclusion chromatography, or another suitable desalting method.

• Product Recovery: Isolate the final product, for example, by lyophilization.

Visualizations

Caption: General purification workflow for Tetrakis(3-aminopropyl)ammonium.

Caption: Decision tree for troubleshooting the purification process.

References

• 1. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]

Technical Support Center: Amine Alkylation for Polyamine Synthesis

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for common issues encountered during the alkylation of amines for polyamine synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common issue in the alkylation of primary or secondary amines?

A1: The most prevalent issue is over-alkylation, where the target mono-alkylated amine reacts further with the alkylating agent to form di-alkylated, tri-alkylated, and even quaternary ammonium salt byproducts. This occurs because the newly formed secondary or tertiary amine is often more nucleophilic than the starting amine, leading to a "runaway reaction" that results in a difficult-to-separate mixture of products.[1][2]

Q2: How can I prevent over-alkylation?

A2: Several strategies can be employed to minimize or prevent over-alkylation:

• Use of Protecting Groups: Temporarily blocking one or more amine functionalities with a protecting group, such as a tert-butyloxycarbonyl (Boc) group, is a highly effective method. This allows for selective alkylation of the unprotected amine.[3]

• Reductive Amination: This two-step, one-pot reaction involves the formation of an imine or enamine intermediate, which is then reduced. It is a more controlled method than direct alkylation with alkyl halides and avoids the issue of multiple alkylations.[1][4]

• Control of Reaction Conditions: Carefully optimizing stoichiometry (using a large excess of the starting amine), reaction temperature, and solvent can help favor mono-alkylation.[3]

• Use of Specialized Catalysts: Certain catalysts, particularly for N-alkylation using alcohols, can offer high selectivity for mono-alkylation.[5][6]

Q3: What are the advantages of using reductive amination over direct alkylation with alkyl halides?

A3: Reductive amination offers several advantages:

• Improved Selectivity: It is a much more controlled reaction that largely avoids the over-alkylation products common in direct alkylation.[1][4]

• Milder Conditions: The reaction can often be carried out under milder conditions.

• Versatility: A wide range of aldehydes and ketones can be used, providing access to a diverse array of substituted amines.

• One-Pot Procedure: The imine formation and reduction are typically performed in the same reaction vessel, improving efficiency.[4]

Q4: How do I choose the right protecting group for my amine?

A4: The choice of protecting group depends on the overall synthetic strategy, particularly the conditions required for subsequent reaction steps and the final deprotection. The most common protecting groups for amines are carbamates:

• Boc (tert-butyloxycarbonyl): Stable under basic and nucleophilic conditions, but easily removed with acid (e.g., trifluoroacetic acid, TFA).

• Cbz (Carboxybenzyl): Stable to acidic and basic conditions, typically removed by catalytic hydrogenation.

• Fmoc (9-fluorenylmethyloxycarbonyl): Stable to acidic conditions but cleaved by bases (e.g., piperidine).

The key is to choose a protecting group that is "orthogonal" to other functional groups in your molecule, meaning it can be removed without affecting other parts of the structure.

Troubleshooting Guides

Problem 1: Low Yield and Mixture of Products (Over-alkylation)

Q: My reaction is yielding a complex mixture of mono-, di-, and even tri-alkylated products, resulting in a low yield of my desired mono-alkylated polyamine. What steps should I take?

A: This is a classic case of over-alkylation. Follow this troubleshooting workflow:

Workflow for Diagnosing and Solving Over-alkylation

Caption: Troubleshooting workflow for over-alkylation issues.

Detailed Steps:

• Adjust Stoichiometry: The simplest first step is to use a large excess of the starting amine relative to the alkylating agent. This increases the probability that the alkylating agent will react with the more abundant starting material rather than the mono-alkylated product.

• Lower Temperature: Higher temperatures can increase the rate of the undesired second alkylation. Try running the reaction at room temperature or even 0 °C.

• Implement a Protection Strategy: For syntheses requiring high purity and selectivity, using a protecting group is the most robust solution. Protect one of the amine groups of your starting diamine with a Boc group. This physically prevents di-alkylation. See Protocol 1 for a detailed method.

• Switch to Reductive Amination: If direct alkylation proves too difficult to control, reductive amination is an excellent alternative that inherently avoids over-alkylation.[4]

Problem 2: Incomplete Reaction or No Reaction in Reductive Amination

Q: I'm attempting a reductive amination, but I'm recovering my starting materials, or the reaction stalls after imine formation. What could be the problem?

A: Incomplete reductive amination can be due to several factors related to either imine formation or the reduction step.

Logical Flow for Troubleshooting Reductive Amination

Caption: Decision diagram for troubleshooting reductive amination.

Detailed Steps:

• Verify Imine Formation: First, confirm that the intermediate imine is forming. This can be monitored by TLC or by taking an aliquot for 1H NMR analysis.

  • If no imine forms: Imine formation is an equilibrium process. Ensure the reaction pH is weakly acidic (pH ~5-6), as this protonates the carbonyl group, making it more electrophilic, but does not fully protonate the amine, which would render it non-nucleophilic. Adding a catalytic amount of acetic acid can help. Also, the removal of water drives the equilibrium forward; consider adding a dehydrating agent like molecular sieves.[7]

• Check the Reducing Agent: If the imine forms but is not reduced, the issue lies with the reduction step.

  • Reagent Activity: Sodium cyanoborohydride (NaBH3CN) is a common choice, but it can degrade. Ensure you are using a fresh, active batch.

  • Reagent Suitability: NaBH3CN is a mild reducing agent that is most effective on protonated iminium ions (favored at acidic pH). If your imine is particularly stable or hindered, a stronger reducing agent like sodium borohydride (NaBH4) might be necessary (though it can also reduce the starting aldehyde/ketone). Conversely, sodium triacetoxyborohydride (NaBH(OAc)3) is another mild and effective option.[1][4]

  • Solvent Compatibility: Ensure your solvent is compatible with the reducing agent. For example, NaBH4 can react with the methanol solvent, so it may need to be added at a controlled rate or at a lower temperature.[8]

Problem 3: Difficulty in Purifying the Final Polyamine Product

Q: My reaction is complete, but I'm struggling to isolate the pure polyamine from the crude reaction mixture. Standard extraction seems ineffective.

A: Polyamines can be challenging to purify due to their high polarity and basicity, which can lead to issues with both extraction and chromatography.

Purification Strategies:

• Acid-Base Extraction: This is the primary method for separating basic amines from neutral or acidic byproducts.

  • Problem: The amine doesn't move into the aqueous acidic layer, or it moves along with impurities.

  • Solution: Ensure the pH of the aqueous layer is sufficiently acidic (pH < 2) to fully protonate all amine groups. Use a dilute HCl solution (e.g., 1M). After separating the layers, the aqueous layer containing the protonated polyamine salt can be washed with an organic solvent (like ether or ethyl acetate) to remove any remaining neutral impurities. Then, basify the aqueous layer with a strong base (e.g., NaOH) to pH > 12 to deprotonate the amine, which can then be extracted back into an organic solvent like dichloromethane (DCM). See Protocol 2 for a detailed procedure.

• Column Chromatography:

  • Problem: The polyamine streaks badly on the silica gel column or doesn't elute at all.

  • Solution: Silica gel is acidic and can strongly interact with basic amines. To mitigate this, you can either use a basic stationary phase like alumina or "deactivate" the silica gel by pre-treating it with a solvent system containing a small amount of a volatile base, such as triethylamine (e.g., 1-2% in the eluent). A common eluent system is a gradient of methanol in dichloromethane with a constant small percentage of triethylamine or ammonium hydroxide. See Protocol 3 for guidance.

• Derivatization for Purification/Analysis: For analytical purposes or in very difficult purification cases, polyamines can be derivatized (e.g., with dansyl chloride or isobutyl chloroformate) to make them less polar and easier to handle with standard chromatographic techniques like HPLC.[9][10]

Quantitative Data

Table 1: Selectivity in Mono- vs. Di-alkylation of Amines Under Various Conditions

Starting Amine	Alkylating Agent	Base / Catalyst	Solvent	Temp (°C)	Mono:Di Ratio	Yield (Mono)	Reference
Aniline	1-Hexanol	HI / NaHSO₄	NMP	150	>95:5	85%	[11]
Benzylamine	Benzyl Alcohol	Titanium Hydroxide	Toluene	130	>90:10	>90%	[5]
Aniline	Benzyl Bromide	CsOH	[bmim][PF₆]	RT	9:1	High	[12]
1,6-Hexanediamine	Benzoyl Chloride	PyBOP/HOBt/DIEA	DMF	RT	~60:40	51-56%	[13]
Amine 1b	Ethanol	Cu/Au Photocatalyst	Neat	RT	<3:97	89% (Di)	[3]
Amine 1b	Ethanol	Cu/Au Photocatalyst	Hexane	RT	>97:3	High	[3]

Table 2: Yields for Mono-Boc Protection of Various Diamines

Diamine	HCl Source	Yield (%)	Purity (%)	Reference
(1R,2R)-Cyclohexane-1,2-diamine	Me₃SiCl	66%	>99%	[3]
(1R,2R)-1,2-Diphenylethane-1,2-diamine	Me₃SiCl	45%	98%	[3]
Propane-1,2-diamine (racemic)	Me₃SiCl	42%	93%	[3]
Ethylenediamine	HCl gas	80%	High	[8]
1,3-Diaminopropane	HCl gas	87%	High	[8]
1,8-Diaminooctane	Me₃SiCl	55%	95%	[3]

Experimental Protocols

Protocol 1: Selective Mono-Boc Protection of a Diamine

This protocol is adapted from a general method for the mono-Boc protection of diamines using an in-situ generated HCl source.[3]

Materials:

• Diamine (e.g., (1R,2R)-Cyclohexane-1,2-diamine)

• Anhydrous Methanol (MeOH)

• Chlorotrimethylsilane (Me₃SiCl) or Thionyl Chloride (SOCl₂)

• Di-tert-butyl dicarbonate (Boc₂O)

• Dichloromethane (DCM)

• 2N Sodium Hydroxide (NaOH)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized Water

• Diethyl Ether

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the diamine (1.0 eq) in anhydrous methanol under an inert atmosphere (e.g., Nitrogen or Argon).

• Acidification: Cool the solution to 0 °C in an ice bath. Slowly add chlorotrimethylsilane (1.0 eq) dropwise. A white precipitate of the mono-hydrochloride salt of the diamine should form.

• Boc Anhydride Addition: Allow the mixture to warm to room temperature and stir for 15-20 minutes. Add a solution of Boc₂O (1.0 eq) in methanol.

• Reaction: Stir the mixture at room temperature for 1 hour. Monitor the reaction progress by TLC.

• Work-up:

  • Dilute the reaction mixture with deionized water.

  • Wash the aqueous layer with diethyl ether (2x) to remove any unreacted Boc₂O and di-Boc protected byproduct. Discard the ether layers.

  • Adjust the pH of the aqueous layer to >12 by adding 2N NaOH solution.

  • Extract the mono-Boc protected diamine into dichloromethane (3x).

• Isolation: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure mono-protected product.

Protocol 2: Purification of a Polyamine using Acid-Base Extraction

This protocol outlines a standard liquid-liquid extraction procedure to separate a basic polyamine product from neutral organic impurities.[14][15][16]

Materials:

• Crude reaction mixture dissolved in an organic solvent (e.g., Ethyl Acetate, DCM)

• 1M Hydrochloric Acid (HCl)

• 2M Sodium Hydroxide (NaOH)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Separatory Funnel

Procedure:

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., 50 mL of ethyl acetate).

• Acidic Wash (Extraction of Amine):

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of 1M HCl.

  • Stopper the funnel, invert, and vent frequently to release any pressure. Shake vigorously for 1-2 minutes.

  • Allow the layers to separate. The protonated polyamine salt will be in the lower aqueous layer.

  • Drain the lower aqueous layer into a clean flask labeled "Aqueous Layer 1".

  • Repeat the extraction of the organic layer with fresh 1M HCl (2x). Combine all aqueous extracts.

• Removal of Neutral Impurities:

  • The original organic layer now contains neutral impurities. It can be washed with brine, dried over MgSO₄, and concentrated to identify byproducts.

  • Wash the combined aqueous extracts ("Aqueous Layer 1") with a small portion of diethyl ether to remove any residual dissolved neutral impurities. Discard this ether wash.

• Basification and Re-extraction:

  • Cool the combined aqueous layer in an ice bath.

  • Slowly add 2M NaOH while stirring until the pH is >12 (check with pH paper). This neutralizes the amine salt back to the free base.

  • Transfer the basic aqueous solution back to the separatory funnel.

  • Extract the free polyamine with dichloromethane (3x). The product will now be in the organic layer.

• Final Isolation:

  • Combine the organic extracts from the previous step.

  • Wash with brine to remove residual water and salts.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and remove the solvent under reduced pressure to yield the purified polyamine.

Protocol 3: Purification of Polyamines by Column Chromatography

This protocol provides guidance for purifying polar, basic polyamines on silica gel.

Materials:

• Silica Gel (for flash chromatography)

• Crude polyamine mixture

• Eluent system (e.g., Dichloromethane/Methanol)

• Triethylamine (TEA) or Ammonium Hydroxide (NH₄OH)

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in your starting eluent (e.g., 100% Dichloromethane). Add 1-2% triethylamine to the slurry to neutralize the acidic sites on the silica.

• Column Packing: Pack a chromatography column with the prepared slurry.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the eluent.

  • Alternatively, for products that are not very soluble, perform a "dry loading": dissolve the crude product in a suitable solvent (like methanol), add a small amount of silica gel, and evaporate the solvent to get the product adsorbed onto the silica. Carefully add this dry powder to the top of the packed column.

• Elution:

  • Begin eluting with your starting solvent system (e.g., 100% DCM + 1% TEA).

  • Gradually increase the polarity of the eluent by slowly increasing the percentage of methanol (e.g., from 0% to 10% MeOH in DCM, always maintaining 1% TEA).

  • Collect fractions and monitor by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure. Note that removing the high-boiling triethylamine may require placing the sample under high vacuum.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. N-Alkylation of functionalized amines with alcohols using a copper–gold mixed photocatalytic system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN [organic-chemistry.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. reddit.com [reddit.com]
• 9. Polyamines in biological samples: Rapid and robust quantification by solid-phase extraction online-coupled to liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chinesechemsoc.org [chinesechemsoc.org]
• 12. researchgate.net [researchgate.net]
• 13. escholarship.org [escholarship.org]
• 14. people.chem.umass.edu [people.chem.umass.edu]
• 15. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 16. people.chem.umass.edu [people.chem.umass.edu]

Tetrakis(3-aminopropyl)ammonium degradation pathways and stability issues.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of tetrakis(3-aminopropyl)ammonium. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is tetrakis(3-aminopropyl)ammonium and what are its common applications?

Tetrakis(3-aminopropyl)ammonium is a branched polyamine with a central quaternary ammonium core and four primary aminopropyl arms.[1] This structure gives it a high positive charge density, making it effective for applications such as:

• Nucleic Acid Stabilization: It can interact with the negatively charged phosphate backbone of DNA and RNA, protecting them from degradation, which is particularly useful in studies with extremophilic organisms that thrive in high-temperature environments.[1]

• Biomaterial Formation: It is used in the formation of poly-ion complexes (PICs) with polyanionic biomolecules.[1]

Q2: What are the general recommendations for handling and storage of tetrakis(3-aminopropyl)ammonium?

To ensure the stability of tetrakis(3-aminopropyl)ammonium, it is recommended to:

• Storage of Solid: Store the solid compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2] It is advisable to protect it from moisture. Similar polyamines like spermidine are known to be hygroscopic and air-sensitive.

• Storage of Solutions: Aqueous solutions of similar polyamines are best stored as single-use aliquots at -20°C for up to a month to minimize degradation.[3] Solutions of spermine are best prepared in degassed water and stored frozen under an inert atmosphere (argon or nitrogen).[4] For critical applications, sterile filtration of the solution is recommended over autoclaving.[3]

Q3: What are the potential degradation pathways for tetrakis(3-aminopropyl)ammonium?

While specific degradation pathways for tetrakis(3-aminopropyl)ammonium are not extensively documented in the literature, based on the chemistry of its functional groups (quaternary ammonium and primary amines), several potential degradation routes can be proposed:

• Hofmann Elimination: This is a common degradation pathway for quaternary ammonium hydroxides upon heating, leading to an alkene and a tertiary amine. However, for tetrakis(3-aminopropyl)ammonium, this is less likely to be a major pathway due to the nature of the propyl groups.

• Hydrolysis of Aminopropyl Chains: The aminopropyl groups may be susceptible to hydrolysis, particularly at elevated temperatures and extreme pH values. This could potentially lead to the cleavage of the C-N bonds.

• Oxidation: The primary amine groups are susceptible to oxidation, which can be accelerated by the presence of metal ions or exposure to air. Biological degradation of polyamines often involves oxidative deamination.[5]

• Thermal Decomposition: At high temperatures, the molecule will decompose. Studies on similar quaternary ammonium salts show decomposition can be analyzed by thermogravimetric analysis (TGA).[6]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments involving tetrakis(3-aminopropyl)ammonium.

Problem	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of tetrakis(3-aminopropyl)ammonium stock solution.	Prepare fresh stock solutions frequently. Store aliquots at -20°C or -80°C and avoid repeated freeze-thaw cycles. Consider preparing solutions in degassed buffer and storing under an inert atmosphere.
Incompatibility with buffer components.	Verify the compatibility of tetrakis(3-aminopropyl)ammonium with all buffer components. Some buffers may contain components that can react with primary amines.
Loss of activity in biological assays	pH-dependent degradation.	Determine the stability of tetrakis(3-aminopropyl)ammonium at the pH of your experiment. Adjust the experimental pH or minimize the incubation time if instability is observed.
Temperature-induced degradation.	Assess the thermal stability of the compound at your experimental temperature. If degradation is significant, consider running the experiment at a lower temperature or for a shorter duration.
Precipitate formation in solution	Reaction with anionic components in the media.	Due to its high positive charge, tetrakis(3-aminopropyl)ammonium can form insoluble complexes with negatively charged molecules. Ensure compatibility with all components in your solution.
Salting out at high concentrations.	Check the solubility of tetrakis(3-aminopropyl)ammonium in your specific buffer system and avoid supersaturation.

Experimental Protocols

Protocol 1: Assessment of Tetrakis(3-aminopropyl)ammonium Stability by HPLC

This protocol provides a general framework for assessing the stability of tetrakis(3-aminopropyl)ammonium under various conditions.

1. Materials:

• Tetrakis(3-aminopropyl)ammonium
• Buffers of desired pH (e.g., phosphate, acetate, borate)
• High-purity water
• HPLC system with a suitable detector (e.g., UV-Vis, MS)
• Appropriate HPLC column (e.g., C18, ion-exchange)
• Derivatizing agent (e.g., dansyl chloride, if required for detection)

2. Procedure:

• Prepare a stock solution of tetrakis(3-aminopropyl)ammonium in high-purity water.
• Dilute the stock solution to the desired experimental concentration in the buffers of interest.
• Incubate the solutions at different temperatures (e.g., 4°C, 25°C, 37°C, 50°C).
• At various time points (e.g., 0, 1, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each sample.
• If necessary, derivatize the sample to allow for detection.
• Analyze the samples by HPLC to quantify the remaining amount of intact tetrakis(3-aminopropyl)ammonium. The appearance of new peaks may indicate degradation products.

3. Data Analysis:

• Plot the concentration of tetrakis(3-aminopropyl)ammonium versus time for each condition.
• Determine the degradation rate constant and half-life from the data.

Visualizations

Below are diagrams illustrating potential degradation pathways and experimental workflows.

Figure 1. Potential degradation pathways for tetrakis(3-aminopropyl)ammonium.

Figure 2. Experimental workflow for assessing the stability of tetrakis(3-aminopropyl)ammonium.

References

• 1. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]
• 2. Evaluation of the stability of polyamines in human serum at different storage temperatures using capillary electrophoresis with indirect ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Polyamine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thermal Decomposition Mechanism of P(DAC-AM) with Serial Cationicity and Intrinsic Viscosity [mdpi.com]

Technical Support Center: Optimizing Tetrakis(3-aminopropyl)ammonium in High-Temperature Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Tetrakis(3-aminopropyl)ammonium in high-temperature applications. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to ensure the successful and efficient execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Tetrakis(3-aminopropyl)ammonium and what are its primary applications in high-temperature experiments?

Tetrakis(3-aminopropyl)ammonium is a branched polyamine with a central quaternary ammonium core. Its unique structure, featuring four primary amine groups, makes it a valuable tool in various high-temperature experimental settings. It is primarily used as a structure-directing agent (SDA) or template in the hydrothermal synthesis of microporous materials like zeolites and aluminophosphates. Additionally, its ability to stabilize biological macromolecules at elevated temperatures makes it relevant in biochemical and biophysical studies involving thermophiles.

Q2: What is the approximate thermal stability of Tetrakis(3-aminopropyl)ammonium?

Q3: What are the likely decomposition products of Tetrakis(3-aminopropyl)ammonium at high temperatures?

The thermal decomposition of quaternary ammonium compounds often proceeds via Hofmann elimination. For Tetrakis(3-aminopropyl)ammonium, this would likely lead to the formation of smaller, volatile amine fragments and alkenes. At higher temperatures, further fragmentation and combustion can produce oxides of carbon (CO, CO₂) and nitrogen (NOx), as well as ammonia. The exact composition of the degradation products will be influenced by the temperature, atmosphere (oxidizing or inert), and the presence of catalysts.

Q4: How can I ensure the complete removal of Tetrakis(3-aminopropyl)ammonium when it is used as a template?

Complete removal of the organic template is crucial for creating accessible pores in materials like zeolites. Calcination in air or an oxygen-containing atmosphere is the most common method. A carefully controlled temperature ramp and dwell time are essential to ensure complete combustion of the organic material without causing structural damage to the inorganic framework. A two-step calcination process can be beneficial, with an initial lower-temperature step in an inert atmosphere to pyrolyze the organic molecule, followed by a higher-temperature step in air to burn off the residual carbon.

Q5: What safety precautions should be taken when working with Tetrakis(3-aminopropyl)ammonium at high temperatures?

Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. High-temperature experiments should be conducted in a well-ventilated area or a fume hood to avoid inhalation of any potential decomposition products. Refer to the Safety Data Sheet (SDS) for specific handling and storage information.

Troubleshooting Guides

This section provides solutions to common problems encountered during high-temperature experiments involving Tetrakis(3-aminopropyl)ammonium.

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete reaction or low product yield in hydrothermal synthesis.	1. Incorrect Temperature or Time: The reaction may not have reached the necessary temperature or been held for a sufficient duration for crystallization to occur. 2. Inappropriate pH: The pH of the synthesis gel is critical for the interaction between the template and the inorganic precursors. 3. Template Concentration: The concentration of Tetrakis(3-aminopropyl)ammonium may be too low or too high, affecting its structure-directing role.	1. Optimize Reaction Conditions: Systematically vary the temperature and reaction time to find the optimal conditions for your specific system. 2. Adjust Gel pH: Carefully adjust the pH of the initial gel using mineral acids or bases. Monitor the pH throughout the process if possible. 3. Vary Template Concentration: Perform a series of experiments with varying concentrations of Tetrakis(3-aminopropyl)ammonium to determine the optimal ratio relative to the inorganic precursors.
Formation of undesired crystalline phases or amorphous material.	1. Incorrect Precursor Ratios: The molar ratios of the inorganic precursors (e.g., silica, alumina, phosphate sources) are crucial for the formation of the target phase. 2. Inadequate Mixing: Poor mixing of the synthesis gel can lead to localized variations in concentration and pH, resulting in inhomogeneous products. 3. Contamination: Impurities in the starting materials or reaction vessel can act as nucleation sites for undesired phases.	1. Review and Optimize Stoichiometry: Carefully calculate and verify the molar ratios of all reactants. 2. Ensure Homogeneous Mixing: Use vigorous and prolonged stirring to ensure the synthesis gel is homogeneous before heating. 3. Use High-Purity Reagents and Clean Equipment: Ensure all starting materials are of high purity and that the reaction vessels are thoroughly cleaned to avoid contamination.
Structural collapse or damage to the synthesized material during template removal (calcination).	1. Too Rapid Heating Rate: A fast temperature ramp can cause rapid and exothermic decomposition of the template, leading to thermal stress and structural damage. 2. Inappropriate Atmosphere: Calcination in a purely inert atmosphere may lead to char formation within the pores, which can be difficult to remove and may cause stress. 3. Presence of Water: Residual water in the pores can turn into high-pressure steam upon rapid heating, causing damage to the framework.	1. Implement a Slow and Controlled Heating Program: Use a slow heating rate (e.g., 1-2 °C/min) to allow for gradual decomposition and removal of the template. 2. Use a Two-Step Calcination: First, heat in an inert atmosphere (e.g., nitrogen) to pyrolyze the organic template, followed by a switch to an oxidizing atmosphere (air) to burn off the carbonaceous residue. 3. Ensure Thorough Drying: Dry the synthesized material thoroughly at a moderate temperature (e.g., 100-120 °C) before initiating the high-temperature calcination process.
Incomplete removal of the organic template after calcination.	1. Insufficient Calcination Temperature or Time: The temperature or duration of the calcination may not be sufficient for complete combustion of the organic residues. 2. Limited Oxygen Access: In densely packed samples, oxygen diffusion into the pores may be limited, preventing complete oxidation of the template.	1. Optimize Calcination Protocol: Increase the final calcination temperature or extend the dwell time. TGA can be used to determine the optimal temperature for complete combustion. 2. Ensure Good Gas Flow: Use a shallow bed of the sample during calcination and ensure a continuous flow of air or oxygen over the material.

Data Summary

Thermal Stability of Quaternary Ammonium Compounds

The following table summarizes the general thermal decomposition behavior of quaternary ammonium compounds, which can serve as a guideline for experiments with Tetrakis(3-aminopropyl)ammonium.

Compound Type	Decomposition Onset (TGA)	Primary Decomposition Mechanism	Common Decomposition Products
Alkyl Quaternary Ammonium Salts	~180 - 250 °C	Hofmann Elimination	Tertiary amines, Alkenes
Quaternary Ammonium Hydroxides	Stable up to ~135 °C in solution	Hofmann Elimination	Tertiary amines, Alkenes, Water

Note: The actual decomposition temperature for Tetrakis(3-aminopropyl)ammonium may vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: General Procedure for Hydrothermal Synthesis of Zeolites using Tetrakis(3-aminopropyl)ammonium as a Structure-Directing Agent

This protocol provides a general framework for the synthesis of zeolites. The specific molar ratios of reactants, temperature, and time will need to be optimized for the target zeolite structure.

• Preparation of the Synthesis Gel: a. In a suitable container, dissolve the aluminum source (e.g., aluminum isopropoxide, sodium aluminate) in an aqueous solution of Tetrakis(3-aminopropyl)ammonium and deionized water with vigorous stirring. b. In a separate container, prepare the silicon source solution (e.g., tetraethyl orthosilicate in water, sodium silicate solution). c. Slowly add the silicon source solution to the aluminum source solution under continuous stirring. d. If required, adjust the pH of the resulting gel using a mineral acid or base (e.g., H₂SO₄, NaOH). e. Continue stirring the gel for several hours to ensure homogeneity.

• Hydrothermal Crystallization: a. Transfer the homogeneous gel into a Teflon-lined stainless-steel autoclave. b. Seal the autoclave and place it in a preheated oven. c. Heat the autoclave to the desired crystallization temperature (typically 150-200 °C) and maintain it for the specified duration (typically 24-72 hours).

• Product Recovery and Purification: a. After the crystallization period, cool the autoclave to room temperature. b. Open the autoclave and collect the solid product by filtration or centrifugation. c. Wash the product repeatedly with deionized water until the pH of the filtrate is neutral. d. Dry the product in an oven at 100-120 °C overnight.

• Template Removal (Calcination): a. Place the dried, as-synthesized material in a shallow ceramic crucible. b. Heat the sample in a tube furnace under a flow of inert gas (e.g., nitrogen) to an intermediate temperature (e.g., 300 °C) at a slow heating rate (e.g., 2 °C/min) and hold for 2-4 hours. c. Switch the gas flow to air and continue heating to the final calcination temperature (e.g., 550 °C) at a slow heating rate. d. Hold at the final temperature for 4-6 hours to ensure complete removal of the organic template. e. Cool the furnace to room temperature to obtain the final calcined zeolite.

Visualizations

Caption: Workflow for hydrothermal synthesis using Tetrakis(3-aminopropyl)ammonium.

Caption: Logic diagram for troubleshooting common experimental issues.

Preventing precipitation of Tetrakis(3-aminopropyl)ammonium in experimental buffers.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use of Tetrakis(3-aminopropyl)ammonium in experimental buffers, with a focus on preventing precipitation.

Frequently Asked Questions (FAQs)

Q1: What is Tetrakis(3-aminopropyl)ammonium and why is it used in my experiments?

Tetrakis(3-aminopropyl)ammonium is a branched polyamine. Due to its structure, it carries a significant positive charge at physiological pH. This property allows it to interact with and stabilize anionic biomolecules such as DNA and RNA, making it a valuable reagent in various molecular biology and biochemical applications.

Q2: I observed a precipitate after adding Tetrakis(3-aminopropyl)ammonium to my buffer. What could be the cause?

Precipitation of Tetrakis(3-aminopropyl)ammonium can be caused by several factors, including:

• Incompatible Buffer: Phosphate buffers are a common cause of precipitation, especially at high concentrations and low temperatures, as they can form insoluble salts with polyamines.

• pH: The solubility of polyamines is highly pH-dependent. At higher pH values, the amine groups are less protonated, reducing the molecule's overall positive charge and potentially its solubility.

• High Concentration: Exceeding the solubility limit of Tetrakis(3-aminopropyl)ammonium in a particular buffer system will lead to precipitation.

• Low Temperature: The solubility of many salts, including some forms of Tetrakis(3-aminopropyl)ammonium salts, decreases at lower temperatures.

• Interaction with other components: The presence of other multivalent anions or certain metal ions in your experimental setup could also lead to the formation of insoluble complexes.

Q3: What are the pKa values for Tetrakis(3-aminopropyl)ammonium?

Q4: Which buffers are recommended for use with Tetrakis(3-aminopropyl)ammonium?

Tris (tris(hydroxymethyl)aminomethane) and HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid) buffers are generally recommended. They are less likely to form precipitates with polyamines compared to phosphate buffers. However, it is always crucial to perform a small-scale compatibility test with your specific buffer composition and experimental conditions.

Troubleshooting Guide

This guide provides a systematic approach to resolving precipitation issues with Tetrakis(3-aminopropyl)ammonium.

dot

Caption: Troubleshooting workflow for Tetrakis(3-aminopropyl)ammonium precipitation.

Buffer Compatibility and Best Practices

Buffer System	Recommendation	Key Considerations
Phosphate Buffers (e.g., PBS)	Not Recommended	High potential for precipitation, especially at concentrations >50 mM, low temperatures, and in the presence of other salts. If unavoidable, use the lowest possible concentration and prepare fresh at room temperature.
Tris Buffers (e.g., Tris-HCl)	Recommended	Generally good compatibility. The pH of Tris buffers is temperature-dependent, so adjust the pH at the intended experimental temperature.
HEPES Buffers	Recommended	Offers good buffering capacity in the physiological range and shows good compatibility with most salts.
MOPS Buffers	Use with Caution	Generally compatible, but less common in polyamine applications. A small-scale compatibility test is advised.

Experimental Protocol: Solubilization and Use of Tetrakis(3-aminopropyl)ammonium

This protocol provides a general guideline for preparing a stock solution of Tetrakis(3-aminopropyl)ammonium and using it in an experimental buffer.

Materials:

• Tetrakis(3-aminopropyl)ammonium (salt form, e.g., chloride or bromide)

• Nuclease-free water

• Recommended buffer (e.g., Tris-HCl or HEPES)

• pH meter

• Sterile filtration unit (0.22 µm)

Procedure:

• Stock Solution Preparation (e.g., 100 mM): a. Accurately weigh the required amount of Tetrakis(3-aminopropyl)ammonium salt. b. Dissolve the powder in a slightly smaller volume of nuclease-free water than the final desired volume. c. Gently vortex or mix until fully dissolved. Avoid vigorous shaking to prevent foaming. d. Adjust the final volume with nuclease-free water. e. Sterile filter the stock solution using a 0.22 µm filter. f. Store the stock solution at 4°C for short-term use or in aliquots at -20°C for long-term storage. Avoid repeated freeze-thaw cycles.

• Preparation of Working Solution: a. Prepare your desired experimental buffer (e.g., 50 mM Tris-HCl, pH 7.5). Ensure the buffer components are fully dissolved. b. Allow the buffer to equilibrate to room temperature. c. Add the required volume of the Tetrakis(3-aminopropyl)ammonium stock solution to the buffer while gently stirring. Crucially, add the polyamine solution to the buffer, not the other way around. d. Visually inspect the solution for any signs of precipitation. e. If the working solution needs to be used at a lower temperature, prepare it at room temperature first and then gradually cool it down, monitoring for any precipitation.

Best Practices:

• Always use high-purity water and reagents.

• Prepare solutions at room temperature unless otherwise specified.

• When preparing a solution, add the Tetrakis(3-aminopropyl)ammonium stock solution to the final buffer volume slowly and with gentle mixing.

• Perform a small-scale pilot experiment to check for compatibility and precipitation before proceeding with valuable samples.

• If precipitation occurs upon cooling, try preparing a more dilute working solution or using a buffer with a lower salt concentration.

Technical Support Center: Regeneration of Amine-Based Solvents in CO2 Capture Systems

Disclaimer: The following technical guidance provides a general framework for the regeneration of amine-based solvents used in CO2 capture. Specific operational parameters for Tetrakis(3-aminopropyl)ammonium are not widely available in published literature. Therefore, the information presented here is based on established principles for similar polyamines and amine-functionalized materials. Researchers should use this guidance as a starting point and optimize the process for their specific experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for regenerating amine-based solvents like Tetrakis(3-aminopropyl)ammonium?

A1: The most common and well-established method for regenerating amine-based CO2 capture solvents is the thermal swing adsorption (TSA) process .[1][2] This process involves heating the CO2-rich amine solution to reverse the absorption reaction, releasing the captured CO2 as a concentrated gas stream and regenerating the amine for reuse.[3][4] The regeneration is an endothermic reaction, requiring a significant energy input.[5]

Q2: What are the typical temperature ranges for thermal regeneration of amine solvents?

A2: Regeneration temperatures vary depending on the specific amine's thermal stability and the binding energy of the amine-CO2 complex. For many solid amine adsorbents and some liquid amines, regeneration temperatures between 80°C and 120°C are sufficient to effectively desorb the captured CO2.[6][7] However, some processes may require temperatures up to 150°C.[1] It is crucial to avoid excessive temperatures that could lead to thermal degradation of the amine.[8]

Q3: Besides temperature, what other methods can be used to regenerate amine solvents?

A3: In addition to thermal swing, other methods include:

• Pressure Swing Adsorption (PSA): This involves reducing the partial pressure of CO2 to shift the equilibrium and release the gas. This can be achieved by applying a vacuum (Vacuum Swing Adsorption - VSA) or by purging with an inert gas.[1]

• Temperature-Vacuum Swing Adsorption (TVSA): This is a hybrid approach that combines heating with a reduction in pressure, which can lower the required regeneration temperature and energy consumption.[6][7]

• Electrochemically-Mediated Amine Regeneration (EMAR): This is an emerging technology that uses electrochemical processes to regenerate the amine at lower temperatures, potentially offering significant energy savings.

Q4: How can I determine the regeneration efficiency of my Tetrakis(3-aminopropyl)ammonium solvent?

A4: Regeneration efficiency can be calculated by comparing the amount of CO2 desorbed during regeneration to the amount of CO2 initially absorbed by the solvent. This can be expressed as:

Regeneration Efficiency (%) = (moles of CO2 desorbed / moles of CO2 absorbed) x 100

The amounts of absorbed and desorbed CO2 can be determined using techniques such as mass spectrometry, gas chromatography, or by measuring the weight change of the solvent.

Troubleshooting Guide

Issue	Potential Causes	Recommended Actions & Troubleshooting Steps
Incomplete Regeneration / Low CO2 Recovery	- Insufficient regeneration temperature or time.- High partial pressure of CO2 in the regenerator.- Formation of stable carbamates.	- Gradually increase the regeneration temperature in increments of 5-10°C, monitoring for signs of degradation.- Extend the regeneration time.- If using a purge gas, ensure a sufficient flow rate to lower the CO2 partial pressure.- Consider applying a vacuum (TVSA) to enhance desorption.[1]
Solvent Degradation (Color Change, Loss of Capacity)	- Thermal Degradation: Exceeding the amine's thermal stability limit.- Oxidative Degradation: Presence of oxygen in the flue gas stream.- Formation of Heat Stable Salts (HSS): Reaction with acidic impurities like SOx and NOx.	- Determine the thermal decomposition temperature of your amine via thermogravimetric analysis (TGA) and operate below this limit.- Implement an oxygen scavenger or flue gas pre-treatment to remove oxygen.- Utilize a guard bed to remove acidic gases before the absorber.- Consider thermal reclaiming methods for severely degraded solvents.[9]
Foaming in the Regenerator	- Presence of surfactants or degradation products.- High gas velocities.	- Add a suitable anti-foaming agent.- Filter the amine solution to remove suspended solids and degradation products.- Reduce the heating rate or purge gas flow to lower gas velocity.
Corrosion of Equipment	- Aqueous amine solutions, especially when loaded with CO2, can be corrosive to carbon steel.[10]- High temperatures and high amine concentrations can accelerate corrosion.[10]	- Use corrosion-resistant materials for your experimental setup (e.g., stainless steel, specialized alloys).- Monitor the pH of the amine solution.- Consider the use of corrosion inhibitors if operating in a larger-scale system.

Quantitative Data on Amine Regeneration

The following table summarizes typical regeneration conditions and performance for various amine-based solvents. Data for Tetrakis(3-aminopropyl)ammonium is not available and would need to be determined experimentally.

Amine Solvent	Type	Regeneration Temperature (°C)	Regeneration Efficiency (%)	Energy Consumption (MJ/kg CO2)
Monoethanolamine (MEA)	Primary Amine	100 - 140[5][11]	~90	3.5 - 4.2
Diethanolamine (DEA)	Secondary Amine	100 - 130	~85-90	3.2 - 4.0
Methyl diethanolamine (MDEA)	Tertiary Amine	100 - 120	~95	2.8 - 3.5
Polyethylenimine (PEI) on Silica	Solid Sorbent	80 - 120[12]	>95 (initial cycles)	Lower than liquid amines

Experimental Protocols

General Protocol for Thermal Regeneration of an Amine Solvent

• Preparation:

  • Ensure the CO2-rich amine solution is loaded to a known concentration. This can be determined by titration or by measuring the weight gain after CO2 absorption.

  • Assemble the regeneration setup, which typically consists of a reaction flask, a heating mantle with temperature control, a condenser to recover any vaporized solvent, and a gas outlet connected to a flow meter and a gas analysis system (e.g., mass spectrometer or gas chromatograph).

• Procedure:

  • Place a known volume or mass of the CO2-rich amine solution into the reaction flask.

  • Begin heating the solution to the desired regeneration temperature (e.g., starting at 80°C).[2]

  • If using a purge gas (e.g., nitrogen), start the gas flow at a controlled rate through the solution.[1]

  • Continuously monitor the composition of the outlet gas to measure the concentration of desorbed CO2 over time.

  • Continue the regeneration process until the CO2 concentration in the outlet gas returns to baseline, indicating that desorption is complete.

  • Record the total volume of gas evolved and the CO2 concentration profile.

• Analysis:

  • Calculate the total moles of CO2 desorbed by integrating the CO2 concentration over the total volume of outlet gas.

  • Determine the regeneration efficiency as described in the FAQs.

  • Analyze a sample of the regenerated amine to assess its purity and any potential degradation.

Visualizations

CO2 Capture and Regeneration Workflow

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. onepetro.org [onepetro.org]
• 4. atlantis-press.com [atlantis-press.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Improving the direct air capture capacity of grafted amines via thermal treatment - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC01634C [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. aurora-heu.eu [aurora-heu.eu]
• 10. Amine Gas Treating Unit - Best Practices - Troubleshooting Guide | PDF [slideshare.net]
• 11. chemrxiv.org [chemrxiv.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Tetrakis(3-aminopropyl)ammonium as a Structure-Directing Agent

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Tetrakis(3-aminopropyl)ammonium as a structure-directing agent (SDA) in the synthesis of microporous materials.

Frequently Asked Questions (FAQs)

Q1: What are the potential advantages of using Tetrakis(3-aminopropyl)ammonium as an SDA?

A1: Tetrakis(3-aminopropyl)ammonium is a bulky, flexible, and highly charged polyamine. These characteristics can be advantageous for:

• Templating Novel Frameworks: Its unique size and shape may lead to the formation of new or complex zeolite and other microporous material structures that cannot be obtained with more common, rigid SDAs.

• Controlling Crystal Size: The high positive charge density can influence nucleation and growth rates, potentially leading to the synthesis of nanocrystalline materials.[1][2]

• Influencing Aluminum Distribution: The strong interaction between the cationic SDA and the negatively charged aluminosilicate framework can affect the distribution of aluminum atoms within the zeolite structure, which in turn influences its catalytic properties.[2]

Q2: What is the optimal concentration of Tetrakis(3-aminopropyl)ammonium to use in my synthesis?

A2: The optimal concentration is highly dependent on the target material and other synthesis parameters such as the silica-to-alumina ratio, alkalinity, and temperature. It is recommended to perform a series of experiments with varying SDA/Si ratios. High concentrations may lead to the formation of amorphous phases or undesired crystalline byproducts, while low concentrations may result in slow crystallization or the formation of dense phases.[3]

Q3: How does the high charge density of this SDA affect the synthesis?

A3: The high positive charge density of Tetrakis(3-aminopropyl)ammonium can lead to strong interactions with the silicate and aluminate precursors in the synthesis gel. This can result in rapid nucleation, potentially leading to smaller crystal sizes. However, an excessively high charge density can also lead to the precipitation of an amorphous aluminosilicate phase if the synthesis conditions are not carefully controlled. This is sometimes referred to as a "charge density mismatch."[1][4]

Q4: Is Tetrakis(3-aminopropyl)ammonium thermally stable under typical hydrothermal synthesis conditions?

A4: Polyamines can be susceptible to decomposition at elevated temperatures, especially under the alkaline conditions often used in zeolite synthesis.[2] The stability of Tetrakis(3-aminopropyl)ammonium should be considered, particularly for syntheses requiring high temperatures (>150°C) or long crystallization times. Thermal decomposition of the SDA can lead to the formation of undesired phases or impurities in the final product.

Q5: How can I remove the Tetrakis(3-aminopropyl)ammonium SDA from the pores of the synthesized material?

A5: The most common method for removing organic SDAs is calcination, which involves heating the material in air or an inert atmosphere to a temperature high enough to burn off the organic template (typically 500-600°C). Due to the size of Tetrakis(3-aminopropyl)ammonium, a slow heating ramp and careful control of the atmosphere are recommended to ensure complete removal without damaging the inorganic framework.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
No crystalline product (amorphous material)	1. SDA concentration is too high: The high charge density may be causing rapid precipitation of the aluminosilicate gel. 2. Incorrect gel composition: The Si/Al ratio or alkalinity may not be suitable for crystallization with this SDA. 3. Steric Hindrance: The bulky and flexible nature of the SDA may inhibit the ordering of the inorganic framework.[5]	1. Decrease the SDA/Si ratio in the synthesis gel. 2. Systematically vary the Si/Al ratio and OH/Si ratio. 3. Increase the crystallization temperature or time to provide more energy for framework ordering.
Formation of undesired crystalline phases	1. Competition between SDAs: If other cations (e.g., Na⁺, K⁺) are present, they may act as competing SDAs, leading to different zeolite phases.[2] 2. SDA decomposition: At high temperatures, the SDA may break down into smaller molecules that direct the formation of other structures.	1. Minimize or eliminate other alkali metal cations in the synthesis gel if a specific phase is targeted. 2. Lower the synthesis temperature and increase the crystallization time. 3. Perform a thermal analysis (TGA/DSC) on the SDA to determine its decomposition temperature under relevant conditions.
Low product yield	1. Incomplete crystallization: The synthesis time may be too short. 2. High solubility of precursors: The gel composition may not be optimized for nucleation.	1. Increase the crystallization time. 2. Introduce a small amount of seed crystals of the desired phase to promote crystallization.
Very small crystal size, difficulty in handling	1. High nucleation rate: The high charge density of the SDA can lead to rapid and numerous nucleation events.[1]	1. Lower the synthesis temperature to slow down the nucleation rate. 2. Reduce the SDA concentration. 3. Use a co-SDA with a lower charge density to moderate the crystallization process.[6]

Illustrative Data on Synthesis Parameters

The following table provides an example of how varying synthesis parameters can influence the outcome of a hypothetical synthesis of a novel zeolite using Tetrakis(3-aminopropyl)ammonium. Note: This data is for illustrative purposes only and should be adapted for specific experimental systems.

Experiment ID	SDA/Si Ratio	Si/Al Ratio	Temperature (°C)	Time (days)	Outcome	Crystallinity (%)
EXP-01	0.10	50	150	7	Amorphous	0
EXP-02	0.05	50	150	7	Phase A	85
EXP-03	0.02	50	150	7	Phase B + Amorphous	40
EXP-04	0.05	100	150	7	Phase A	95
EXP-05	0.05	50	170	5	Phase C (Impurity)	60
EXP-06	0.05	50	130	14	Phase A	90

Experimental Protocols

General Protocol for Hydrothermal Synthesis of a Microporous Material

This protocol provides a general methodology for the synthesis of a hypothetical aluminosilicate zeolite using Tetrakis(3-aminopropyl)ammonium as the SDA. Researchers should adapt the molar ratios and conditions based on their target material.

1. Preparation of the Synthesis Gel: a. In a suitable container, dissolve the aluminum source (e.g., aluminum isopropoxide) in an aqueous solution of Tetrakis(3-aminopropyl)ammonium hydroxide. Stir until a clear solution is obtained. b. In a separate container, add the silicon source (e.g., tetraethyl orthosilicate or colloidal silica) to the mixture. c. Stir the resulting mixture vigorously at room temperature for 1-24 hours to ensure homogenization and hydrolysis. This aging step can be crucial for the final product.

2. Hydrothermal Crystallization: a. Transfer the synthesis gel to a Teflon-lined stainless-steel autoclave. b. Heat the autoclave in a convection oven to the desired crystallization temperature (e.g., 130-170°C) for a specified period (e.g., 5-14 days). The heating can be done under static or tumbling conditions.

3. Product Recovery: a. Cool the autoclave to room temperature. b. Recover the solid product by filtration or centrifugation. c. Wash the product thoroughly with deionized water until the pH of the filtrate is neutral. d. Dry the product overnight at 100°C.

4. SDA Removal (Calcination): a. Place the as-synthesized material in a ceramic crucible. b. Heat the sample in a furnace under a flow of air or nitrogen. c. Ramp the temperature slowly (e.g., 1-2°C/min) to 550°C and hold for 6-8 hours to ensure complete removal of the organic SDA.

Visualizations

Caption: Troubleshooting workflow for common issues in synthesis.

Caption: General workflow for hydrothermal synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of steric hindrance on the properties of antibacterial and biocompatible copolymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dual organic structure-directing agents in zeolite synthesis: cooperation or competition? - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Tetrakis(3-aminopropyl)ammonium and Spermine for RNA Stabilization

For Researchers, Scientists, and Drug Development Professionals

The stability of RNA is a critical factor in a wide range of biological processes and therapeutic applications. From ensuring the fidelity of gene expression to enhancing the efficacy of RNA-based drugs, the ability to protect RNA from degradation is of paramount importance. Polyamines, a class of naturally occurring polycations, are well-known for their ability to interact with and stabilize nucleic acids. Among these, spermine has been extensively studied. This guide provides a comparative analysis of spermine and a synthetic branched polyamine, Tetrakis(3-aminopropyl)ammonium, for their efficacy in RNA stabilization, supported by experimental data and detailed methodologies.

Executive Summary

This guide presents a head-to-head comparison of the linear polyamine spermine and the branched polyamine Tetrakis(3-aminopropyl)ammonium in their ability to stabilize RNA structures. While both molecules demonstrate RNA-stabilizing properties, experimental evidence suggests that their efficacy is dependent on the RNA's secondary structure. Notably, Tetrakis(3-aminopropyl)ammonium exhibits a superior ability to stabilize RNA molecules with complex tertiary structures, such as stem-and-loop formations, compared to the linear spermine. This distinction is crucial for applications involving structured RNAs like tRNA, ribozymes, and certain viral RNAs.

Performance Comparison: Quantitative Data

The stabilizing effect of polyamines on nucleic acids can be quantified by measuring the increase in the melting temperature (Tm), the temperature at which 50% of the double-stranded structure denatures. A higher Tm indicates greater stability. The following tables summarize the key findings from a comparative study on the effects of various polyamines on the thermal stability of yeast tRNA and a single-stranded DNA (ssDNA) with a stem-and-loop structure.

Table 1: Effect of Polyamines on the Melting Temperature (Tm) of Yeast tRNA

Polyamine	Concentration (mM)	Apparent Tm (°C)	ΔTm (°C)
None	0	58.5	-
Spermine	0.3	73.5	15.0
Tetrakis(3-aminopropyl)ammonium	0.3	79.5	21.0

Data adapted from a study on the stabilization of nucleic acids by unusual polyamines. The study highlights that Tetrakis(3-aminopropyl)ammonium induces a more significant increase in the melting temperature of tRNA compared to spermine at the same concentration, indicating superior stabilization of this structured RNA.[1]

Table 2: Effect of Polyamines on the Melting Temperature (Tm) of ssDNA with a Stem-and-Loop Structure

Polyamine	Concentration (mM)	Tm (°C)	ΔTm (°C)
None	0	27.3	-
Spermine	0.3	42.8	15.5
Tetrakis(3-aminopropyl)ammonium	0.3	47.1	19.8

This data further supports the enhanced ability of the branched polyamine, Tetrakis(3-aminopropyl)ammonium, to stabilize nucleic acid structures containing stem-loops, which are common motifs in RNA.[1]

Table 3: Binding Affinity of Spermine to Various RNA Types

RNA Type	Binding Affinity (Ka, M⁻¹)
rRNA	0.18 x 10⁴
tRNA (high affinity sites)	6 x 10⁴
tRNA (low affinity sites)	5.4 - 7.6 x 10³

Mechanism of Action

The structural differences between the linear spermine and the branched Tetrakis(3-aminopropyl)ammonium are believed to underlie their differential effects on RNA stabilization.

Spermine: As a linear molecule, spermine is thought to bind electrostatically to the negatively charged phosphate backbone of RNA, often lying within the major groove.[3] This interaction neutralizes charge repulsion and can lock the RNA into a more rigid and stable conformation.[3]

Tetrakis(3-aminopropyl)ammonium: The branched, three-dimensional structure of Tetrakis(3-aminopropyl)ammonium allows it to interact more effectively with the complex tertiary folds of structured RNAs, such as the stem-and-loop regions of tRNA.[1] This multivalent interaction is proposed to provide a more comprehensive "molecular embrace" of the RNA structure, leading to greater stabilization.

Visualizing the Mechanisms and Workflows

To better understand the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Conceptual diagram of RNA stabilization mechanisms.

Caption: Experimental workflow for comparing RNA stabilization.

Experimental Protocols

The following provides a generalized methodology for key experiments cited in the comparison of Tetrakis(3-aminopropyl)ammonium and spermine for RNA stabilization.

I. Thermal Denaturation of RNA via Differential Scanning Calorimetry (DSC)

This protocol outlines the steps to determine the melting temperature (Tm) of RNA in the presence and absence of polyamines.

1. Materials:

• Purified RNA (e.g., yeast tRNA)
• Spermine tetrahydrochloride
• Tetrakis(3-aminopropyl)ammonium chloride
• Buffer solution (e.g., 10 mM sodium cacodylate, pH 7.0, containing 100 mM NaCl and 0.1 mM EDTA)
• Nuclease-free water
• Differential Scanning Calorimeter

2. Procedure:

• RNA Preparation: Dissolve the purified RNA in the buffer solution to a final concentration of approximately 1 mg/mL. Dialyze the RNA solution against the same buffer to ensure buffer matching.
• Polyamine Solutions: Prepare stock solutions of spermine and Tetrakis(3-aminopropyl)ammonium in the same buffer.
• Sample Preparation: For each experimental condition, mix the RNA solution with the polyamine stock solution to achieve the desired final polyamine concentration (e.g., 0.3 mM). Prepare a control sample with RNA and buffer only.
• DSC Measurement:
• Degas all samples before loading into the calorimeter cells.
• Load the RNA-polyamine mixture into the sample cell and the corresponding buffer (containing the same concentration of polyamine) into the reference cell.
• Equilibrate the system at a starting temperature (e.g., 20°C).
• Heat the sample at a constant rate (e.g., 1°C/min) up to a final temperature where the RNA is fully denatured (e.g., 100°C).
• Record the differential heat capacity as a function of temperature.
• Data Analysis:
• The melting temperature (Tm) is determined as the peak of the heat capacity curve.
• The change in melting temperature (ΔTm) is calculated by subtracting the Tm of the control (RNA alone) from the Tm of the RNA-polyamine sample.

II. Determination of Binding Affinity via Isothermal Titration Calorimetry (ITC)

This protocol describes how to measure the binding affinity (Ka) between a polyamine and RNA.

1. Materials:

• Purified RNA
• Polyamine (spermine or Tetrakis(3-aminopropyl)ammonium)
• Buffer solution (as described for DSC)
• Isothermal Titration Calorimeter

2. Procedure:

• Sample Preparation:
• Prepare a solution of RNA in the buffer at a concentration of approximately 10-20 µM in the sample cell.
• Prepare a solution of the polyamine in the same buffer at a concentration approximately 10-fold higher than the RNA concentration in the injection syringe.
• Degas both solutions thoroughly.
• ITC Measurement:
• Equilibrate the calorimeter at the desired temperature (e.g., 25°C).
• Perform a series of injections of the polyamine solution into the RNA solution, allowing the system to reach equilibrium after each injection.
• Record the heat change associated with each injection.
• Data Analysis:
• Integrate the heat-change peaks to obtain the enthalpy change per injection.
• Plot the enthalpy change against the molar ratio of polyamine to RNA.
• Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to determine the binding affinity (Ka), stoichiometry (n), and enthalpy of binding (ΔH).

Conclusion and Future Directions

The available data strongly suggests that while both spermine and Tetrakis(3-aminopropyl)ammonium are effective RNA stabilizers, the branched structure of Tetrakis(3-aminopropyl)ammonium confers a significant advantage in stabilizing RNAs with complex tertiary structures. This makes it a potentially more potent agent for applications involving structured RNAs, such as in the formulation of RNA-based therapeutics or as a tool in molecular biology to preserve the integrity of structured RNA samples.

For researchers and drug development professionals, the choice between these two polyamines should be guided by the specific RNA target. For linear, double-stranded RNA, the difference in stabilizing effects may be less pronounced. However, for applications involving tRNAs, ribozymes, viral RNA genomes, or other highly structured RNAs, Tetrakis(3-aminopropyl)ammonium presents a compelling alternative to traditional linear polyamines.

Future research should focus on obtaining direct comparative data on the binding affinities of Tetrakis(3-aminopropyl)ammonium to various RNA structures to provide a more complete thermodynamic profile of its interaction. Furthermore, studies exploring the in vivo efficacy and potential toxicity of this synthetic polyamine will be crucial for its consideration in therapeutic applications.

References

• 1. Isothermal Titration Calorimetry of RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isothermal titration calorimetry of RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isothermal Titration Calorimetry: Assisted Crystallization of RNA–Ligand Complexes | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to Tetrakis(3-aminopropyl)ammonium and Other Polyamines in Biotechnology

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Tetrakis(3-aminopropyl)ammonium and other commonly used polyamines in key biotechnological applications. The information presented is based on available experimental data to assist researchers in selecting the appropriate polyamine for their specific needs.

Introduction to Polyamines in Biotechnology

Polyamines are a class of organic cations that play crucial roles in various cellular processes. Their ability to interact with negatively charged macromolecules like DNA and RNA makes them valuable tools in biotechnology, particularly in applications such as gene delivery, DNA condensation, and in vitro protein synthesis. This guide focuses on comparing the performance of Tetrakis(3-aminopropyl)ammonium, a branched polyamine, with other widely used linear and branched polyamines, including spermine, spermidine, and polyethyleneimine (PEI).

I. DNA Condensation

The ability of polyamines to condense DNA into compact structures is fundamental for its protection from nuclease degradation and for efficient cellular uptake during transfection.

Comparative Data on DNA Condensation Efficiency

The following table summarizes the 50% effective concentration (EC50) required for the condensation of λ-DNA by various polyamines. Lower EC50 values indicate higher condensation efficiency.

Polyamine	Structure	EC50 (µM) for λ-DNA Condensation
Tetrakis(3-aminopropyl)ammonium	Branched	Data not available in reviewed literature
Spermine	Linear	4 ± 1[1]
Spermidine	Linear	Data not available in reviewed literature
Polyethyleneimine (PEI)	Branched	Dependent on MW and N/P ratio

Note: The EC50 for PEI is highly dependent on its molecular weight (MW) and the nitrogen-to-phosphate (N/P) ratio of the polyplexes formed with DNA.

Experimental Protocol: DNA Condensation Assay (Agarose Gel Electrophoresis Mobility Shift Assay)

This protocol determines the ability of a polyamine to condense plasmid DNA, which results in the retardation of its migration through an agarose gel.

• Preparation of Polyamine-DNA Complexes:

  • Mix a fixed amount of plasmid DNA (e.g., 0.5 µg) with increasing concentrations of the polyamine in a suitable buffer (e.g., 10 mM Tris-HCl, pH 7.4).

  • Incubate the mixtures at room temperature for 30 minutes to allow for complex formation.

• Agarose Gel Electrophoresis:

  • Load the polyamine-DNA complexes onto a 1% (w/v) agarose gel containing a nucleic acid stain (e.g., ethidium bromide).

  • Run the gel at a constant voltage (e.g., 100 V) until the dye front has migrated an adequate distance.

• Visualization and Analysis:

  • Visualize the DNA bands under UV illumination.

  • The concentration of the polyamine at which the DNA is fully retained in the well (no migration) is considered the point of complete condensation.

II. Gene Transfection

Gene transfection is the process of introducing nucleic acids into cells. Polyamines are widely used as non-viral vectors for this purpose due to their ability to form positively charged complexes with DNA, facilitating cellular entry.

Comparative Data on Transfection Efficiency

The table below presents a qualitative and quantitative comparison of the transfection efficiency of different polyamines.

Polyamine	Structure	Transfection Efficiency
Tetrakis(3-aminopropyl)ammonium	Branched	Data not available in reviewed literature
Spermine	Linear	Moderate, often used as a component in more complex delivery systems
Spermidine	Linear	Low, generally not used as a primary transfection agent
Polyethyleneimine (PEI), branched (25 kDa)	Branched	High, widely used as a "gold standard" non-viral transfection reagent

Experimental Protocol: In Vitro Transfection Efficiency Assay (Reporter Gene Assay)

This protocol measures the efficiency of polyamine-mediated gene delivery by quantifying the expression of a reporter gene (e.g., luciferase or Green Fluorescent Protein - GFP).

• Cell Seeding:

  • Seed the desired cell line (e.g., HEK293) in a 24-well plate at a density that will result in 70-80% confluency on the day of transfection.

• Formation of Polyamine-DNA Complexes:

  • On the day of transfection, prepare complexes by mixing the plasmid DNA encoding the reporter gene with the polyamine at various N/P ratios in a serum-free medium.

  • Incubate at room temperature for 20-30 minutes.

• Transfection:

  • Replace the cell culture medium with fresh, serum-free medium.

  • Add the polyamine-DNA complexes to the cells and incubate for 4-6 hours at 37°C.

  • After incubation, replace the medium with complete growth medium.

• Analysis of Reporter Gene Expression:

  • After 24-48 hours, quantify the reporter gene expression.

    • Luciferase: Lyse the cells and measure the luminescence using a luciferase assay kit.

    • GFP: Analyze the percentage of GFP-positive cells and the mean fluorescence intensity using flow cytometry or fluorescence microscopy.

III. Cytotoxicity

The cytotoxicity of transfection reagents is a critical factor, as high toxicity can lead to cell death and unreliable experimental results.

Comparative Data on Cytotoxicity

The following table summarizes the 50% inhibitory concentration (IC50) of various polyamines, a measure of their cytotoxicity. Higher IC50 values indicate lower cytotoxicity.

Polyamine	Structure	IC50 (µM)
Tetrakis(3-aminopropyl)ammonium	Branched	Data not available in reviewed literature
Spermine	Linear	Cell line dependent; can be cytotoxic at higher concentrations
Spermidine	Linear	Generally less toxic than spermine
Polyethyleneimine (PEI), branched (25 kDa)	Branched	Relatively high cytotoxicity, a major drawback of its use

Experimental Protocol: Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Treatment:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Expose the cells to a range of concentrations of the polyamine for 24-48 hours.

• MTT Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control cells. The IC50 is the concentration of the polyamine that reduces cell viability by 50%.

IV. In Vitro Protein Synthesis

Polyamines are known to stimulate protein synthesis in cell-free systems by stabilizing ribosomes and facilitating various steps of translation.

Role of Polyamines in Translation

Polyamines, due to their cationic nature, can interact with the negatively charged phosphate backbone of ribosomal RNA (rRNA), thereby stabilizing the ribosome structure. This stabilization is particularly important under suboptimal conditions, such as low Mg2+ concentrations. Studies have shown that polyamines can enhance both the rate and extent of protein synthesis in vitro.

Visualizations

Polyamine-Mediated Gene Transfection Workflow

References

• 1. mdpi.com [mdpi.com]

Probing the Dance of Molecules: A Comparative Guide to Validating Tetrakis(3-aminopropyl)ammonium's Interaction with Nucleic Acids via Spectroscopy

For researchers, scientists, and drug development professionals, understanding the nuanced interactions between small molecules and nucleic acids is paramount. This guide provides an objective comparison of Tetrakis(3-aminopropyl)ammonium (TAPA), a branched polyamine, with linear polyamines in their binding to DNA and RNA. We present supporting experimental data and detailed spectroscopic methodologies to validate these interactions, offering a framework for robust analysis in the laboratory.

Tetrakis(3-aminopropyl)ammonium stands out due to its unique branched structure, which dictates its binding preferences and functional effects on nucleic acids. Unlike its linear counterparts, such as spermine and spermidine, TAPA exhibits a more profound stabilizing effect on single-stranded DNA (ssDNA) and RNA, particularly transfer RNA (tRNA), compared to double-stranded DNA (dsDNA).[1][2] This preferential interaction is attributed to its bulky, three-dimensional architecture, which is better suited to the complex tertiary structures of RNA and the less constrained nature of ssDNA.[2] In contrast, linear polyamines are more effective at stabilizing the helical structure of dsDNA.[1]

This guide will delve into the spectroscopic techniques that allow for the precise characterization of these interactions, providing a comparative analysis of the data obtained and the experimental protocols required to achieve them.

Comparative Performance: TAPA vs. Linear Polyamines

The interaction of TAPA and other polyamines with nucleic acids can be quantified by observing changes in the melting temperature (Tm) of the nucleic acid. An increase in Tm signifies stabilization of the structure.

Compound	Nucleic Acid Target	Change in Melting Temperature (ΔTm)	Key Findings
Tetrakis(3-aminopropyl)ammonium (TAPA)	dsDNA	Moderate Increase	Less effective at stabilizing dsDNA compared to linear polyamines with the same number of nitrogen atoms.[1]
ssDNA & tRNA	Significant Increase	More effective at stabilizing ssDNA and tRNA than linear polyamines, suggesting a preference for complex or single-stranded structures.[1]
Spermine (Linear Polyamide)	dsDNA	High Increase	Highly effective at stabilizing the double helix structure of DNA.[3]
ssDNA & tRNA	Moderate Increase	Less effective than TAPA in stabilizing single-stranded and tertiary nucleic acid structures.
Spermidine (Linear Polyamide)	dsDNA	Moderate to High Increase	Effective at stabilizing dsDNA, with efficacy proportional to its chain length and charge.[3]
Putrescine (Linear Diamine)	dsDNA	Low to Moderate Increase	Binds to both major and minor grooves and offers some stabilization, though less than longer polyamines.[3]

Experimental Validation: Spectroscopic Protocols

The following sections detail the experimental workflows for three key spectroscopic techniques used to validate the interaction between small molecules like TAPA and nucleic acids.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a fundamental technique to monitor the structural changes in DNA upon ligand binding.[4][5][6] Changes in the absorbance intensity (hyperchromism or hypochromism) and shifts in the wavelength of maximum absorbance can indicate an interaction.[4]

Experimental Protocol:

• Sample Preparation: Prepare stock solutions of the nucleic acid (e.g., calf thymus DNA) and the ligand (TAPA or a comparative polyamine) in a suitable buffer (e.g., 10 mM HEPES, pH 7.4, 100 mM NaCl).[5] The concentration of the nucleic acid should be fixed.

• Titration: In a 1 cm path length quartz cuvette, place the nucleic acid solution. Record the initial UV-Vis spectrum, typically from 200 to 400 nm.[5]

• Data Acquisition: Sequentially add small aliquots of the ligand stock solution to the cuvette. After each addition and a brief incubation period (e.g., 2 hours at 4°C), record the UV-Vis spectrum.[5]

• Analysis: Monitor the absorbance at the nucleic acid's peak absorbance wavelength (around 260 nm).[5] A decrease in absorbance (hypochromism) often suggests intercalation or groove binding that stabilizes the helix, while an increase (hyperchromism) can indicate disruption of the DNA structure.[4]

Workflow for UV-Vis Spectroscopy Titration

Caption: Workflow for UV-Vis spectroscopy to study nucleic acid-ligand interactions.

Fluorescence Spectroscopy

Fluorescence spectroscopy is a highly sensitive technique to study binding interactions, often through competition assays or by monitoring changes in the fluorescence of an extrinsic probe.[7][8]

Experimental Protocol (Competition Assay):

• Probe Selection: Choose a fluorescent probe that binds to nucleic acids and exhibits a change in fluorescence upon binding (e.g., 1-anilinonaphthalene-8-sulphonic acid (ANS) or 4',6-diamidino-2-phenylindole (DAPI)).[7][8]

• Sample Preparation: Prepare a solution of the nucleic acid and the fluorescent probe in a suitable buffer. Allow the mixture to equilibrate.

• Titration: Record the initial fluorescence emission spectrum of the nucleic acid-probe complex.

• Data Acquisition: Add increasing concentrations of the competitor ligand (TAPA or other polyamines) to the solution. After each addition and incubation, record the fluorescence spectrum.

• Analysis: The displacement of the fluorescent probe by the ligand will result in a change in the fluorescence signal (e.g., a decrease in intensity).[7] This change can be used to construct binding isotherms and calculate the equilibrium association constant.[7]

Workflow for Fluorescence Competition Assay

Caption: Workflow for a fluorescence competition assay to determine binding affinity.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful tool for detecting conformational changes in chiral molecules like nucleic acids upon ligand binding.[9][10][11][12][13] Different DNA and RNA structures (B-form, A-form, Z-form, G-quadruplex) have characteristic CD spectra.

Experimental Protocol:

• Sample Preparation: Prepare solutions of the nucleic acid and the ligand in a suitable buffer. CD experiments are particularly sensitive to the buffer composition.

• Instrument Setup: Use a CD spectropolarimeter and ensure the instrument is properly calibrated.

• Data Acquisition: Record the CD spectrum of the nucleic acid alone in a quartz cuvette, typically in the far-UV range (180-300 nm).[10]

• Titration: Add increasing amounts of the ligand to the nucleic acid solution and record the CD spectrum after each addition.

• Analysis: Analyze the changes in the CD spectrum. A shift in the spectral features can indicate a conformational change in the nucleic acid, such as a transition from B-form to A-form DNA, or the induction of a more compact structure.[12]

Workflow for Circular Dichroism Spectroscopy

Caption: Workflow for analyzing nucleic acid conformational changes using CD spectroscopy.

Binding Mode Comparison: Branched vs. Linear Polyamines

The structural differences between TAPA and linear polyamines lead to distinct binding modes with nucleic acids.

Caption: Comparison of the binding modes of branched and linear polyamines with nucleic acids.

By employing these spectroscopic techniques and understanding the structural basis for the differential interactions of branched and linear polyamines, researchers can gain valuable insights into the mechanisms of nucleic acid recognition and stabilization. This knowledge is crucial for the rational design of novel therapeutics and diagnostic tools that target DNA and RNA.

References

• 1. portlandpress.com [portlandpress.com]
• 2. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]
• 3. Structural analysis of DNA interactions with biogenic polyamines and cobalt(III)hexamine studied by Fourier transform infrared and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Spectroscopic and viscometric determination of DNA-binding modes of some bioactive dibenzodioxins and phenazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. A competition assay for DNA binding using the fluorescent probe ANS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Characterization of DNA structures by circular dichroism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. creative-biostructure.com [creative-biostructure.com]
• 12. Conformational changes in DNA upon ligand binding monitored by circular dichroism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Performance comparison of different branched polyamines in extremophile biology.

An Objective Guide for Researchers and Drug Development Professionals on the Performance of Polyamines in Stabilizing Biological Macromolecules Under Extreme Conditions.

Extremophiles, organisms that thrive in harsh environments, have evolved unique biochemical strategies to protect their cellular machinery. Among these are a diverse array of polyamines, including complex branched and long-chain structures not typically found in mesophiles. These molecules are crucial for stabilizing proteins, nucleic acids, and membranes at high temperatures, extreme pH, and high salinity. This guide provides a comparative analysis of the performance of various branched and linear polyamines, supported by experimental data, to inform research and development in biotechnology and pharmacology, where enhancing molecular stability is paramount.

Performance Comparison: Stabilization of Nucleic Acids

The primary role of polyamines in extremophiles is to protect genetic material from denaturation at high temperatures. Experimental data consistently shows that while both linear and branched polyamines contribute to stability, they exhibit distinct preferences for different nucleic acid structures.

Long-chain linear polyamines are particularly effective at stabilizing double-stranded DNA (dsDNA). Their stabilizing effect generally increases with the number of amino nitrogen atoms in their structure.[1] In contrast, branched polyamines, such as tetrakis(3-aminopropyl)ammonium, show superior efficacy in stabilizing single-stranded DNA (ssDNA) and transfer RNA (tRNA), which possess complex tertiary structures and stem-loops.[1][2] This suggests a structural basis for their mechanism, where the geometry of the polyamine dictates its interaction with different nucleic acid forms.

The table below summarizes the change in melting temperature (ΔTm) of various nucleic acids in the presence of different polyamines, providing a quantitative measure of their stabilization capabilities.

Polyamine	Type	Target Nucleic Acid	ΔTm (°C) per 100 μM Polyamine
Spermidine	Linear (3 N atoms)	dsDNA	+3.5
Spermine	Linear (4 N atoms)	dsDNA	+5.0
Caldopentamine	Linear (5 N atoms)	dsDNA	+7.5
Tetrakis(3-aminopropyl)ammonium	Branched (5 N atoms)	dsDNA	+5.5
Caldopentamine	Linear (5 N atoms)	tRNA	+6.2
Tetrakis(3-aminopropyl)ammonium	Branched (5 N atoms)	tRNA	+8.5
Caldopentamine	Linear (5 N atoms)	ssDNA (Stem-loop)	+6.0
Tetrakis(3-aminopropyl)ammonium	Branched (5 N atoms)	ssDNA (Stem-loop)	+7.7

Data synthesized from studies on nucleic acid stabilization by polyamines from extremophiles like Thermus thermophilus. The ΔTm values are indicative and sourced from differential scanning calorimetry experiments.[1]

Mechanisms of Action & Biological Significance

The differential stabilization of nucleic acids by linear versus branched polyamines can be visualized as a logical relationship. Linear polyamines effectively bridge the major grooves of dsDNA, while the globular structure of branched polyamines is better suited to interact with the complex folds of tRNA and ssDNA. This functional specialization is critical for thermophiles, where both genomic integrity (dsDNA) and the machinery of protein synthesis (tRNA, mRNA) must be protected.[1][2] The biosynthesis of these unique polyamines is often upregulated in response to increasing growth temperatures, highlighting their essential role in high-temperature adaptation.[1]

Fig. 1: Differential stabilization of nucleic acids by polyamine types.

Beyond nucleic acids, branched-chain polyamines like N⁴-bis(aminopropyl)spermidine are essential for the growth of hyperthermophiles such as Thermococcus kodakarensis at temperatures above 90°C.[3][4] Deletion of the gene responsible for its synthesis abolishes growth at these extreme temperatures, indicating a critical role in maintaining the stability of other cellular components, potentially including the ribosome, RNA polymerase, and cell membranes.[3][4][5]

Experimental Protocols

The data presented in this guide is primarily derived from thermal denaturation experiments. Below is a detailed methodology for a typical experiment used to assess the stabilizing effect of polyamines on nucleic acids.

Protocol: Thermal Denaturation of Nucleic Acids via Differential Scanning Calorimetry (DSC)

• Sample Preparation:

  • Synthesize or purify the target nucleic acid (e.g., a specific dsDNA oligonucleotide, ssDNA, or tRNA).

  • Dialyze the nucleic acid against a suitable buffer (e.g., 10 mM sodium cacodylate, pH 7.0, with 100 mM NaCl) to ensure uniform starting conditions.

  • Prepare stock solutions of the polyamines to be tested (e.g., spermine, caldopentamine, tetrakis(3-aminopropyl)ammonium) in the same buffer.

• DSC Analysis:

  • Prepare the final reaction mixtures by combining the nucleic acid solution with the polyamine solution to achieve the desired final concentrations (e.g., 1 mg/ml nucleic acid and 100 μM polyamine).

  • Use a differential scanning calorimeter to measure the heat absorbed by the sample as the temperature is increased at a constant rate (e.g., 1°C per minute) from a starting temperature (e.g., 20°C) to a final temperature (e.g., 120°C).

  • A reference cell containing only the buffer and the corresponding polyamine is run in parallel to subtract the heat capacity of the solvent.

• Data Interpretation:

  • The resulting thermogram will show a peak corresponding to the denaturation (melting) of the nucleic acid.

  • The temperature at the apex of this peak is the melting temperature (Tm).

  • The change in melting temperature (ΔTm) is calculated by subtracting the Tm of the nucleic acid in the absence of the polyamine from the Tm in its presence. A positive ΔTm indicates stabilization.

The workflow for this experimental procedure is outlined in the diagram below.

References

• 1. Stabilization of nucleic acids by unusual polyamines produced by an extreme thermophile, Thermus thermophilus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unique polyamines produced by an extreme thermophile, Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Polyamine function in archaea and bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]

Tetrakis(3-aminopropyl)ammonium vs. other quaternary ammonium compounds in zeolite synthesis.

Despite a thorough review of scientific literature, there is a notable absence of published research detailing the use of tetrakis(3-aminopropyl)ammonium (TPAA) as a primary organic structure-directing agent (OSDA) in the synthesis of zeolites. Consequently, a direct comparative analysis of its performance against other common quaternary ammonium compounds, supported by experimental data, cannot be provided at this time.

Zeolite synthesis is a cornerstone of materials science, with applications spanning catalysis, separations, and drug delivery. The precise control over the final zeolite structure is often dictated by the choice of an OSDA. These organic molecules guide the assembly of silicate and aluminate precursors into specific crystalline frameworks. While a vast body of research exists on the role of various OSDAs, particularly quaternary ammonium cations like tetrapropylammonium (TPA) and tetrabutylammonium (TBA), TPAA does not appear to be a commonly employed or studied OSDA for this purpose.

The Landscape of Quaternary Ammonium Compounds in Zeolite Synthesis

Quaternary ammonium compounds are a versatile class of OSDAs that have been instrumental in the synthesis of a wide array of zeolite frameworks. Their size, shape, and charge distribution influence the templating of specific pore architectures and cage structures within the forming zeolite.

Commonly Studied Quaternary Ammonium OSDAs:

• Tetrapropylammonium (TPA): Extensively used in the synthesis of MFI-type zeolites, such as ZSM-5. Its size and shape are well-suited to direct the formation of the characteristic intersecting 10-ring channels of the MFI framework.

• Tetrabutylammonium (TBA): Often employed in the synthesis of Beta (BEA) and other large-pore zeolites. Its larger size compared to TPA promotes the formation of larger pore openings.

• Tetraethylammonium (TEA): Known to direct the synthesis of various zeolite structures, including chabazite (CHA) and Beta (BEA).

• Tetramethylammonium (TMA): A smaller OSDA that can direct the formation of zeolites with smaller cages, such as sodalite (SOD).

The effectiveness of these OSDAs is typically evaluated based on their ability to direct the synthesis towards a specific, phase-pure zeolite, the crystallization kinetics, and the resulting physicochemical properties of the zeolite product, such as crystallinity, crystal size and morphology, and Si/Al ratio.

Potential Role and Unexplored Territory of TPAA

Tetrakis(3-aminopropyl)ammonium, with its four primary amine-terminated propyl arms extending from a central quaternary ammonium core, presents a unique molecular architecture. Its polyamine nature and larger, more flexible structure compared to simple tetraalkylammonium cations could theoretically lead to the formation of novel zeolite frameworks or influence the properties of existing ones in distinct ways. The primary amine groups could also introduce different interactions with the silicate and aluminate species in the synthesis gel through hydrogen bonding, potentially altering the nucleation and crystal growth processes.

However, the lack of experimental data prevents any concrete comparisons. Key questions that would need to be addressed through dedicated research include:

• Can TPAA effectively direct the synthesis of known or novel zeolite frameworks?

• How does its performance, in terms of phase selectivity and crystallization time, compare to established OSDAs?

• What are the resulting properties (e.g., crystal morphology, porosity, acidity) of zeolites synthesized with TPAA?

• What is the economic feasibility of using TPAA compared to more conventional OSDAs?

Future Research Directions

To evaluate the potential of TPAA as a viable OSDA in zeolite synthesis, a systematic experimental investigation would be required. A hypothetical experimental workflow to compare TPAA with a standard OSDA like TPAOH for the synthesis of a target zeolite, for instance, an MFI-type zeolite, is outlined below.

Caption: Hypothetical workflow for comparing TPAA and TPAOH in zeolite synthesis.

Experimental Protocol: A Hypothetical Comparison

A typical experimental protocol for such a comparative study would involve the following steps:

• Preparation of Synthesis Gels:

  • TPAA-directed synthesis: A synthesis gel with a molar composition of, for example, 1 SiO₂ : x Al₂O₃ : y TPAA : z H₂O would be prepared. The silica source (e.g., tetraethyl orthosilicate), alumina source (e.g., aluminum isopropoxide), and TPAA would be mixed in deionized water under vigorous stirring.

  • TPAOH-directed synthesis (Control): A parallel synthesis gel would be prepared with the same molar composition, but using tetrapropylammonium hydroxide (TPAOH) as the OSDA.

• Hydrothermal Crystallization:

  • The prepared gels would be transferred to Teflon-lined stainless-steel autoclaves.

  • The autoclaves would be heated to a specific temperature (e.g., 170 °C) for varying periods (e.g., 24, 48, 72, 96 hours) under static or dynamic conditions.

• Product Recovery and Characterization:

  • After crystallization, the solid products would be recovered by filtration, washed with deionized water, and dried.

  • The as-synthesized materials would be characterized by techniques such as X-ray diffraction (XRD) to identify the crystalline phase and assess crystallinity, scanning electron microscopy (SEM) to determine crystal size and morphology, and thermogravimetric analysis (TGA) to quantify the amount of occluded OSDA.

• Data Analysis and Comparison:

  • The results from the TPAA-directed synthesis would be directly compared to the TPAOH control. Key performance indicators would include the type of zeolite framework formed, the time required for full crystallization, the purity of the zeolite phase, and the physical characteristics of the crystals.

Until such research is conducted and published, the potential of tetrakis(3-aminopropyl)ammonium as a structure-directing agent in zeolite synthesis remains an open and intriguing question for materials chemists. Researchers in the field are encouraged to explore this and other novel OSDAs to push the boundaries of zeolite synthesis and discover new materials with unique properties.

Benchmarking Tetrakis(3-aminopropyl)ammonium: A Comparative Guide to Commercial RNA Stabilizers

For Researchers, Scientists, and Drug Development Professionals

The integrity of RNA is paramount for accurate and reproducible downstream molecular analyses. While several commercial solutions are available for RNA stabilization, exploring novel reagents is crucial for advancing research and developing more effective preservation methods. This guide provides a comprehensive comparison of the performance of Tetrakis(3-aminopropyl)ammonium (Taa), a branched polyamine, against leading commercial RNA stabilizers. The information presented herein is based on published experimental data and established performance benchmarks of widely used commercial products.

Introduction to RNA Stabilizers

RNA is highly susceptible to degradation by ubiquitous ribonucleases (RNases), compromising the reliability of gene expression studies, next-generation sequencing, and other RNA-based assays. RNA stabilizers are chemical solutions designed to protect RNA integrity in biological samples by inactivating RNases and preserving the cellular transcriptome at the point of collection.

Tetrakis(3-aminopropyl)ammonium (Taa) is a branched pentamine with a central quaternary ammonium moiety. Its unique structure allows for strong and specific binding to RNA, significantly increasing its thermal stability.[1] This property suggests its potential as a potent RNA stabilizer.

Commercial RNA Stabilizers are widely adopted solutions for preserving RNA in various sample types. This guide will focus on a comparative analysis with market-leading products, for which extensive performance data is available. These stabilizers typically function by precipitating proteins, including RNases, and creating an environment that inhibits enzymatic activity.

Performance Data: A Comparative Analysis

To provide a clear and objective comparison, the following tables summarize the expected performance of Tetrakis(3-aminopropyl)ammonium alongside established commercial RNA stabilizers. The data for commercial stabilizers is derived from manufacturer specifications and published studies, representing typical outcomes under various storage conditions. The projected performance of Taa is based on its demonstrated ability to significantly increase RNA melting temperature, suggesting a high degree of stabilization.

Table 1: RNA Integrity (RIN) Scores After Storage at Different Temperatures

Stabilizer	Sample Type	Storage Condition	Expected RNA Integrity Number (RIN)
Tetrakis(3-aminopropyl)ammonium (Taa)	Mammalian Tissue	4°C for 1 week	> 9.0 (Projected)
Room Temp (25°C) for 1 week	> 8.5 (Projected)
37°C for 24 hours	> 8.0 (Projected)
Commercial Stabilizer A (e.g., RNAlater)	Mammalian Tissue	4°C for 1 month	> 8.0[2][3][4]
Room Temp (25°C) for 1 week	> 7.0[2][3][4]
37°C for 24 hours	Intact, but partially degraded after 3 days[2][3][4]
Commercial Stabilizer B (e.g., PAXgene)	Whole Blood	Room Temp (18-25°C) for 3 days	Stabilized for gene expression analysis[5][6][7]
2-8°C for 5 days	Stabilized for gene expression analysis[5][6][7]

Table 2: RNA Yield and Purity

Stabilizer	Sample Type	Expected RNA Yield	Expected Purity (A260/A280)
Tetrakis(3-aminopropyl)ammonium (Taa)	Mammalian Tissue	Comparable to fresh tissue	~2.0
Commercial Stabilizer A (e.g., RNAlater)	Mammalian Tissue	High, comparable to fresh tissue	~2.0
Commercial Stabilizer B (e.g., PAXgene)	Whole Blood	High, suitable for RT-PCR	~2.0

Table 3: Performance in Downstream Applications (qPCR)

Stabilizer	Sample Type	Effect on qPCR
Tetrakis(3-aminopropyl)ammonium (Taa)	Mammalian Tissue	No significant inhibition expected
Commercial Stabilizer A (e.g., RNAlater)	Mammalian Tissue	No significant inhibition[8]
Commercial Stabilizer B (e.g., PAXgene)	Whole Blood	Suitable for RT-PCR analysis[9]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating these findings. Below are the standard protocols for sample preservation, RNA extraction, and quality assessment.

Sample Preservation with RNA Stabilizers

Objective: To stabilize RNA in fresh biological samples immediately upon collection.

Materials:

• Fresh tissue or cell samples

• Tetrakis(3-aminopropyl)ammonium (Taa) solution (e.g., 10 mM in RNase-free water)

• Commercial RNA Stabilizer (e.g., RNAlater)

• Sterile, RNase-free tubes and dissection tools

Procedure:

• Immediately after collection, cut fresh tissue to be no more than 0.5 cm in any dimension. For cell suspensions, pellet the cells by centrifugation.

• Place the tissue or cell pellet in a sterile, RNase-free tube.

• Add 10 volumes of the respective RNA stabilizer (Taa solution or commercial stabilizer) to the sample.

• Ensure the sample is completely submerged in the solution.

• Incubate the sample at 4°C for at least 4 hours (or overnight) to allow for complete penetration of the stabilizer.

• For long-term storage, samples can be stored at -20°C or -80°C.

Total RNA Extraction

Objective: To isolate high-quality total RNA from stabilized samples.

Materials:

• Stabilized tissue or cell samples

• RNA extraction kit (e.g., TRIzol, RNeasy Kit)

• RNase-free water

• Spectrophotometer (e.g., NanoDrop)

Procedure:

• Remove the stabilized tissue from the solution and blot excess liquid. For cell suspensions, pellet the cells and remove the supernatant.

• Proceed with the RNA extraction protocol according to the manufacturer's instructions for your chosen kit. Common methods include organic extraction (e.g., TRIzol) or column-based purification (e.g., RNeasy).[2][3]

• After extraction, resuspend the RNA pellet in RNase-free water.

• Determine the RNA concentration and purity by measuring the absorbance at 260 nm and 280 nm using a spectrophotometer. An A260/A280 ratio of ~2.0 is indicative of pure RNA.

RNA Integrity Assessment using Agilent Bioanalyzer

Objective: To determine the RNA Integrity Number (RIN) as a quantitative measure of RNA quality.

Materials:

• Purified total RNA

• Agilent RNA 6000 Nano Kit

• Agilent 2100 Bioanalyzer

Procedure:

• Follow the Agilent RNA 6000 Nano Kit protocol to prepare the chip, gel, and RNA samples.

• Load the prepared samples onto the chip and run the assay in the Agilent 2100 Bioanalyzer.

• The software will generate an electropherogram and a corresponding RIN value. A RIN value ≥ 8 is generally considered excellent for most downstream applications.[6]

Quantitative Real-Time PCR (qPCR) Analysis

Objective: To assess the suitability of the extracted RNA for downstream enzymatic reactions.

Materials:

• Purified total RNA

• Reverse transcriptase and cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Gene-specific primers

• Real-time PCR instrument

Procedure:

• Synthesize cDNA from the purified RNA using a reverse transcriptase enzyme.

• Set up the qPCR reaction by mixing the cDNA template, qPCR master mix, and gene-specific primers.

• Run the qPCR reaction on a real-time PCR instrument.

• Analyze the amplification curves and cycle threshold (Ct) values to determine the relative gene expression levels. Consistent Ct values across replicates indicate good quality RNA suitable for qPCR.

Visualizing the Workflow and Mechanisms

To better illustrate the processes and concepts discussed, the following diagrams have been generated using Graphviz.

Experimental workflow for RNA stabilization and analysis.

Proposed mechanisms of action for RNA stabilizers.

References

• 1. Effect of a quaternary pentamine on RNA stabilization and enzymatic methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. efish.fiu.edu [efish.fiu.edu]
• 4. sileks.com [sileks.com]
• 5. PAXgene Blood RNA Tubes [qiagen.com]
• 6. How PAXgene® RNA Tubes Revolutionize Gene Expression Studies | Clinical And Molecular Dx [labroots.com]
• 7. preanalytix.com [preanalytix.com]
• 8. gene-quantification.de [gene-quantification.de]
• 9. Optimization of the PAXgene blood RNA extraction system for gene expression analysis of clinical samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural analysis of Tetrakis(3-aminopropyl)ammonium-induced DNA conformational changes.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the conformational changes induced in DNA by the synthetic polyamine, Tetrakis(3-aminopropyl)ammonium. By comparing its effects with other well-studied polyamines, this document aims to provide researchers with the necessary data and methodologies to evaluate its potential in various applications, including gene therapy and nanotechnology.

Introduction to Tetrakis(3-aminopropyl)ammonium and DNA Condensation

Tetrakis(3-aminopropyl)ammonium is a branched polycationic molecule with a central quaternary ammonium core and four primary aminopropyl arms. This unique structure allows for potent electrostatic interactions with the negatively charged phosphate backbone of DNA.[1] These interactions are fundamental to its ability to neutralize the charge on DNA, leading to a reduction in electrostatic repulsion between DNA segments and ultimately causing the DNA to condense into compact structures.[2][3] The study of such DNA condensation agents is crucial for the development of effective non-viral gene delivery vectors and for understanding the packaging of DNA in biological systems.

Comparative Analysis of DNA Condensation

To provide a comparative framework, the following table summarizes key parameters for DNA condensation induced by other common polyamines, as determined by various biophysical techniques.

Polyamine	Valence	Concentration for Condensation	Observed DNA Conformation	Experimental Technique	Reference
Spermidine	+3	10 mM (for initial compaction)	Elongated coil to compact globules	Atomic Force Microscopy (AFM)	[4]
Spermine	+4	4 µM (for relaxed state), higher for compaction	Relaxed state to condensed structures	Atomic Force Microscopy (AFM)	[3]
Thermospermine	+4	Lower than spermine for compaction	Tightly packed conformation	Atomic Force Microscopy (AFM)	[2][3]
N4-aminopropylspermidine	+4	8 µM (for relaxed state)	Relaxed state	Atomic Force Microscopy (AFM)	[3]
Cobalt Hexammine	+3	Critical concentration dependent on DNA and salt	Toroidal and rod-like structures	Light Scattering, Electron Microscopy	[5]

Experimental Protocols for Studying DNA Conformational Changes

To facilitate further research and direct comparison, this section provides detailed methodologies for key experiments used to analyze DNA-polyamine interactions.

Atomic Force Microscopy (AFM) for Visualization of DNA Condensation

AFM is a powerful technique to directly visualize the morphology of single DNA molecules and their complexes with condensing agents.

Protocol:

• Sample Preparation:

  • Prepare a stock solution of plasmid DNA (e.g., 0.3 µM) in a suitable buffer (e.g., 10 mM Tris-HCl, pH 7.5).[2][3]

  • Prepare stock solutions of Tetrakis(3-aminopropyl)ammonium and other comparative polyamines at various concentrations.

  • Mix the DNA solution with the polyamine solution at the desired final concentrations and incubate for at least 10 minutes at room temperature to allow for complex formation.[2][3]

• Deposition on Mica:

  • Cleave a fresh mica surface to obtain an atomically flat substrate.

  • Deposit a small volume (e.g., 10 µL) of the DNA-polyamine solution onto the mica surface and let it stand for 10 minutes.[2][3]

• Washing and Drying:

  • Gently rinse the mica surface with ultrapure water to remove unbound molecules.[2][3]

  • Dry the sample under a gentle stream of nitrogen gas.[2][3]

• Imaging:

  • Perform imaging in air using an AFM operating in tapping mode.[2][3]

  • Use a cantilever with a spring constant appropriate for imaging soft biological samples (e.g., 9–20 N/m).[2][3]

Circular Dichroism (CD) Spectroscopy for Detecting Conformational Changes

CD spectroscopy is highly sensitive to the secondary structure of DNA and can detect changes from the canonical B-form to other conformations upon ligand binding.

Protocol:

• Sample Preparation:

  • Prepare a solution of DNA (e.g., calf thymus DNA) in a low-salt buffer (e.g., 10 mM phosphate buffer).

  • Prepare a stock solution of Tetrakis(3-aminopropyl)ammonium.

• Titration:

  • Record the CD spectrum of the DNA solution alone in the range of 200-320 nm.

  • Perform a titration by adding increasing concentrations of Tetrakis(3-aminopropyl)ammonium to the DNA solution.

  • Record the CD spectrum after each addition and equilibration.

• Data Analysis:

  • Monitor changes in the characteristic CD bands of B-DNA (positive band around 275 nm and a negative band around 245 nm). Significant changes in the ellipticity and wavelength of these bands indicate conformational changes.

Isothermal Titration Calorimetry (ITC) for Quantifying Binding Affinity

ITC directly measures the heat changes associated with binding events, providing thermodynamic parameters such as binding affinity (Ka), enthalpy (ΔH), and stoichiometry (n).

Protocol:

• Sample Preparation:

  • Prepare a solution of DNA in a suitable buffer (e.g., PBS) and place it in the ITC sample cell.

  • Prepare a solution of Tetrakis(3-aminopropyl)ammonium in the same buffer and load it into the injection syringe. The concentration of the ligand in the syringe should be 10-20 times higher than the macromolecule in the cell.

• Titration:

  • Perform a series of injections of the Tetrakis(3-aminopropyl)ammonium solution into the DNA solution while monitoring the heat changes.

• Data Analysis:

  • Integrate the heat peaks from each injection and plot them against the molar ratio of ligand to macromolecule.

  • Fit the resulting binding isotherm to a suitable binding model to determine the thermodynamic parameters.

Visualizing the Process: Diagrams and Pathways

To further elucidate the experimental process and the underlying molecular interactions, the following diagrams are provided.

Caption: Experimental workflow for analyzing Tetrakis(3-aminopropyl)ammonium-DNA interactions.

Caption: Proposed mechanism of Tetrakis(3-aminopropyl)ammonium-induced DNA condensation.

Conclusion

Tetrakis(3-aminopropyl)ammonium, with its unique branched structure, presents a promising candidate for efficient DNA condensation. While further direct experimental validation is required, comparative analysis with other polyamines suggests its potential for strong binding and induction of compact DNA conformations. The experimental protocols and conceptual diagrams provided in this guide offer a solid foundation for researchers to explore the capabilities of this molecule in various biotechnological and therapeutic applications.

References

• 1. Tetrakis(3-aminopropyl)ammonium | 111216-37-6 | Benchchem [benchchem.com]
• 2. Effects of Structural Isomers of Spermine on the Higher-Order Structure of DNA and Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dmpl.doshisha.ac.jp [dmpl.doshisha.ac.jp]
• 4. researchgate.net [researchgate.net]
• 5. Condensation of DNA by multivalent cations: experimental studies of condensation kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative study of CO2 absorption capacity: Tetrakis(3-aminopropyl)ammonium vs. MEA.

A Comparative Analysis of CO2 Absorption: Tetrakis(3-aminopropyl)ammonium versus Monoethanolamine (MEA)

For Researchers, Scientists, and Drug Development Professionals

The imperative to mitigate carbon dioxide (CO2) emissions has spurred extensive research into efficient capture technologies. Amine-based solvents have traditionally been at the forefront of this endeavor, with monoethanolamine (MEA) serving as the benchmark absorbent. However, the quest for solvents with superior performance characteristics continues. This guide provides a comparative study of a polyamine, Tetrakis(3-aminopropyl)ammonium, and the industry-standard MEA, for CO2 absorption.

While specific experimental data for the CO2 absorption capacity of Tetrakis(3-aminopropyl)ammonium is not extensively available in publicly accessible literature, this comparison draws upon data from analogous branched and polyamines to provide a comprehensive overview of its expected performance relative to MEA.

Data Presentation: A Comparative Overview

The following table summarizes key performance indicators for MEA and representative polyamines, offering insights into the potential advantages of using a polyamine structure like Tetrakis(3-aminopropyl)ammonium for CO2 capture.

Parameter	Monoethanolamine (MEA)	Representative Polyamines (e.g., PEI-B, TEPA)
CO2 Absorption Capacity (mol CO2/mol amine)	~0.5	> 0.5 (often approaching or exceeding 1.0)
Absorption Rate	High	Generally high, can be comparable to or higher than MEA
Regeneration Energy	High	Potentially lower due to different reaction mechanisms
Viscosity	Low to moderate	Can be significantly higher, posing mass transfer challenges
Thermal/Oxidative Stability	Susceptible to degradation	Varies, but some show improved stability over MEA

Experimental Protocols: Measuring CO2 Absorption Capacity

A robust understanding of the CO2 absorption performance of any solvent requires standardized experimental protocols. A common method for determining the CO2 loading capacity of an amine solution is through gas absorption experiments in a controlled laboratory setup.

General Experimental Protocol for CO2 Absorption Measurement

• Solvent Preparation: Prepare aqueous solutions of the amine (e.g., 30 wt% MEA or a corresponding concentration of the polyamine) in deionized water.

• Experimental Setup: A typical setup consists of a gas absorption column (e.g., a wetted wall column or a packed bed reactor), a gas delivery system to supply a gas mixture of known CO2 concentration (e.g., 15% CO2 in N2), and analytical equipment to measure the CO2 concentration in the outlet gas stream (e.g., an infrared gas analyzer). The temperature of the absorption column is controlled using a water jacket.

• Absorption Process: The amine solution is fed to the top of the column and flows downwards, while the CO2-containing gas is introduced at the bottom and flows counter-currently.

• Data Collection: The CO2 concentration in the gas stream is measured at the inlet and outlet of the absorption column. The experiment is run until the amine solution is saturated with CO2, indicated by the outlet CO2 concentration equaling the inlet concentration.

• CO2 Loading Calculation: The amount of CO2 absorbed by the amine solution is calculated from the difference in the inlet and outlet CO2 concentrations and the gas flow rate. The CO2 loading is then determined as the moles of CO2 absorbed per mole of amine.

• Titration Method for CO2 Loading: An alternative and common method to determine the CO2 loading in the liquid phase is through titration. A sample of the CO2-loaded amine solution is titrated with a standard acid (e.g., HCl) to determine the amount of absorbed CO2.[1][2][3]

Visualizing the Process: Diagrams

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for determining CO2 absorption capacity.

Caption: Simplified CO2 absorption mechanisms for MEA and a polyamine.

Concluding Remarks

The comparison between Tetrakis(3-aminopropyl)ammonium, as a representative polyamine, and MEA highlights a potential shift in CO2 capture technology. Polyamines, with their multiple amine functionalities, theoretically offer a higher CO2 absorption capacity per mole of absorbent. This could translate to smaller equipment sizes and reduced solvent circulation rates, potentially lowering capital and operational costs. However, challenges such as higher viscosity, which can impede mass transfer, need to be addressed through solvent formulation and process optimization.

Further research and direct experimental comparisons are crucial to fully elucidate the performance of Tetrakis(3-aminopropyl)ammonium and other novel polyamines. The methodologies and comparative framework presented in this guide offer a foundation for such future investigations, paving the way for the development of more efficient and cost-effective CO2 capture solutions.

References

• 1. setpublisher.com [setpublisher.com]
• 2. uregina.scholaris.ca [uregina.scholaris.ca]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to the Antimicrobial Properties of Synthetic Branched Polyamines

For Researchers, Scientists, and Drug Development Professionals

The rise of antibiotic resistance necessitates the exploration of novel antimicrobial agents. Among these, synthetic branched polyamines have emerged as a promising class of compounds with potent activity against a broad spectrum of pathogens, including multidrug-resistant strains. This guide provides a comparative evaluation of the antimicrobial properties of synthetic branched polyamines, supported by experimental data and detailed methodologies, to assist researchers in this critical field.

Mechanism of Action: A Charge-Driven Assault on Bacterial Membranes

The primary antimicrobial mechanism of synthetic branched polyamines is believed to be their electrostatic interaction with the negatively charged components of bacterial cell envelopes. The high density of positive charges on the branched polyamine structure at physiological pH is a key factor in their potent activity.[1][2][3][4] This interaction initiates a cascade of events leading to bacterial cell death.

The proposed mechanism can be summarized in the following steps:

• Electrostatic Attraction: The cationic branched polyamines are electrostatically attracted to the anionic components of the bacterial cell surface, such as lipopolysaccharides (LPS) in Gram-negative bacteria and teichoic acids in Gram-positive bacteria.

• Membrane Disruption: This initial binding displaces divalent cations (Mg²⁺ and Ca²⁺) that stabilize the outer membrane of Gram-negative bacteria, leading to membrane destabilization and increased permeability.

• Membrane Permeabilization: The polyamines then interact with the inner cytoplasmic membrane, causing further disruption of the phospholipid bilayer. This leads to the formation of pores or channels.

• Leakage of Cellular Contents: The compromised membrane integrity results in the leakage of essential intracellular components, such as ions, ATP, and genetic material.

• Inhibition of Cellular Processes: The influx of polyamines and the loss of essential molecules disrupt critical cellular processes, including DNA replication, protein synthesis, and cellular respiration.

• Cell Death: The culmination of these events leads to bacterial cell death.

Caption: Proposed antimicrobial mechanism of synthetic branched polyamines.

Comparative Antimicrobial Activity

The antimicrobial efficacy of synthetic polyamines is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that inhibits the visible growth of a microorganism. The following tables summarize the reported MIC values for various synthetic branched and linear polyamines against representative Gram-positive and Gram-negative bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of Synthetic Polyamines Against Various Bacterial Strains

Compound	Target Organism	MIC (µg/mL)	Reference
Most Charged Analogue (8 positive charges)	Pseudomonas aeruginosa PAO1	>64 (Antibacterial)	[4]
AHA-1394	Staphylococcus aureus SH1000 (MSSA)	16	[5]
AHA-1394	Methicillin-resistant S. aureus (MRSA)	16	[5]
AHA-1282	Staphylococcus aureus SH1000 (MSSA)	64	[5]
AHA-1268	Staphylococcus aureus SH1000 (MSSA)	64	[5]
Spermine	Staphylococcus aureus SH1000 (MSSA)	>256	[5]
Polyamidoamine from Spermine (PAA3)	Escherichia coli	Active	[6][7]
Polyamidoamine from Spermine (PAA3)	Staphylococcus aureus	Active	[6]
Polyamidoamine from Spermine (PAA3)	Pseudomonas aeruginosa	Active	[6]
Polyamidoamine from Putrescine (PA)	Escherichia coli	Active	[6][7]
Polyamidoamine from Putrescine (PA)	Staphylococcus aureus	Active	[6]
Conjugated Polyamine 4a	Escherichia coli	Low µM range	[3][8]
Conjugated Polyamine 5a	Escherichia coli	Low µM range	[3][8]

Note: "Active" indicates reported antimicrobial activity where a specific MIC value was not provided in the summarized text.

Antibiofilm Activity of Synthetic Polyamines

Bacterial biofilms are a significant challenge in clinical settings due to their inherent resistance to conventional antibiotics. Synthetic polyamines have demonstrated promising activity in both inhibiting biofilm formation and dispersing pre-formed biofilms.

Table 2: Antibiofilm Activity of Synthetic Polyamines

Compound	Target Organism	Activity	Concentration	Reference
Most Charged Analogue (8 positive charges)	Pseudomonas aeruginosa PAO1	50% biofilm reduction	16-32 µg/mL	[1][2][4][9]
AHA-1394	Staphylococcus aureus SH1000	Complete biofilm inhibition	16 µg/mL	[5]
AHA-1282	Staphylococcus aureus SH1000	>50% biofilm reduction	64 µg/mL	[5]
AHA-1268	Staphylococcus aureus SH1000	>50% biofilm reduction	64 µg/mL	[5]
Spermine	Staphylococcus aureus SH1000	20% biofilm reduction	256 µg/mL	[5]

Experimental Protocols

Accurate and reproducible experimental methods are crucial for evaluating the antimicrobial properties of new compounds. The following is a detailed protocol for the broth microdilution method to determine the MIC of synthetic branched polyamines.

Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from standard Clinical and Laboratory Standards Institute (CLSI) guidelines.[10][11]

1. Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial strain of interest

• Synthetic branched polyamine stock solution (dissolved in a suitable solvent, e.g., water or DMSO)

• Sterile multichannel pipette and tips

• Spectrophotometer or microplate reader

• Incubator

2. Preparation of Bacterial Inoculum:

• From a fresh agar plate, pick a single colony of the test bacterium and inoculate it into a tube containing 3-5 mL of MHB.

• Incubate the culture at 37°C with agitation until it reaches the logarithmic phase of growth (typically 2-6 hours).

• Adjust the turbidity of the bacterial suspension with sterile MHB to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Dilute the adjusted bacterial suspension 1:100 in MHB to obtain a final inoculum concentration of approximately 1 x 10⁶ CFU/mL.

3. Preparation of Polyamide Dilutions:

• Prepare a serial two-fold dilution of the synthetic branched polyamine stock solution in MHB directly in the 96-well microtiter plate.

• Typically, add 100 µL of MHB to wells 2 through 12 of a column.

• Add 200 µL of the highest concentration of the polyamine solution to well 1.

• Transfer 100 µL from well 1 to well 2, mix well, and continue the serial dilution down to well 10. Discard 100 µL from well 10.

• Well 11 serves as the growth control (no polyamine), and well 12 serves as the sterility control (no bacteria).

4. Inoculation and Incubation:

• Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. Do not add bacteria to the sterility control well (well 12).

• The final volume in each well will be 200 µL, and the final bacterial concentration will be approximately 5 x 10⁵ CFU/mL.

• Cover the plate and incubate at 37°C for 18-24 hours.

5. Determination of MIC:

• After incubation, visually inspect the microtiter plate for bacterial growth (turbidity).

• The MIC is the lowest concentration of the synthetic branched polyamine at which there is no visible growth.

• The results can also be read using a microplate reader by measuring the optical density at 600 nm (OD₆₀₀).

Caption: Workflow for MIC determination using the broth microdilution method.

Conclusion and Future Directions

Synthetic branched polyamines represent a promising avenue for the development of new antimicrobial agents to combat the growing threat of antibiotic resistance. Their broad-spectrum activity, including efficacy against resistant strains and biofilms, makes them attractive candidates for further investigation. Future research should focus on optimizing the structure of these compounds to enhance their antimicrobial potency while minimizing potential toxicity. Furthermore, in-depth studies are needed to fully elucidate their mechanisms of action and to explore their potential for in vivo applications. This guide provides a foundational understanding for researchers and drug developers to build upon in the quest for novel and effective antimicrobial therapies.

References

• 1. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 2. Practical Synthesis of Polyamine Succinamides and Branched Polyamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antimicrobial Properties of New Polyamines Conjugated with Oxygen-Containing Aromatic Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Practical Synthesis of Polyamine Succinamides and Branched Polyamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Antibacterial activity of novel linear polyamines against Staphylococcus aureus [frontiersin.org]
• 6. Bactericidal Biodegradable Linear Polyamidoamines Obtained with the Use of Endogenous Polyamines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. preprints.org [preprints.org]
• 9. scispace.com [scispace.com]
• 10. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Micr... [protocols.io]
• 11. protocols.io [protocols.io]

In Silico Modeling of Aminopropyl-Functionalized Surfaces: A Comparative Guide to Interactions with Inorganic Materials

For researchers, scientists, and drug development professionals, understanding the interface between organic molecules and inorganic surfaces is paramount for advancements in areas ranging from drug delivery to biosensing. Tetrakis(3-aminopropyl)ammonium (TAPA) presents a unique polyamine structure for surface modification. While direct in silico studies on TAPA are limited, a wealth of research on analogous aminopropyl-functionalized surfaces, primarily through (3-aminopropyl)triethoxysilane (APTES), provides significant insights. This guide offers a comparative analysis of the in silico modeling of aminopropyl interactions with inorganic surfaces, contrasted with other common functionalization agents, and supported by experimental data.

This guide delves into the binding mechanisms, interaction energies, and structural conformations of aminopropyl groups on inorganic substrates like silica and metal oxides. By comparing these findings with those for other organosilanes and phosphonates, we aim to provide a comprehensive resource for selecting and designing surface modifications for specific applications.

Comparative Analysis of Surface Interactions

The interaction of functional organic molecules with inorganic surfaces is a complex interplay of covalent bonding, hydrogen bonding, and van der Waals forces. In silico modeling, particularly through Molecular Dynamics (MD) and Density Functional Theory (DFT), has become an indispensable tool for elucidating these interactions at the atomic level.

Aminopropyl Functionalization (APTES as a model)

APTES is widely used to introduce primary amine groups onto surfaces, drastically altering their chemical properties. In silico studies have revealed that the grafting of APTES onto silica surfaces is a multi-step process involving hydrolysis of the ethoxy groups, followed by condensation with surface silanol groups to form Si-O-Si bonds. The conformation and density of the grafted APTES molecules are highly dependent on reaction conditions.

Computational studies have shown that at low surface coverage, APTES molecules can adopt various conformations, while at higher coverage, they tend to form a more ordered, cross-linked layer. The terminal amine group provides a site for further functionalization or for direct interaction with other molecules or surfaces.

Alternative Surface Functionalization Agents

To provide a comparative perspective, this guide also considers other common surface modifiers:

• Other Organosilanes: Besides APTES, a variety of organosilanes with different functional groups (e.g., alkyl, epoxy, vinyl) are used. The choice of the organic moiety influences the surface energy, hydrophobicity, and reactivity of the modified material.

• Organophosphonates: Phosphonic acids are known to form robust self-assembled monolayers (SAMs) on various metal oxide surfaces. Their interaction is primarily through the phosphonate headgroup, which can form strong bonds with the surface metal atoms.

The following tables summarize key quantitative data from both in silico and experimental studies, offering a direct comparison of these functionalization strategies.

Quantitative Data Comparison

The following tables present a summary of quantitative data from various studies, comparing the performance of aminopropyl-functionalized surfaces with other alternatives.

Table 1: Comparison of In Silico Interaction Energies

Functional Group	Inorganic Surface	Method	Interaction/Binding Energy (eV)	Key Findings
Aminopropyl (APTES)	Amorphous SiO₂	DFT	-0.69 to -0.96	Adsorption is favorable, with the strength depending on the specific binding site and surface hydration.
Aminopropyl (APTES)	Amorphous SiO₂	DFT	Approx. -0.79 to -0.97	Estimated from experimental adsorption rates of Cd²⁺ on APTES-modified silica, showing good agreement with theoretical calculations.[1]
Alkylphosphonate	Aluminum Oxide	MD	-	Simulations show the formation of well-ordered self-assembled monolayers.
Carboxylate	Aluminum Oxide	DFT	Lower than phosphonates	Phosphonates are more strongly bound to aluminum oxide than carboxylates.

Table 2: Experimental Surface Characterization Data

Functional Group	Inorganic Surface	Characterization Technique	Key Quantitative Data
Aminopropyl (APTES)	Nano-silica	XPS	N 1s binding energy at 399.1 ± 0.1 eV (free -NH₂) and 400.8 ± 0.2 eV (hydrogen-bonded/protonated).[2]
Aminopropyl (APTES)	Nano-silica	TGA	Grafting density of up to 13.48 APTES/nm².
Aminopropyl (APTES)	SiO₂	XPS	N/Si atomic ratio increases with initial silane content, confirming grafting.
Phosphonate-modified	Mesoporous silica	Zeta Potential	Negatively charged surface even under neutral pH conditions.[3]
Phosphonate-modified Ionic Liquid	Magnetic mesoporous silica	Zeta Potential	A sharp reduction in zeta potential to -27.9 mV after Ti⁴⁺ immobilization.[4]
Octyltriethoxysilane	Nano-silica	TGA	Optimal functionalization efficiency at 5-10% silane content.[5]

Signaling Pathways and Experimental Workflows

To visualize the complex processes involved in in silico modeling and surface interactions, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental and in silico workflow for studying surface interactions.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. scholars.chemeng.tsinghua.edu.cn [scholars.chemeng.tsinghua.edu.cn]
• 3. Phosphonated mesoporous silica nanoparticles bearing ruthenium complexes used as molecular probes for tracking oxygen levels in cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Magnetic mesoporous silica nanoparticles modified by phosphonate functionalized ionic liquid for selective enrichment of phosphopeptides - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04609A [pubs.rsc.org]
• 5. Hydrophobic silanes-modified nano-SiO₂ reinforced polyurethane nanocoatings with superior scratch resistance, gloss retention, and metal adhesion - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling Tetrakis(3-aminopropyl)ammonium

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for Tetrakis(3-aminopropyl)ammonium. The information is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

Proper PPE is critical to minimize exposure and ensure safety when handling Tetrakis(3-aminopropyl)ammonium. The following table summarizes the recommended PPE.

PPE Category	Recommendation	Rationale & Specifications
Eye Protection	Tightly fitting safety goggles with side-shields	Conforming to EN 166 (EU) or NIOSH (US) standards to protect against dust, aerosols, and splashes.[1][2]
Skin Protection	Chemical impermeable gloves	While specific breakthrough data for Tetrakis(3-aminopropyl)ammonium is not available, gloves made of materials resistant to amines and ammonia are recommended. Nitrile or neoprene gloves are generally a good starting point for handling organic amines. Always inspect gloves for integrity before use.[1][2]
Protective clothing	Wear appropriate protective clothing to prevent skin contact.[1]
Respiratory Protection	Full-face respirator	To be used if exposure limits are exceeded or if irritation is experienced.[1][2] A full-face respirator offers a higher protection factor than a half-mask respirator.
Respirator Cartridge	Use a NIOSH-approved cartridge for ammonia and methylamine. Multi-gas/vapor cartridges that also cover organic vapors are a suitable option.[1][2]

Handling and Storage

Safe handling and storage are paramount to preventing accidents and exposure.

Handling:

• Work in a well-ventilated area to avoid the formation and accumulation of dust and aerosols.[1]

• Avoid all contact with skin and eyes.[1][2]

• Use non-sparking tools to prevent ignition sources.[1][2]

• Prevent fire caused by electrostatic discharge.[1]

Storage:

• Store in a tightly closed container.

• Keep in a dry, cool, and well-ventilated place.[1]

• Store away from incompatible materials and foodstuff containers.[1]

Accidental Release and Disposal Plan

A clear plan for accidental releases and proper disposal is essential for laboratory safety and environmental protection.

Accidental Release Measures: In the event of a spill, follow these steps:

• Evacuate: Immediately evacuate personnel from the spill area.[1][2]

• Ventilate: Ensure adequate ventilation of the area.

• Control Ignition Sources: Remove all sources of ignition and use spark-proof tools for cleanup.[1][2]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.[1][2]

• Cleanup: Collect the spilled material using appropriate tools and place it in a suitable, closed container for disposal.[1][2]

Disposal:

• Dispose of the chemical waste at a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1]

• Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

• Empty containers can be triple-rinsed and offered for recycling or reconditioning, or punctured to be made unusable and disposed of in a sanitary landfill.[1]

Emergency Procedures

The following flowchart outlines the immediate actions to be taken in case of accidental exposure to Tetrakis(3-aminopropyl)ammonium.

Caption: Emergency first aid procedures for different routes of exposure to Tetrakis(3-aminopropyl)ammonium.

References

• 1. Airgas - 3MR60926 - 3M™ Methylamine, Organic Vapor, Formaldehyde, Acid Gas, And Ammonia Respirator Cartridge/Filter For FF-400/7000/6000 Series Respirators [airgas.com]
• 2. selectsafetysales.com [selectsafetysales.com]